3-Amino-4-propoxybenzoic acid

• CAS: 59691-15-5

Core Science & Biosynthesis

3-Amino-4-propoxybenzoic acid chemical properties

An In-Depth Technical Guide to the Chemical Properties and Applications of 3-Amino-4-propoxybenzoic Acid

Introduction

3-Amino-4-propoxybenzoic acid is a substituted aromatic compound that belongs to the family of benzoic acid derivatives and features key functional groups that make it a molecule of significant interest in medicinal chemistry and organic synthesis.[1][2] With the molecular formula C₁₀H₁₃NO₃, its structure is characterized by a central benzene ring functionalized with a carboxylic acid group, an amino group, and a propoxy group.[1][3] This unique arrangement of electron-donating and electron-withdrawing groups dictates its chemical reactivity and physical properties, rendering it a valuable building block for more complex molecules.[1]

Primarily recognized as a key intermediate in the synthesis of the local anesthetic proparacaine, 3-Amino-4-propoxybenzoic acid also serves as a versatile precursor for various heterocyclic compounds and has been explored for its potential biological activities.[1] Its presence as a known impurity in proparacaine hydrochloride preparations further necessitates a thorough understanding of its properties for quality control and regulatory purposes.[1][2]

This technical guide offers a comprehensive overview of 3-Amino-4-propoxybenzoic acid for researchers, scientists, and drug development professionals. It delves into its physicochemical properties, spectroscopic profile, synthetic routes, and reactivity. Furthermore, it outlines its established applications, safety and handling protocols, and provides detailed experimental workflows to support its practical use in a laboratory setting.

Chapter 1: Physicochemical and Spectroscopic Properties

A thorough understanding of the physicochemical and spectroscopic properties of 3-Amino-4-propoxybenzoic acid is fundamental to its application in synthesis and analysis. These properties are dictated by the interplay of its three functional groups: the acidic carboxyl group, the basic amino group, and the hydrophobic propoxy group.

General and Structural Properties

The core structure consists of a benzoic acid scaffold with an amino group at the C3 position and a propoxy group at the C4 position.[1][3] This substitution pattern is critical to its role as a synthetic precursor.

Property	Value	Source(s)
CAS Number	59691-15-5	[4][5]
Molecular Formula	C₁₀H₁₃NO₃	[1][4]
Molecular Weight	195.22 g/mol	[1][4][6]
Appearance	Cream-colored to off-white or light grey solid/powder	[1][2]
Odor	Characteristic	[1]
IUPAC Name	3-amino-4-propoxybenzoic acid	[5]
SMILES	CCCOC1=C(C=C(C=C1)C(=O)O)N	[5][6]
InChIKey	UZOZIVWRRZWJMT-UHFFFAOYSA-N	[5][6]

graph "Chemical_Structure" {
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node [shape=plaintext];
edge [color="#202124"];
// Benzene Ring
C1 -- C2 [len=1.5];
C2 -- C3 [len=1.5];
C3 -- C4 [len=1.5];
C4 -- C5 [len=1.5];
C5 -- C6 [len=1.5];
C6 -- C1 [len=1.5];
// Double bonds in ring
C1 -- C2 [style=double, len=1.5];
C3 -- C4 [style=double, len=1.5];
C5 -- C6 [style=double, len=1.5];
// Substituents
C1 -- COOH [label=" C(=O)OH", len=1.5];
C3 -- NH2 [label=" NH₂", len=1.5];
C4 -- OCCC [label=" OCH₂CH₂CH₃", len=1.5];
// Node Labels
C1 [label="C"];
C2 [label="CH"];
C3 [label="C"];
C4 [label="C"];
C5 [label="CH"];
C6 [label="CH"];
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// Invisible nodes for positioning labels
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pos_COOH [pos="2.5,0!", label="COOH"];
pos_NH2 [pos="-1.5,-2.2!", label="NH₂"];
pos_OCCC [pos="-2.8,0.5!", label="O(CH₂)₂CH₃"];
}

Caption: Chemical structure of 3-Amino-4-propoxybenzoic acid.

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and purity assessment of 3-Amino-4-propoxybenzoic acid. The key spectral features align with its defined structure.

Technique	Data and Interpretation	Source(s)
¹H NMR	In CDCl₃, the spectrum shows a triplet at ~1.05 ppm (terminal CH₃), a multiplet at ~1.84-1.91 ppm (central CH₂), and a multiplet at ~4.02-4.07 ppm (OCH₂). Aromatic protons appear between 6.86-7.76 ppm, and the amino protons (NH₂) present as a singlet at ~8.76 ppm.	[1]
Mass Spec.	The molecular ion peak is observed at m/z 195, corresponding to the molecular weight. A characteristic fragmentation pattern includes the loss of the propyl group (M-43).	[1]

Thermodynamic and Solubility Profile

The thermodynamic properties and solubility behavior are critical for designing reaction conditions, purification procedures, and formulation development.

Property	Value	Source(s)
Melting Point	118 - 119 °C
Boiling Point	368.3 ± 27.0 °C (Predicted)
Density	1.210 ± 0.06 g/cm³ (Predicted)
pKa	3.62 ± 0.10 (Predicted)

The molecule's solubility is governed by a balance between its hydrophilic and hydrophobic components.[1] It is described as slightly soluble in polar aprotic solvents like chloroform, DMSO, and ethyl acetate.[1] The presence of both an acidic carboxylic group and a basic amino group means its solubility in aqueous solutions is highly pH-dependent; it is expected to be more soluble under basic conditions where the carboxylate anion is formed.[1]

Chapter 2: Synthesis and Characterization

The synthesis of 3-Amino-4-propoxybenzoic acid is well-established at the laboratory scale, providing a reliable method for obtaining this intermediate for research and development purposes.[1]

Synthetic Pathway: Nitration-Reduction Route

The most common and logical synthetic route starts from 4-propoxybenzoic acid. This two-step process leverages classical aromatic substitution reactions.[1]

• Nitration: The starting material, 4-propoxybenzoic acid, undergoes electrophilic aromatic substitution. The ortho, para-directing effect of the strongly activating propoxy group (-OC₃H₇) overrides the meta-directing effect of the deactivating carboxylic acid group (-COOH). This directs the incoming nitro group (-NO₂) primarily to the position ortho to the propoxy group (C3), yielding 3-nitro-4-propoxybenzoic acid.

• Reduction: The intermediate nitro compound is then reduced to the corresponding amino group (-NH₂). This transformation is typically achieved using standard reducing agents, such as catalytic hydrogenation or metal-acid systems, to produce the final product, 3-Amino-4-propoxybenzoic acid.[1]

Caption: Common synthetic route to 3-Amino-4-propoxybenzoic acid.

Experimental Protocol: Synthesis

This protocol is a representative laboratory-scale procedure. All work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Step 1: Nitration of 4-Propoxybenzoic Acid

• Cool a mixture of concentrated sulfuric acid and nitric acid in an ice bath.

• Slowly add 4-propoxybenzoic acid to the cooled acid mixture while maintaining the low temperature.

• After the addition is complete, allow the reaction to stir at room temperature until analysis (e.g., by TLC) indicates the consumption of the starting material.

• Carefully pour the reaction mixture over crushed ice to precipitate the product.

• Filter the resulting solid, wash thoroughly with cold water to remove residual acid, and dry to yield crude 3-nitro-4-propoxybenzoic acid.

Step 2: Reduction of 3-Nitro-4-propoxybenzoic Acid

• Dissolve the crude 3-nitro-4-propoxybenzoic acid in a suitable solvent, such as ethanol or methanol.

• Transfer the solution to a hydrogenation vessel and add a catalytic amount of palladium on carbon (Pd/C).

• Pressurize the vessel with hydrogen gas (H₂) and stir the mixture at room temperature.

• Monitor the reaction progress by the uptake of hydrogen or by TLC/HPLC.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen or argon).

• Filter the mixture through a pad of celite to remove the catalyst.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude 3-Amino-4-propoxybenzoic acid.

Purification and Characterization Workflow

Purification of the final product is crucial to remove any unreacted starting materials, intermediates, or side products. This is followed by rigorous characterization to confirm its identity and purity.

Caption: Workflow for product purification and characterization.

Protocol: Recrystallization

• Dissolve the crude product in a minimum amount of a hot solvent (e.g., ethanol).

• If the solution is colored, a small amount of activated charcoal can be added, and the mixture is heated briefly before hot filtration to remove the charcoal.

• Slowly add a co-solvent in which the product is less soluble (e.g., water) until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature and then in an ice bath to promote the formation of pure crystals.

• Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Chapter 3: Chemical Reactivity and Applications

The synthetic utility of 3-Amino-4-propoxybenzoic acid stems from the distinct reactivity of its functional groups, which can be addressed with high selectivity.

Reactivity Profile

• Amino Group: The nucleophilic amino group can undergo a variety of reactions, including acylation, alkylation, and diazotization, making it a handle for introducing diverse functionalities.

• Carboxylic Acid Group: This group can be converted into esters, amides, or acid chlorides, or it can be reduced to an alcohol. Its acidic nature also allows for salt formation.

• Aromatic Ring: The electron-donating nature of the amino and propoxy groups activates the aromatic ring toward further electrophilic substitution, primarily at the C5 position.

Applications in Research and Development

This compound is more than a simple chemical; it is an enabling tool in drug discovery and medicinal chemistry.

• Pharmaceutical Intermediate: Its most prominent application is as a direct precursor to proparacaine, a widely used topical anesthetic in ophthalmology.[1]

• Scaffold for Drug Discovery: It serves as a building block for synthesizing novel heterocyclic compounds, which are a cornerstone of many therapeutic agents due to their diverse biological activities.[1]

• Research Applications:

  • Anti-inflammatory Research: Studies have suggested that 3-Amino-4-propoxybenzoic acid itself may possess moderate anti-inflammatory properties by inhibiting the production of inflammatory mediators.[1] However, this area requires more extensive research to validate its therapeutic potential.[1]

  • Enzyme Inhibitor Synthesis: It has been used as a key building block in the synthesis of potent and selective inhibitors of histone deacetylase 8 (HDAC8) from Schistosoma mansoni, the parasite responsible for schistosomiasis. This highlights its value in developing treatments for neglected tropical diseases.

Chapter 4: Safety and Handling

Proper handling of 3-Amino-4-propoxybenzoic acid is essential to ensure laboratory safety and prevent exposure.

Hazard Identification

The compound is classified with several hazards according to the Globally Harmonized System (GHS).[5]

GHS Classification	Hazard Statement	Code	Source(s)
Acute Toxicity, Oral	Harmful if swallowed	H302	[5][6]
Skin Corrosion/Irritation	Causes skin irritation	H315	[5]
Serious Eye Damage/Irritation	Causes serious eye irritation	H319	[5]
STOT, Single Exposure	May cause respiratory irritation	H335	[5]

Safe Handling and Storage

Adherence to standard laboratory safety protocols is mandatory when working with this chemical.

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.

  • Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).

  • Body Protection: A standard laboratory coat is required.

  • Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-approved particulate respirator.

• Handling: Avoid contact with skin, eyes, and clothing. Avoid generating dust. Ground/bond containers and receiving equipment to prevent static discharge. Keep away from food, drink, and animal feed.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. The material is stable under normal ambient conditions.

• Fire and Explosion: While not highly flammable, the enrichment of fine dust in the air can create a dust explosion hazard.

Conclusion

3-Amino-4-propoxybenzoic acid is a synthetically versatile and commercially important chemical intermediate. Its well-defined physicochemical properties, established synthetic routes, and diverse reactivity make it a valuable tool for chemists in the pharmaceutical industry and academia. While its primary role is linked to the production of proparacaine, its growing use as a scaffold in medicinal chemistry, particularly for developing novel enzyme inhibitors, points to a broadening horizon of applications. A comprehensive understanding of its chemical properties, coupled with strict adherence to safety protocols, is paramount for unlocking its full potential in future research and drug development endeavors.

References

• Chemos GmbH & Co.KG. (2019, February 27). Safety Data Sheet: 3-Amino-4-propoxybenzoic acid. Available from: [Link]

• PubChem. 3-Amino-4-propoxybenzoic acid. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. Purification and properties of aromatic amino acid aminotransferases from Azospirillum brasilense UAP 14 strain. Available from: [Link]

• Google Patents. CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid.

• National Institutes of Health (NIH). (2022, March 23). Determination of the protein content of complex samples by aromatic amino acid analysis, liquid chromatography-UV absorbance, and colorimetry. Available from: [Link]

• PubMed Central. Development and Validation of Fluorinated, Aromatic Amino Acid Parameters for Use with the AMBER ff15ipq Protein Force Field. Available from: [Link]

• ACS Publications. (2024, January 26). Helical Aromatic Oligoamide Macrocycle Incorporated with a Ferrocene Unit for Encapsulation and Chirality Signaling of Zwitterionic Proline. Available from: [Link]

• MDPI. Chemical Composition, Nutritional Profile, and Bioactive Properties of Diplotaxis tenuifolia, a Health-Promoting Food. Available from: [Link]

• Global Substance Registration System (GSRS). 3-AMINO-4-PROPOXYBENZOIC ACID. Available from: [Link]

• Chem-Impex. 3-Amino-4-hydroxybenzoic acid. Available from: [Link]

• PubChem. 3-Amino-4-methoxybenzoic acid. National Center for Biotechnology Information. Available from: [Link]

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An In-Depth Technical Guide to 3-Amino-4-propoxybenzoic Acid for Advanced Research

This guide provides a comprehensive overview of the physical, chemical, and analytical characteristics of 3-Amino-4-propoxybenzoic acid (CAS 59691-15-5), a key intermediate in pharmaceutical synthesis. Designed for researchers, chemists, and drug development professionals, this document synthesizes critical data with practical insights to support advanced applications and problem-solving in a laboratory setting.

Introduction: A Versatile Building Block in Medicinal Chemistry

3-Amino-4-propoxybenzoic acid is a substituted aromatic compound featuring a benzoic acid core with both an amino and a propoxy functional group.[1] This unique trifunctional structure makes it a valuable precursor in organic synthesis, particularly for complex heterocyclic compounds with potential biological activities.[1] Its most prominent role is as a crucial intermediate in the synthesis of proparacaine, a widely used local anesthetic in ophthalmic procedures.[1] Beyond its established applications, research has suggested potential anti-inflammatory properties, indicating a broader scope for its use in therapeutic agent development.[1]

This guide will delve into the essential properties of this compound, offering a foundation for its effective use and characterization.

Physicochemical Properties: A Data-Centric Overview

The physical properties of 3-Amino-4-propoxybenzoic acid are fundamental to its handling, storage, and application in synthetic chemistry. A summary of these key characteristics is presented below.

Property	Value	Source(s)
CAS Number	59691-15-5	[2][3][4]
Molecular Formula	C₁₀H₁₃NO₃	[2][3]
Molecular Weight	195.22 g/mol	[1][3]
Appearance	Pale beige to cream-colored solid powder	[1]
Melting Point	118 - 119 °C	[4]
Solubility	Slightly soluble in chloroform, dimethyl sulfoxide (DMSO), and ethyl acetate.[1] Solubility is expected to increase in basic aqueous solutions due to the formation of the carboxylate anion.[1]	[1]
Predicted pKa	~3.62 (for the carboxylic acid group)
Storage	Keep in a dark place, under an inert atmosphere, at room temperature.	[5]

Chemical Structure and Reactivity

The reactivity of 3-Amino-4-propoxybenzoic acid is governed by the interplay of its three functional groups: the carboxylic acid, the aromatic amine, and the propoxy ether.

Figure 1. Chemical structure of 3-Amino-4-propoxybenzoic acid.

• Carboxylic Acid Group (-COOH): This group imparts acidic properties and is the primary site for reactions such as esterification, amidation, and salt formation. The predicted pKa of approximately 3.62 suggests it will be deprotonated at physiological pH.

• Amino Group (-NH₂): As an electron-donating group, the amine activates the aromatic ring, influencing its susceptibility to electrophilic substitution. It also provides a site for diazotization and amide bond formation.

• Propoxy Group (-O-CH₂CH₂CH₃): This ether linkage is generally stable but contributes to the molecule's lipophilicity, which can be a critical factor in its solubility and biological activity.

Synthesis and Purification

A common and reliable laboratory-scale synthesis of 3-Amino-4-propoxybenzoic acid involves a two-step process starting from 4-propoxybenzoic acid.[1]

Figure 2. General synthesis workflow for 3-Amino-4-propoxybenzoic acid.

Detailed Synthesis Protocol (Exemplary)

The following protocol is a representative method for the synthesis of 3-Amino-4-propoxybenzoic acid.

Step 1: Nitration of 4-Propoxybenzoic Acid

• In a flask equipped with a magnetic stirrer and cooled in an ice bath, slowly add 4-propoxybenzoic acid to a mixture of concentrated sulfuric acid and nitric acid.

• Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the mixture to stir at room temperature for several hours until the reaction is complete (monitored by TLC).

• Carefully pour the reaction mixture onto crushed ice to precipitate the 3-nitro-4-propoxybenzoic acid.

• Filter the solid, wash with cold water until the washings are neutral, and dry.

Step 2: Reduction of 3-Nitro-4-propoxybenzoic Acid

• Suspend the dried 3-nitro-4-propoxybenzoic acid in ethanol.

• Add a catalytic amount of palladium on carbon (Pd/C).

• Hydrogenate the mixture under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) at room temperature until the starting material is consumed (monitored by TLC).

• Filter the mixture through celite to remove the catalyst and wash the celite with ethanol.

• Evaporate the solvent from the filtrate under reduced pressure to yield the crude 3-Amino-4-propoxybenzoic acid.

Purification by Recrystallization

The crude product can be effectively purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield a product with high purity.

Analytical Characterization

A suite of analytical techniques is employed to confirm the identity, purity, and structure of 3-Amino-4-propoxybenzoic acid.

High-Performance Liquid Chromatography (HPLC)

• Column: Octadecylsilane (C18) column.

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., phosphate buffer at acidic pH) and an organic modifier like methanol or acetonitrile. For a similar compound, a mobile phase of methanol-water (80:20, v/v) with the pH adjusted to 4.0 with formic acid has been used.[6]

• Flow Rate: Typically 0.7-1.0 mL/min.

• Detection: UV detection at a wavelength determined by the UV spectrum of the compound.

• Temperature: 30 °C.[6]

• Injection Volume: 20 µL.[6]

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum provides characteristic signals that confirm the structure. In CDCl₃, the propyl chain protons typically appear as a triplet around 1.05 ppm (CH₃), a multiplet around 1.84-1.91 ppm (-CH₂-), and another multiplet around 4.02-4.07 ppm (-O-CH₂-).[1] The aromatic protons and the amino group protons will appear in the downfield region.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the ten carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid will be the most downfield signal (typically >165 ppm). The aromatic carbons will resonate in the 110-160 ppm range, and the aliphatic carbons of the propoxy group will be the most upfield.

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum will exhibit characteristic absorption bands corresponding to the functional groups present:

• O-H stretch (carboxylic acid): A broad band in the region of 3300-2500 cm⁻¹.

• N-H stretch (amine): Two sharp bands in the region of 3500-3300 cm⁻¹.

• C=O stretch (carboxylic acid): A strong, sharp band around 1700-1680 cm⁻¹.

• C-N stretch (aromatic amine): A band in the region of 1340-1250 cm⁻¹.

• C-O stretch (ether and carboxylic acid): Bands in the region of 1300-1000 cm⁻¹.

Mass Spectrometry (MS)

Mass spectral analysis typically shows a molecular ion peak [M]⁺ at m/z 195.[1] A characteristic fragmentation pattern involves the loss of the propyl group (M-43), leading to a significant fragment ion.[1]

Safety and Handling

3-Amino-4-propoxybenzoic acid is classified as harmful if swallowed and causes skin and eye irritation.[2] It may also cause respiratory irritation.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood. The material is stable under normal ambient and anticipated storage and handling conditions.[4]

Conclusion

3-Amino-4-propoxybenzoic acid is a compound of significant interest to the pharmaceutical industry due to its role as a key synthetic intermediate. A thorough understanding of its physical and chemical properties, as well as the analytical methods for its characterization, is paramount for its effective and safe use in research and development. This guide provides a solid foundation of technical information to support these endeavors.

References

• PubChem. (n.d.). 3-Amino-4-propoxybenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2019, February 27). Safety Data Sheet: 3-Amino-4-propoxybenzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid.

• MDPI. (2022, June 16). Development and Validation of an HPLC-UV Method for the Dissolution Studies of 3D-Printed Paracetamol Formulations in Milk-Containing Simulated Gastrointestinal Media. Retrieved from [Link]

• ResearchGate. (2025, August 8). (PDF) Stability-Indicating HPLC-UV for the Determination of 4-bromomethyl-3-nitrobenzoic acid, a Bioactive Nitrocompound. Retrieved from [Link]

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• 1. Buy 3-Amino-4-propoxybenzoic acid | 59691-15-5 [smolecule.com]
• 2. 3-Amino-4-propoxybenzoic acid | C10H13NO3 | CID 108807 - PubChem [pubchem.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to 3-Amino-4-propoxybenzoic acid (CAS 59691-15-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-4-propoxybenzoic acid, with the CAS number 59691-15-5, is a substituted benzoic acid derivative that serves as a crucial building block in organic synthesis.[1][2] Its unique trifunctional structure, featuring an amino group, a propoxy group, and a carboxylic acid on a benzene ring, makes it a versatile intermediate in the pharmaceutical and chemical industries.[1] This guide provides a comprehensive overview of its chemical properties, synthesis, purification, analytical characterization, and applications, with a particular focus on its role in drug discovery and development.

Physicochemical and Spectroscopic Properties

3-Amino-4-propoxybenzoic acid is a cream-colored to light beige solid powder with a characteristic odor.[1][3] It is stable under normal ambient and anticipated storage and handling conditions of temperature and pressure.[3]

Table 1: Physicochemical Properties of 3-Amino-4-propoxybenzoic acid

Property	Value	Source(s)
CAS Number	59691-15-5	[2][3]
Molecular Formula	C₁₀H₁₃NO₃	[3][4]
Molecular Weight	195.22 g/mol	[1][4]
Appearance	Cream to light beige solid powder	[1][3]
Melting Point	118-119 °C	[3]
Solubility	Slightly soluble in chloroform, dimethyl sulfoxide (DMSO), and ethyl acetate.[1] The presence of both acidic (carboxylic acid) and basic (amino) groups suggests that its solubility in aqueous solutions is pH-dependent.	[1]
Storage	Recommended to be stored refrigerated under an inert atmosphere to maintain long-term stability.	[1]

Spectroscopic Characterization

The structural identity of 3-Amino-4-propoxybenzoic acid is unequivocally confirmed through various spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum in deuterated chloroform (CDCl₃) reveals distinct signals corresponding to the different proton environments in the molecule. The propoxy group protons typically appear as a triplet for the terminal methyl group around 1.05 ppm, a multiplet for the central methylene group between 1.84-1.91 ppm, and a multiplet for the oxygen-adjacent methylene group around 4.02-4.07 ppm.[1] The aromatic protons resonate in the region of 6.86-7.76 ppm, and the amino group protons can be observed as a singlet at approximately 8.76 ppm.[1]

• Mass Spectrometry (MS): Mass spectral analysis shows a molecular ion peak at an m/z of 195, which corresponds to the molecular weight of the compound.[1] Characteristic fragmentation patterns for substituted benzoic acids are also observed, including the loss of the propyl group.[1] The accurate mass is reported as 195.0895.[5]

Synthesis and Purification

The synthesis of 3-Amino-4-propoxybenzoic acid is a well-established two-step process that begins with 4-propoxybenzoic acid. This methodology provides a reliable route to the target compound.

General Synthesis Workflow

Caption: General two-step synthesis of 3-Amino-4-propoxybenzoic acid.

Experimental Protocol: A Representative Synthesis

The following protocol is a representative example based on established chemical principles for the nitration of aromatic compounds and the subsequent reduction of the nitro group. Researchers should optimize conditions based on their specific laboratory setup and safety protocols.

Step 1: Nitration of 4-Propoxybenzoic Acid

• In a flask equipped with a magnetic stirrer and cooled in an ice bath, slowly add 4-propoxybenzoic acid to a mixture of concentrated sulfuric acid.

• Maintain the temperature below 10 °C while slowly adding a nitrating mixture (concentrated nitric acid and concentrated sulfuric acid).

• After the addition is complete, allow the reaction to stir at room temperature for a specified time, monitoring the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture over crushed ice, which will cause the precipitation of the crude 3-nitro-4-propoxybenzoic acid.

• Collect the solid product by vacuum filtration, wash with cold water until the filtrate is neutral, and dry the product.

Step 2: Reduction of 3-Nitro-4-propoxybenzoic acid

• Suspend the crude 3-nitro-4-propoxybenzoic acid in a suitable solvent such as ethanol or water.

• For catalytic hydrogenation, add a palladium on carbon (Pd/C) catalyst and subject the mixture to a hydrogen atmosphere at a suitable pressure and temperature.

• Alternatively, for chemical reduction, a reagent like sodium dithionite can be used.[6]

• Monitor the reaction by TLC until the starting material is consumed.

• If using a catalyst, filter it off.

• Adjust the pH of the solution to precipitate the crude 3-Amino-4-propoxybenzoic acid.

• Collect the solid by vacuum filtration, wash with a suitable solvent, and dry.

Purification

For many applications, especially in drug development, high purity of 3-Amino-4-propoxybenzoic acid is essential. Recrystallization is a highly effective and scalable method for its purification.

• Ethanol Recrystallization: This is a preferred method, often yielding purities of 98-99% with recovery rates of 85-90%.[1] The process involves dissolving the crude product in a minimal amount of hot ethanol, followed by hot filtration to remove any insoluble impurities. The filtrate is then allowed to cool slowly to induce the crystallization of the pure product, which is subsequently collected by filtration.[1]

• Other Purification Techniques: For analytical purposes requiring ultra-high purity (>99%), column chromatography can be employed, although it is less scalable.[1]

Applications in Pharmaceutical and Chemical Synthesis

The primary and most well-documented application of 3-Amino-4-propoxybenzoic acid is as a key intermediate in the synthesis of the local anesthetic, proparacaine (also known as proxymetacaine).[7] It has also been identified as a process-related impurity in proparacaine hydrochloride preparations.[8]

Synthesis of Proparacaine

The synthesis of proparacaine from 3-Amino-4-propoxybenzoic acid involves an esterification reaction.

Caption: Esterification of 3-Amino-4-propoxybenzoic acid to form proparacaine.

Role as a Versatile Synthetic Building Block

The presence of three distinct functional groups allows for a variety of chemical transformations, making 3-Amino-4-propoxybenzoic acid a valuable scaffold for creating diverse molecular architectures.

• Esterification: The carboxylic acid group can be readily converted to esters.[1]

• Amidation: The amino group can react with carboxylic acids or their derivatives to form amides.[1]

• Heterocyclic Synthesis: It is a potential precursor for the synthesis of various heterocyclic compounds, such as benzoxazoles.[1][9][10] The condensation of the ortho-amino and carboxylic acid functionalities (or a derivative) is a common strategy for forming the oxazole ring.

Potential Biological Activity

While the primary application of 3-Amino-4-propoxybenzoic acid is as a synthetic intermediate, there is some suggestion of its potential for biological activity.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 3-Amino-4-propoxybenzoic acid is associated with the following hazards:

• Harmful if swallowed (Acute toxicity, oral).[16]

• Causes skin irritation.[16]

• Causes serious eye irritation.[16]

• May cause respiratory irritation.[16]

Handling Precautions:

• Use in a well-ventilated area.[3]

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[3]

• Avoid breathing dust.[3]

• Wash hands thoroughly after handling.[3]

Conclusion

3-Amino-4-propoxybenzoic acid (CAS 59691-15-5) is a chemical intermediate of significant value, particularly in the pharmaceutical industry as a precursor to the local anesthetic proparacaine. Its well-defined synthesis and purification protocols, coupled with its versatile chemical functionality, also position it as a useful building block for the creation of novel heterocyclic compounds and other complex organic molecules. While its own biological activity is not yet thoroughly characterized, the potential for its derivatives in drug discovery warrants further investigation. This guide provides a foundational understanding for researchers and developers working with this important compound.

References

• Chemos GmbH & Co. KG. (2019, February 27). Safety Data Sheet: 3-Amino-4-propoxybenzoic acid. Available at: [Link]

• PubChem. 3-Amino-4-propoxybenzoic acid | C10H13NO3 | CID 108807. National Center for Biotechnology Information. Available at: [Link]

• GSRS. 3-AMINO-4-PROPOXYBENZOIC ACID. Global Substance Registration System. Available at: [Link]

• NIST. (n.d.). Benzoic acid, 3-amino-4-propoxy-, 2-(diethylamino)ethyl ester. NIST WebBook. Available at: [Link]

• PubChem. 3-Amino-4-hydroxybenzoic acid | C7H7NO3 | CID 65083. National Center for Biotechnology Information. Available at: [Link]

• Wang, S., et al. (2020). Identification, synthesis and structural confirmation of process-related impurities in proparacaine hydrochloride. Journal of Pharmaceutical and Biomedical Analysis, 191, 113497. Available at: [Link]

• Google Patents. (2016). Preparation method of 3-amino-4-hydroxybenzoic acid. CN105237423A.

• PubMed. (2016). Anti-inflammatory, analgesic and antioxidant activities of 3,4-oxo-isopropylidene-shikimic acid. Available at: [Link]

• Google Patents. (2008). Polymorph of proparacaine hydrochloride and preparation method thereof. CN101104591A.

• ResearchGate. (n.d.). Synthesis of 3-amino-4-hydroxyl benzoic acid phosphate. Available at: [Link]

• ResearchGate. (2015). Study of anti-inflammatory and analgesic properties of 3-benzoyl-propionic acid. Available at: [Link]

• ResearchGate. (2017). Synthesis of thermotropic polybenzoxazole using 3-amino-4-hydroxybenzoic acid. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Benzoxazole synthesis. Available at: [Link]

• MDPI. (2022). Anti-Inflammatory, Analgesic and Antioxidant Potential of New (2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanals and Their Corresponding Carboxylic Acids through In Vitro, In Silico and In Vivo Studies. Available at: [Link]

• PubMed. (2022). Enhancement of the Anti-Inflammatory Activity of NSAIDs by Their Conjugation with 3,4,5-Trimethoxybenzyl Alcohol. Available at: [Link]

• PubChem. Proparacaine | C16H26N2O3 | CID 4935. National Center for Biotechnology Information. Available at: [Link]

• DigitalCommons@URI. (1970). The Solubility of Amino Acids in Various Solvent Systems. Available at: [Link]

• PubMed. (2017). The Anti-inflammatory Effects of 4-((5-Bromo-3-chloro-2-hydroxybenzyl) amino)-2-hydroxybenzoic Acid in Lipopolysaccharide-Activated Primary Microglial Cells. Available at: [Link]

• Journal of Drug Delivery and Therapeutics. (2025). Benzoxazole: Synthetic Methodology and Biological Activities. Available at: [Link]

• World Journal of Pharmaceutical Research. (2024). Synthesis and characterization of methyl ester of 3-amino-4-hydroxybenzoic acid. Available at: [Link]

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An In-Depth Technical Guide to the Spectroscopic Data of 3-Amino-4-propoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for 3-Amino-4-propoxybenzoic acid (C₁₀H₁₃NO₃, Molar Mass: 195.22 g/mol ), a key intermediate in pharmaceutical synthesis. By integrating data from Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), this document offers a self-validating system for the structural elucidation and characterization of this molecule. Each section details the causality behind experimental choices, provides field-proven protocols, and interprets the resulting data with authoritative grounding. This guide is designed to serve as a practical resource for researchers and professionals in drug development and organic synthesis.

Introduction and Molecular Structure

3-Amino-4-propoxybenzoic acid is an aromatic compound containing three key functional groups: a carboxylic acid, an aromatic amine, and a propoxy ether. This unique combination of electron-donating (amino, propoxy) and electron-withdrawing (carboxylic acid) groups on a benzene ring creates a distinct electronic environment that is reflected in its spectroscopic signature. Accurate characterization is paramount for its use in synthesizing more complex molecules, such as the local anesthetic proparacaine.

The structural integrity and purity of this compound are critical for its downstream applications. Spectroscopic techniques provide a powerful, non-destructive suite of tools to confirm the molecular structure, identify functional groups, and ensure the absence of significant impurities.

dot graph "Molecular_Structure" { layout=neato; node [shape=plaintext, fontcolor="#202124"]; edge [color="#5F6368"];

// Atom nodes with positions C1 [label="C1", pos="0,0!"]; C2 [label="C2", pos="1.4,0!"]; C3 [label="C3", pos="2.1,-1.2!"]; C4 [label="C4", pos="1.4,-2.4!"]; C5 [label="C5", pos="0,-2.4!"]; C6 [label="C6", pos="-0.7,-1.2!"]; C7 [label="C7 (COOH)", pos="-2.2,-1.2!"]; O1 [label="O", pos="-2.9,-0.5!"]; O2 [label="OH", pos="-2.9,-1.9!"]; N1 [label="NH2", pos="3.5,-1.2!"]; O3 [label="O", pos="2.1,-3.6!"]; C8 [label="C8", pos="1.4,-4.8!"]; C9 [label="C9", pos="2.1,-6.0!"]; C10 [label="C10", pos="1.4,-7.2!"];

// Aromatic ring bonds C1 -- C2 -- C3 -- C4 -- C5 -- C6 -- C1;

// Substituent bonds C6 -- C7; C7 -- O1 [style=double]; C7 -- O2; C3 -- N1; C4 -- O3; O3 -- C8; C8 -- C9; C9 -- C10;

// Hydrogen atoms (implicit, but can be shown for clarity if needed) H1 [label="H", pos="-0.7,0.5!"]; H2 [label="H", pos="2.1,0.5!"]; H5 [label="H", pos="-0.7,-2.9!"]; C1 -- H1 [style=invis]; C2 -- H2 [style=invis]; C5 -- H5 [style=invis]; }

Caption: Molecular structure of 3-Amino-4-propoxybenzoic acid with atom numbering.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of a molecule, serving as a primary tool for confirming its identity.

Data Summary

The mass spectral data for 3-Amino-4-propoxybenzoic acid are consistent with its chemical formula.

Property	Value	Source
Molecular Weight	195.22 g/mol	[1]
Exact Mass	195.0895 Da	[1]
Monoisotopic Mass	195.0895 Da	[1]
Molecular Ion Peak [M]⁺	m/z 195	[1]

Interpretation and Fragmentation Pathway

The ionization of 3-Amino-4-propoxybenzoic acid typically results in the molecular ion [M]⁺ at m/z 195. The subsequent fragmentation is characteristic of substituted benzoic acids and ethers. A primary and highly indicative fragmentation pathway involves the loss of the propyl group (C₃H₇•), a 43 Da fragment, from the molecular ion.[1] This α-cleavage next to the ether oxygen is a common fragmentation route.

dot graph "Fragmentation_Pathway" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontcolor="#202124", fillcolor="#F1F3F4"]; edge [color="#34A853", arrowhead=vee];

M [label="[C10H13NO3]+.\nm/z = 195\nMolecular Ion"]; Frag1 [label="[C7H8NO3]+\nm/z = 152"]; Propyl [label="- C3H7• (Propyl radical)\n(Loss of 43 Da)", shape=plaintext, fontcolor="#EA4335"];

M -> Propyl [style=invis]; Propyl -> Frag1; }

Caption: Primary fragmentation pathway of 3-Amino-4-propoxybenzoic acid.

Experimental Protocol: Electrospray Ionization (ESI-MS)

Causality: ESI is a soft ionization technique ideal for polar molecules like 3-Amino-4-propoxybenzoic acid, as it minimizes fragmentation during ionization, ensuring the molecular ion is readily observed. A time-of-flight (TOF) analyzer is often used for its high mass accuracy.[2]

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile/water mixture).

• Instrument Setup:

  • Ionization Mode: Positive ion mode ([M+H]⁺) is typically used for compounds with amino groups, but negative mode ([M-H]⁻) can also be effective for the carboxylic acid.

  • Instrument: A high-resolution mass spectrometer (e.g., LC-ESI-QTOF).[2]

  • Infusion: Introduce the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

• Data Acquisition: Acquire the mass spectrum over a range of m/z 50-500. The instrument software will detect and record the mass-to-charge ratios of the resulting ions.

• Data Analysis: Identify the molecular ion peak and any significant fragment ions. Compare the exact mass measurement with the theoretical mass to confirm the elemental composition.

Infrared (IR) Spectroscopy

IR spectroscopy is a cornerstone technique for identifying the functional groups present in a molecule. The spectrum provides a "fingerprint" based on the vibrational frequencies of chemical bonds.

Predicted Data Summary

While a specific experimental spectrum is not provided in the initial search, the characteristic absorption bands can be reliably predicted based on the known frequencies for its functional groups.[3][4][5]

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Characteristics
Carboxylic Acid	O-H stretch	3300 - 2500	Very broad, due to hydrogen bonding
Amine	N-H stretch	3400 - 3300	Two sharp bands (symmetric & asymmetric)
Aliphatic C-H	C-H stretch	2960 - 2850	Medium to sharp peaks
Carboxylic Acid	C=O stretch	1710 - 1680	Strong, sharp peak
Aromatic Ring	C=C stretch	1600 - 1450	Multiple medium to sharp peaks
Ether & Carboxylic Acid	C-O stretch	1320 - 1210	Strong, sharp peaks

Interpretation

The IR spectrum is a composite of the signals from each functional group.

• The O-H and N-H Region (3500-2500 cm⁻¹): The most telling feature will be an extremely broad absorption from the carboxylic acid O-H stretch, which often overlaps with the aliphatic C-H stretches.[3] Superimposed on this broad signal, two distinct, sharper peaks for the primary amine N-H stretches are expected.

• The Carbonyl Region (1710-1680 cm⁻¹): A very strong and sharp absorption peak corresponding to the C=O stretch of the carboxylic acid is a definitive marker for this functional group.[4]

• The Fingerprint Region (<1500 cm⁻¹): This complex region will contain strong C-O stretching vibrations from both the ether linkage and the carboxylic acid, along with various C-H bending and aromatic C=C stretching vibrations.[3]

Experimental Protocol: Attenuated Total Reflectance (ATR-FTIR)

Causality: ATR-FTIR is the preferred method for solid samples due to its minimal sample preparation, speed, and non-destructive nature.[6][7] It ensures excellent sample contact and produces high-quality, reproducible spectra.[8]

• Instrument Preparation: Record a background spectrum of the clean, empty ATR crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorptions.

• Sample Application: Place a small amount of the solid 3-Amino-4-propoxybenzoic acid powder directly onto the ATR crystal surface.

• Apply Pressure: Use the instrument's pressure clamp to apply firm, even pressure. This ensures optimal contact between the sample and the crystal, which is essential for a strong signal.[8]

• Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The spectral range is usually 4000-400 cm⁻¹.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information about the molecular structure, including the connectivity and chemical environment of individual atoms.

¹H NMR Spectroscopy

Proton NMR reveals the number of different types of protons, their electronic environments, and their proximity to other protons.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
1.05	Triplet	9	3H	-CH₃ (propoxy)
1.84 - 1.91	Multiplet	-	2H	-CH₂- (propoxy)
4.02 - 4.07	Multiplet	-	2H	-O-CH₂- (propoxy)
6.86 - 7.76	Multiplet	-	3H	Aromatic protons
8.76	Singlet	-	2H	-NH₂

Data sourced from Smolecule.[1]

The ¹H NMR spectrum provides a clear and self-validating picture of the molecule's structure.

• Propoxy Group: The signals at 1.05, 1.84-1.91, and 4.02-4.07 ppm are characteristic of a propyl chain attached to an electronegative oxygen atom. The triplet for the methyl group indicates two adjacent protons, and the upfield shift confirms its aliphatic nature. The downfield shift of the methylene group adjacent to the oxygen (-O-CH₂-) is due to the oxygen's deshielding effect.

• Aromatic Protons: The complex multiplet between 6.86 and 7.76 ppm corresponds to the three protons on the benzene ring. The substitution pattern and the interplay of electron-donating and -withdrawing groups lead to this complex splitting.

• Amino Group: The singlet at 8.76 ppm, integrating to two protons, is assigned to the amino group. Its chemical shift can be variable and is influenced by solvent and concentration.

Causality: Deuterated solvents (e.g., CDCl₃, DMSO-d₆) are used to avoid large solvent signals that would obscure the analyte's signals.[9] Tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (0 ppm).

• Sample Preparation: Accurately weigh 5-10 mg of 3-Amino-4-propoxybenzoic acid and dissolve it in approximately 0.6-0.7 mL of a deuterated solvent in a standard 5 mm NMR tube.[9]

• Instrument Tuning: Insert the sample into the NMR spectrometer. The instrument will automatically lock onto the deuterium signal of the solvent and shim the magnetic field to ensure homogeneity.

• Parameter Setup:

  • Experiment: A standard 1D proton experiment.

  • Number of Scans (NS): Typically 8 to 16 scans are sufficient for a sample of this concentration.

  • Recycle Delay (d1): A delay of 1-2 seconds is usually adequate.

• Acquisition: Start the data acquisition.

• Data Processing: Perform a Fourier transform on the resulting Free Induction Decay (FID). The spectrum must then be phase-corrected, baseline-corrected, and referenced to the TMS signal. Integrate the peaks to determine the relative number of protons.

¹³C NMR Spectroscopy

Carbon NMR provides information about the number and types of carbon atoms in the molecule.

While specific experimental data was not found, the chemical shifts can be predicted based on established ranges for similar structures.[1][10]

Carbon Type	Expected Chemical Shift (δ) ppm
Carboxylic Acid (-COOH)	165 - 175
Aromatic C-O	150 - 160
Aromatic C-N	140 - 150
Aromatic C-H & C-C	110 - 135
Ether (-O-CH₂-)	65 - 75
Aliphatic (-CH₂-)	20 - 30
Aliphatic (-CH₃)	10 - 15

The electron-donating amino and propoxy groups will cause an upfield shift (shielding) for the ortho and para carbons relative to their positions, while the electron-withdrawing carboxylic acid group will cause a downfield shift (deshielding).[1] Quaternary carbons (those without attached protons) will typically show weaker signals.[10] A DEPT (Distortionless Enhancement by Polarization Transfer) experiment would be invaluable to distinguish between CH, CH₂, and CH₃ carbons.[10]

Causality: ¹³C NMR is inherently less sensitive than ¹H NMR due to the low natural abundance of the ¹³C isotope. Therefore, a higher sample concentration and a significantly larger number of scans are required to achieve an adequate signal-to-noise ratio.[9]

• Sample Preparation: Prepare a more concentrated sample, typically 20-50 mg in 0.6-0.7 mL of deuterated solvent.

• Instrument Setup: Tune the instrument for the ¹³C frequency.

• Parameter Setup:

  • Experiment: A standard proton-decoupled ¹³C experiment. This removes C-H coupling, simplifying the spectrum so that each unique carbon appears as a singlet.

  • Number of Scans (NS): A much larger number of scans is required, typically ranging from 256 to 1024 or more, depending on the concentration.

  • Recycle Delay (d1): A longer delay (2-5 seconds) is used to ensure proper relaxation of all carbon nuclei, especially quaternary carbons.

• Acquisition and Processing: Acquire and process the data as described for ¹H NMR.

Synthesis and Quality Control

The common laboratory-scale synthesis of 3-Amino-4-propoxybenzoic acid involves a two-step process that provides a logical framework for quality control.[1]

dot graph "Synthesis_Workflow" { rankdir=LR; node [shape=box, style=filled, fontname="Helvetica", fontcolor="#202124", fillcolor="#F1F3F4"]; edge [color="#4285F4"];

Start [label="4-Propoxybenzoic Acid", fillcolor="#FBBC05"]; Intermediate [label="3-Nitro-4-propoxybenzoic Acid"]; Product [label="3-Amino-4-propoxybenzoic Acid", fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Intermediate [label="Nitration\n(HNO3/H2SO4)"]; Intermediate -> Product [label="Reduction\n(e.g., SnCl2/HCl or H2/Pd-C)"]; }

Caption: Common synthetic route for 3-Amino-4-propoxybenzoic acid.

The spectroscopic methods described herein are essential for validating each stage of this process. For instance, after the nitration step, the disappearance of certain aromatic proton signals and the appearance of a nitro group signal in the IR spectrum would confirm the formation of the intermediate. The final product's identity is confirmed by the appearance of the amine signals in both IR and NMR spectra and the correct molecular weight by MS.

Conclusion

The structural characterization of 3-Amino-4-propoxybenzoic acid is robustly achieved through the synergistic application of MS, IR, and NMR spectroscopy. Each technique provides a unique and complementary piece of the structural puzzle. Mass spectrometry confirms the molecular weight and elemental formula. Infrared spectroscopy validates the presence of the key carboxylic acid, amine, and ether functional groups. Finally, ¹H and ¹³C NMR spectroscopy provide an unambiguous map of the atomic connectivity and chemical environments. The protocols and interpretations detailed in this guide establish a self-validating framework for researchers to confidently identify and assess the quality of this important chemical intermediate.

References

• Taylor & Francis Online. (n.d.). 13C NMR chemical shifts in substituted benzenes: analysis using natural perturbation orbitals and substitution effects. Retrieved from [Link]

• Doc Brown's Chemistry. (2025, November 8). mass spectrum of benzoic acid C7H6O2 C6H5COOH fragmentation pattern of m/z m/e ions. Retrieved from [Link]

• Specac Ltd. (n.d.). Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). infrared spectrum of benzoic acid. Retrieved from [Link]

• National Institutes of Health. (n.d.). Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. Retrieved from [Link]

• University of Wyoming. (n.d.). Basic Experiment Setup and Basic NMR Spectrometer Operation Setup. Retrieved from [Link]

• Agilent. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from [Link]

• Hydrodynamic Methods. (n.d.). Spectroscopy Aromatic Amino Acids. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). The halogen effect on the 13C NMR chemical shift in substituted benzenes. Retrieved from [Link]

• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 28). NMR Spectroscopy. Retrieved from [Link]

• Drawell. (n.d.). Sample Preparation for FTIR Analysis. Retrieved from [Link]

• Radboud Repository. (2023, April 13). Spectroscopic Investigation of the Metal Coordination of the Aromatic Amino Acids with Zinc and Cadmium. Retrieved from [Link]

• CORE. (n.d.). Infrared Spectra and Molecular Configuration of Benzoic Acid. Retrieved from [Link]

• Proteinstructures.com. (n.d.). NMR sample preparation guidelines. Retrieved from [Link]

• MassBank. (2017, October 22). Benzoic acids and derivatives. Retrieved from [Link]

• Specac Ltd. (n.d.). Everything You Need to Know About ATR-FTIR Spectroscopy. Retrieved from [Link]

• Springer. (n.d.). Theoretical and Experimental Study of Spectroscopic Characteristics of Aromatic Amino Acids. Retrieved from [Link]

• Spectroscopy Online. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Retrieved from [Link]

• Freie Universität Berlin. (n.d.). Discriminating Aromatic Parent Compounds and Their Derivative Isomers in Ice Grains From Enceladus and Europa Using a Laboratory Analogue for Spaceborne Mass Spectrometers. Retrieved from [Link]

• Michigan State University. (n.d.). Basic Practical NMR Concepts. Retrieved from [Link]

• National Institutes of Health. (2022, March 23). Determination of the protein content of complex samples by aromatic amino acid analysis, liquid chromatography-UV absorbance, and colorimetry. Retrieved from [Link]

• ResearchGate. (2021, January). 13C NMR chemical shifts in substituted benzenes: analysis using natural perturbation orbitals and substitution effects. Retrieved from [Link]

• University Website. (n.d.). Summary of C13-NMR Interpretation. Retrieved from [Link]

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An In-depth Technical Guide to the Scientific Context and Relevant Mechanisms of Action Associated with 3-Amino-4-propoxybenzoic Acid

This guide provides a detailed exploration of 3-Amino-4-propoxybenzoic acid, clarifying its role not as a pharmacologically active agent, but as a relevant chemical intermediate. For researchers and drug development professionals, understanding the context of such molecules is paramount. We will delve into its chemical properties and its documented association with the synthesis of local anesthetics. The core of this guide will then pivot to an in-depth analysis of the mechanism of action of these related, pharmacologically active compounds, providing a scientifically grounded understanding of the biological systems they influence.

3-Amino-4-propoxybenzoic Acid: A Chemical Profile

3-Amino-4-propoxybenzoic acid is an organic compound characterized by a benzoic acid backbone with amino and propoxy functional groups.[1] Current scientific literature does not attribute a direct pharmacological mechanism of action to this molecule itself. Instead, its significance lies in its utility as a chemical building block and its appearance as a process-related impurity in the synthesis of certain active pharmaceutical ingredients (APIs).[2][3] For instance, it has been identified as an impurity in the manufacturing process of proparacaine hydrochloride, an ester-type local anesthetic.[2] This association places it firmly in the context of local anesthetic drug development, making the mechanism of this drug class the relevant area of study.

Physicochemical Properties

A foundational understanding of a molecule begins with its physical and chemical properties. The following table summarizes the key characteristics of 3-Amino-4-propoxybenzoic acid.

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO₃	[4][5]
Molecular Weight	195.21 g/mol	[4][5]
CAS Number	59691-15-5	[1][4]
Appearance	White to off-white or cream-colored solid powder	[1][5]
Melting Point	118 - 119 °C	[5]
Boiling Point	368.3±27.0 °C (Predicted)	[3]
Solubility	Slightly soluble in Chloroform, DMSO, Ethyl Acetate, and aqueous base	[3]

Synthetic Relevance: The Link to Local Anesthetics

While not a direct precursor in all documented syntheses of common local anesthetics, 3-Amino-4-propoxybenzoic acid's identification as an impurity in the synthesis of proparacaine highlights its structural relevance.[2] The synthesis of such anesthetics often involves multi-step reactions starting from substituted benzene rings. The diagram below illustrates a generalized synthetic workflow where a molecule like 3-Amino-4-propoxybenzoic acid could emerge or be used.

Caption: Mechanism of local anesthetic action on sodium channels.

Experimental Protocol: Validating Mechanism of Action via Whole-Cell Patch-Clamp Electrophysiology

To empirically determine and characterize the sodium channel blocking activity of a compound, the whole-cell patch-clamp technique is the gold standard. This method allows for the direct measurement of ion flow through channels in a single neuron.

Objective

To measure the effect of a test compound (e.g., a new local anesthetic derivative) on voltage-gated sodium currents in a neuronal cell line (e.g., dorsal root ganglion neurons or a neuroblastoma cell line).

Methodology

• Cell Preparation: Culture neuronal cells on glass coverslips suitable for microscopy.

• Solution Preparation:

  • External Solution (Bath): Contains physiological concentrations of ions (e.g., NaCl, KCl, CaCl₂, MgCl₂, HEPES, glucose) to maintain cell viability.

  • Internal Solution (Pipette): Contains ions that mimic the intracellular environment (e.g., CsF or KCl, NaCl, EGTA, HEPES). Cesium (Cs+) is often used to block potassium channels, isolating the sodium currents.

• Pipette Fabrication: Pull micropipettes from borosilicate glass capillaries using a micropipette puller. The tip should have a resistance of 2-5 MΩ when filled with the internal solution.

• Achieving Whole-Cell Configuration:

  • Mount the coverslip onto the microscope stage and perfuse with the external solution.

  • Using a micromanipulator, approach a single neuron with the micropipette.

  • Apply slight positive pressure to the pipette to keep the tip clean.

  • Gently press the pipette against the cell membrane and apply negative pressure to form a high-resistance seal (a "giga-seal," >1 GΩ).

  • Apply a brief pulse of suction to rupture the cell membrane under the pipette tip, achieving the "whole-cell" configuration. This provides electrical access to the cell's interior.

• Data Acquisition:

  • Hold the cell membrane at a resting potential where sodium channels are closed (e.g., -90 mV).

  • Apply a series of depolarizing voltage steps (e.g., from -80 mV to +40 mV in 10 mV increments) to elicit sodium currents.

  • Record the resulting currents using an amplifier and data acquisition software.

• Compound Application:

  • Establish a stable baseline recording of sodium currents.

  • Perfuse the bath with the external solution containing the test compound at a known concentration.

  • After a few minutes of incubation, repeat the voltage-step protocol to record currents in the presence of the compound.

• Data Analysis:

  • Measure the peak amplitude of the sodium current at each voltage step before and after compound application.

  • Calculate the percentage of current inhibition caused by the compound.

  • Plot the current-voltage (I-V) relationship and dose-response curves to determine the potency (e.g., IC₅₀) of the compound.

Caption: Workflow for patch-clamp electrophysiology experiment.

Conclusion

While 3-Amino-4-propoxybenzoic acid is not an active pharmaceutical ingredient with its own mechanism of action, its identity as a chemical intermediate and process impurity in the synthesis of local anesthetics like proparacaine provides a crucial context for drug development professionals. The relevant mechanism of action is that of the final API, which, for this class of drugs, is the reversible blockade of voltage-gated sodium channels in neuronal membranes. This action prevents the propagation of action potentials, thereby blocking the transmission of pain signals. Understanding this fundamental mechanism, along with the experimental techniques used to validate it, is essential for the discovery and development of new and improved anesthetic agents.

References

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• Wang, S., et al. (2020). Identification, synthesis and structural confirmation of process-related impurities in proparacaine hydrochloride. Journal of Pharmaceutical and Biomedical Analysis, 190, 113497. [Link]

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• Google Patents. (n.d.). CN106045942A - Preparation method of pramoxine hydrochloride.

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• Google Patents. (n.d.). CN107892677A - A kind of preparation method of Pramoxine HCL.

• Ali, M. A., et al. (2017). Synthesis of thermotropic polybenzoxazole using 3-amino-4-hydroxybenzoic acid. Journal of Polymer Research, 24(11), 195. [Link]

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Unlocking the Therapeutic Potential of 3-Amino-4-propoxybenzoic Acid: A Technical Guide for Drug Discovery

Foreword: Charting a Course for a Novel Molecule

In the vast landscape of chemical entities, the journey from a simple structure to a life-changing therapeutic is one of meticulous investigation, guided by scientific precedent and innovative thinking. This guide is dedicated to 3-Amino-4-propoxybenzoic acid, a molecule holding latent promise within its elegant arrangement of functional groups. While direct, extensive research on its pharmaceutical applications is nascent, its structural kinship with established pharmacophores provides a robust foundation for targeted exploration. This document serves as a technical roadmap for researchers, scientists, and drug development professionals, outlining a logical, evidence-based approach to systematically uncover and validate the potential therapeutic applications of this intriguing compound. We will delve into its potential as a local anesthetic, an antimicrobial agent, an anti-inflammatory compound, and a cytotoxic agent against cancer cells, providing not just the "what," but the "why" and the "how" of a rigorous, preclinical research program.

Molecular Profile and Physicochemical Properties

3-Amino-4-propoxybenzoic acid is an organic compound characterized by a benzoic acid backbone substituted with an amino group at the 3-position and a propoxy group at the 4-position[1]. This unique substitution pattern is the cornerstone of its potential biological activities.

Property	Value	Source
CAS Number	59691-15-5	[1]
Molecular Formula	C₁₀H₁₃NO₃	[2]
Molecular Weight	195.22 g/mol	[2]
Appearance	White to off-white solid	[1]
Solubility	Soluble in polar solvents	[1]

The presence of a carboxylic acid and an amino group imparts both acidic and basic properties, allowing for a variety of chemical interactions and synthetic modifications[1]. The propoxy group introduces a degree of lipophilicity, which can be critical for traversing biological membranes.

Potential Application I: Local Anesthesia

The Scientific Rationale: A Tale of Structural Analogy

The most immediate and compelling area of investigation for 3-Amino-4-propoxybenzoic acid is in the field of local anesthesia. This hypothesis is strongly supported by its structural relationship to the well-established ophthalmic local anesthetic, proparacaine (2-(Diethylamino)ethyl 3-amino-4-propoxybenzoate monohydrochloride)[3][4]. 3-Amino-4-propoxybenzoic acid is the core structural acid component of proparacaine.

The classic pharmacophore for local anesthetics consists of three parts: a lipophilic aromatic group, an intermediate linker (ester or amide), and a hydrophilic amine group[5]. While 3-Amino-4-propoxybenzoic acid itself lacks the hydrophilic amine tail of proparacaine, its core structure represents the critical aromatic, lipophilic portion. The propoxy group enhances lipid solubility, a key determinant of anesthetic potency and duration of action[6]. The primary mechanism of action for local anesthetics is the blockade of voltage-gated sodium channels in nerve cell membranes, which prevents the propagation of action potentials and, consequently, the sensation of pain[6][7].

Caption: Proposed mechanism of action for local anesthesia.

Experimental Workflow for Validation

A tiered approach is recommended to evaluate the local anesthetic potential, starting with in vitro assays and progressing to in vivo models.

Objective: To determine if 3-Amino-4-propoxybenzoic acid can block voltage-gated sodium channels.

Methodology: Patch-Clamp Electrophysiology

• Cell Culture: Utilize a cell line that expresses a high density of voltage-gated sodium channels (e.g., HEK-293 cells transfected with specific Nav subtypes like Nav1.7, which is crucial for pain signaling).

• Whole-Cell Patch-Clamp:

  • Prepare a stock solution of 3-Amino-4-propoxybenzoic acid in a suitable solvent (e.g., DMSO) and dilute to various concentrations in the extracellular recording solution.

  • Establish a whole-cell patch-clamp configuration on a single cell.

  • Apply a voltage protocol to elicit sodium currents. A typical protocol would be to hold the cell at a resting potential of -80 mV and then apply a series of depolarizing voltage steps.

  • Record baseline sodium currents.

  • Perfuse the cell with increasing concentrations of 3-Amino-4-propoxybenzoic acid and record the corresponding sodium currents.

• Data Analysis:

  • Measure the peak sodium current at each concentration of the test compound.

  • Calculate the percentage of current inhibition compared to the baseline.

  • Plot the concentration-response curve and determine the IC₅₀ (half-maximal inhibitory concentration).

  • Compare the IC₅₀ to a known local anesthetic like lidocaine or proparacaine.

Objective: To assess the anesthetic efficacy and duration of action in a living organism.

Methodology: Rat Sciatic Nerve Block Model

• Animal Preparation: Acclimatize male Sprague-Dawley rats to the experimental conditions.

• Injection: Under light isoflurane anesthesia, inject a small volume (e.g., 0.1 mL) of 3-Amino-4-propoxybenzoic acid solution (at various concentrations) perineurally to the sciatic nerve. Control groups should receive vehicle and a positive control (e.g., lidocaine).

• Assessment of Anesthesia:

  • Motor Block: At regular intervals post-injection, assess motor function of the injected limb using a scoring system (e.g., 0 = normal, 3 = complete paralysis).

  • Sensory Block (Nociception): Apply a noxious stimulus (e.g., a defined pressure with a von Frey filament or a thermal stimulus with a hot plate) to the plantar surface of the hind paw and measure the withdrawal latency. An increase in latency indicates a sensory block.

• Data Analysis:

  • Determine the onset of action (time to maximum effect).

  • Determine the duration of action (time for the effect to return to baseline).

  • Evaluate the dose-dependency of the anesthetic effect.

Potential Application II: Antimicrobial and Antifungal Activity

The Scientific Rationale: A Broad Spectrum of Possibilities

Derivatives of p-aminobenzoic acid (PABA) have demonstrated a wide range of antimicrobial activities, including antibacterial and antifungal properties[8][9][10]. The chemical modification of PABA can lead to compounds with significant inhibitory effects against various pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans[9][11]. The structural components of 3-Amino-4-propoxybenzoic acid—the aminobenzoic acid core—suggest that it could interfere with microbial metabolic pathways or disrupt cell membrane integrity.

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An In-depth Technical Guide to the Solubility Profile of 3-Amino-4-propoxybenzoic Acid in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 3-Amino-4-propoxybenzoic acid. Designed for researchers, scientists, and professionals in drug development, this document delves into the predicted solubility of this compound in a range of common organic solvents, outlines a detailed experimental protocol for precise solubility determination, and explores the underlying physicochemical principles that govern its solubility.

Introduction to 3-Amino-4-propoxybenzoic Acid

3-Amino-4-propoxybenzoic acid (CAS 59691-15-5) is a substituted aromatic carboxylic acid. Its molecular structure, featuring a benzoic acid core with both an amino and a propoxy functional group, suggests a compound of nuanced solubility, influenced by the interplay of hydrophilic and hydrophobic moieties.[1][2] This compound serves as a valuable building block in organic synthesis, particularly in the development of novel pharmaceutical agents.[3] Understanding its solubility in various organic solvents is paramount for its application in drug discovery and process chemistry, impacting everything from reaction kinetics to purification and formulation.

The presence of a carboxylic acid group and an amino group provides sites for hydrogen bonding and potential ionization, while the propoxy group and the benzene ring contribute to its lipophilicity.[2] This amphiphilic nature predicts a complex solubility profile, which this guide will explore in detail.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 3-Amino-4-propoxybenzoic acid is essential for interpreting its solubility.

Property	Value	Source
CAS Number	59691-15-5	[4][5]
Molecular Formula	C₁₀H₁₃NO₃	[4][5]
Molecular Weight	195.22 g/mol	[2]
Melting Point	118 - 119 °C	[4]
Appearance	Cream-colored solid	[2]
Calculated logP	1.5	[5]
Hydrogen Bond Donors	2	[5]
Hydrogen Bond Acceptors	4	[5]

Predicted Solubility Profile in Organic Solvents

Direct quantitative solubility data for 3-Amino-4-propoxybenzoic acid in a wide range of organic solvents is not extensively available in the public domain. However, based on its molecular structure and established principles of solubility for analogous compounds like benzoic acid and other substituted benzoic acids, we can construct a robust predicted solubility profile.[6][7][8][9]

The solubility of a solute is governed by the principle of "like dissolves like." This means that solvents with similar polarity and hydrogen bonding capabilities to the solute will generally be more effective at dissolving it. 3-Amino-4-propoxybenzoic acid possesses both polar (amino, carboxylic acid) and non-polar (propoxy chain, benzene ring) characteristics.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors. They are expected to effectively solvate the polar amino and carboxylic acid groups of the molecule. Therefore, high solubility is predicted in these solvents. The solubility of benzoic acid itself is high in alcohols, and this trend is expected to continue.[8][9]

• Polar Aprotic Solvents (e.g., DMSO, Acetone, Ethyl Acetate): These solvents can accept hydrogen bonds but do not donate them as readily as protic solvents. Dimethyl sulfoxide (DMSO) is a powerful polar aprotic solvent and is expected to be a very good solvent for this compound. Acetone and ethyl acetate are also anticipated to be effective solvents. Existing data indicates that 3-Amino-4-propoxybenzoic acid is "slightly soluble" in ethyl acetate and DMSO, which may suggest that while it dissolves, its solubility may not be as high as in polar protic solvents.[2]

• Non-Polar Solvents (e.g., Hexane, Toluene): These solvents lack significant polarity and cannot form hydrogen bonds. Due to the polar nature of the amino and carboxylic acid groups, the solubility of 3-Amino-4-propoxybenzoic acid is predicted to be low in these solvents. The hydrophobic propoxy group and benzene ring will have some affinity for these solvents, but it is unlikely to overcome the strong intermolecular forces of the polar functional groups.

The following table provides a qualitative prediction of the solubility of 3-Amino-4-propoxybenzoic acid in a selection of common organic solvents at ambient temperature.

Solvent	Solvent Type	Predicted Solubility	Rationale
Methanol	Polar Protic	High	Excellent hydrogen bonding capabilities to solvate both the amino and carboxylic acid groups.
Ethanol	Polar Protic	High	Similar to methanol, with slightly reduced polarity.[8][9]
Isopropanol	Polar Protic	Moderate to High	Increased steric hindrance and lower polarity compared to methanol and ethanol may slightly reduce solubility.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	Strong polar aprotic solvent capable of disrupting intermolecular hydrogen bonds.[2]
Acetone	Polar Aprotic	Moderate	Good polarity and hydrogen bond accepting ability.
Ethyl Acetate	Polar Aprotic	Low to Moderate	Moderate polarity; existing data suggests "slightly soluble."[2]
Acetonitrile	Polar Aprotic	Low to Moderate	Less effective at solvating the carboxylic acid group compared to other polar solvents.
Chloroform	Non-polar	Low	Existing data suggests "slightly soluble," likely due to its ability to form weak hydrogen bonds.[2]
Toluene	Non-polar	Very Low	Primarily non-polar interactions, insufficient to overcome the polar functional groups.
Hexane	Non-polar	Very Low	Highly non-polar, offering minimal interaction with the polar moieties of the solute.

Experimental Determination of Solubility: A Validated Protocol

To obtain precise, quantitative solubility data, a rigorous experimental approach is necessary. The shake-flask method is the gold standard for determining thermodynamic solubility due to its reliability and direct measurement of equilibrium.[10][11][12]

Principle of the Shake-Flask Method

An excess amount of the solid compound is agitated in the solvent of interest at a constant temperature for a sufficient duration to reach equilibrium. At equilibrium, the concentration of the dissolved solute in the supernatant is constant. This concentration is then measured using a suitable analytical technique.[13][14]

Step-by-Step Experimental Protocol

• Preparation:

  • Accurately weigh an excess amount of 3-Amino-4-propoxybenzoic acid into a series of glass vials or flasks. An excess is confirmed if undissolved solid remains at the end of the experiment.

  • Add a precise volume of the desired organic solvent to each vial.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath (e.g., 25 °C or 37 °C).

  • Agitate the samples at a constant speed that ensures continuous mixing of the solid and liquid phases without creating a vortex.

  • Allow the samples to equilibrate for a predetermined period (e.g., 24 to 72 hours). To confirm that equilibrium has been reached, samples can be taken at different time points (e.g., 24h, 48h, 72h) until the measured concentration is constant.[10][12]

• Sample Separation:

  • After equilibration, allow the vials to stand undisturbed at the experimental temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.45 µm PTFE) to remove any undissolved particles.

• Analysis:

  • Accurately dilute the filtered supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of 3-Amino-4-propoxybenzoic acid in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Prepare a calibration curve using standard solutions of known concentrations of 3-Amino-4-propoxybenzoic acid to ensure accurate quantification.

• Calculation:

  • Calculate the solubility (S) using the following formula, accounting for any dilutions made: S (mg/mL) = (Concentration from calibration curve) x (Dilution factor)

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the shake-flask solubility determination protocol.

Shake-Flask Solubility Determination Workflow

Thermodynamic Considerations of Dissolution

The dissolution of a crystalline solid like 3-Amino-4-propoxybenzoic acid in a solvent is a thermodynamic process governed by the Gibbs free energy of solution (ΔG_sol).

ΔG_sol = ΔH_sol - TΔS_sol

Where:

• ΔH_sol is the enthalpy of solution, which is the net energy change from breaking the solute-solute and solvent-solvent interactions and forming solute-solvent interactions.

• T is the absolute temperature.

• ΔS_sol is the entropy of solution, which is typically positive as the ordered crystal lattice of the solute is disrupted, and the molecules become more disordered in solution.

For dissolution to be spontaneous, ΔG_sol must be negative. The solubility of substituted benzoic acids generally increases with temperature, indicating that the dissolution process is often endothermic (ΔH_sol > 0).[8][9] The favorable increase in entropy upon dissolution drives the process.

The specific functional groups of 3-Amino-4-propoxybenzoic acid play a crucial role:

• The carboxylic acid and amino groups can form strong hydrogen bonds. For dissolution to occur, the energy required to break the intermolecular hydrogen bonds in the solid crystal must be compensated by the formation of favorable hydrogen bonds with the solvent molecules. This is why polar protic solvents are predicted to be effective.

• The propoxy group and the benzene ring are hydrophobic. Their interaction with non-polar solvents is through weaker van der Waals forces. In polar solvents, these groups can lead to a hydrophobic effect, which can influence the overall solubility.

Conclusion

While quantitative experimental data for the solubility of 3-Amino-4-propoxybenzoic acid in a broad spectrum of organic solvents is limited, a scientifically sound prediction of its solubility profile can be made based on its molecular structure and the well-documented behavior of analogous compounds. It is anticipated to have high solubility in polar protic solvents, moderate to high solubility in polar aprotic solvents, and low solubility in non-polar solvents. For definitive quantitative data, the detailed shake-flask protocol provided in this guide offers a reliable and validated methodology. A thorough understanding of this compound's solubility is a critical step in its successful application in research and development.

References

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• Asilomar Bio, Inc. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S.
• Khouri, S.J. Titrimetric Study of the Solubility and Dissociation of Benzoic Acid in Water: Effect of Ionic Strength and Temperature. American Journal of Analytical Chemistry. 2015.
• Ibid.
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Navigating the Safe Handling of 3-Amino-4-propoxybenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-4-propoxybenzoic acid, a substituted benzoic acid derivative, is a compound of interest in various research and development sectors, particularly in the synthesis of novel pharmaceutical agents and other bioactive molecules.[1] Its unique chemical structure, featuring an amino group, a carboxylic acid, and a propoxy group on a benzene ring, makes it a versatile building block.[1] However, as with any chemical entity in a laboratory setting, a thorough understanding of its potential hazards and the implementation of robust safety protocols are paramount to ensure the well-being of researchers and the integrity of experimental outcomes. This guide provides a comprehensive overview of the safety and handling precautions for 3-Amino-4-propoxybenzoic acid, drawing from available safety data and regulatory information.

Section 1: Chemical and Physical Properties

A foundational aspect of safe handling is the awareness of the substance's physical and chemical characteristics. This knowledge informs proper storage, handling, and emergency response procedures.

Property	Value	Source
CAS Number	59691-15-5	[2]
Molecular Formula	C10H13NO3	[2]
Molecular Weight	195.21 g/mol	[3]
Appearance	Solid powder, cream to pale beige/light beige	[2][4]
Melting Point	118 – 119 °C	[2]
Solubility	Soluble in polar solvents	[1]

Section 2: Hazard Identification and GHS Classification

The hazard classification of 3-Amino-4-propoxybenzoic acid presents some discrepancies across different sources. A Safety Data Sheet (SDS) from one supplier indicates that the substance does not meet the criteria for classification in accordance with Regulation (EC) No 1272/2008.[2] However, aggregated data from the European Chemicals Agency (ECHA) C&L Inventory suggests potential hazards.[3]

It is imperative for laboratory personnel to adopt a conservative approach and handle this compound as potentially hazardous. The following GHS classifications are based on the aggregated data, which provides a more cautious framework for safety.

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity — Single Exposure	3	H335: May cause respiratory irritation

Source: Aggregated GHS information from ECHA C&L Inventory as reported on PubChem.[3]

The causality behind these potential hazards lies in the chemical nature of the compound. The carboxylic acid and amino groups can interact with biological macromolecules, potentially leading to irritation and toxic effects upon exposure. The powdered form also poses a risk of respiratory tract irritation if inhaled.

Section 3: Safe Handling and Storage Protocols

Adherence to meticulous handling and storage procedures is a self-validating system for minimizing exposure and ensuring the stability of the compound.

Engineering Controls

The primary line of defense against exposure is the implementation of effective engineering controls.

• Ventilation: All work with 3-Amino-4-propoxybenzoic acid should be conducted in a well-ventilated area.[2] A certified chemical fume hood is essential when handling the powder to minimize the risk of inhalation.

• Dust Control: Given that the substance is a powder, measures to prevent dust generation are crucial.[2] Enrichment of fine dust can lead to the danger of a dust explosion.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory for all personnel handling this compound.

• Eye and Face Protection: Chemical safety goggles or a face shield are required to protect against potential splashes or airborne particles.[2]

• Skin Protection:

  • Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.[2] It is crucial to check the glove manufacturer's compatibility chart for the specific chemical and breakthrough times.

  • Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

• Respiratory Protection: In situations where ventilation is inadequate or there is a risk of significant aerosolization, a NIOSH-approved respirator may be necessary.[2]

Caption: PPE Donning and Doffing Workflow

General Hygiene Practices

Good laboratory hygiene is a critical component of a comprehensive safety program.

• Wash hands thoroughly after handling the compound.[2]

• Do not eat, drink, or smoke in work areas.[2]

• Remove contaminated clothing and protective equipment before entering eating areas.[2]

Storage

Proper storage is essential for maintaining the integrity of 3-Amino-4-propoxybenzoic acid and preventing hazardous situations.

• Store in a tightly closed container in a dry and well-ventilated place.[5]

• Keep away from incompatible materials such as strong oxidizing agents.[2][5]

• Some sources recommend refrigeration under an inert atmosphere to maintain stability.[4]

Section 4: Emergency Procedures

A well-defined and practiced emergency response plan is crucial for mitigating the consequences of accidental exposure or spills.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

• Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical attention.[2]

• Skin Contact: In case of skin contact, immediately wash with plenty of soap and water.[2] If skin irritation occurs, seek medical advice.[5]

• Eye Contact: For eye contact, rinse cautiously with water for several minutes.[5] Remove contact lenses if present and easy to do. Continue rinsing for at least 10 minutes and seek medical attention.[2]

• Ingestion: If swallowed, rinse the mouth with water (only if the person is conscious).[2] Do NOT induce vomiting.[2] Seek immediate medical attention.

Spill Response

A prompt and correct response to a spill is critical to prevent the spread of contamination and exposure to personnel.

Caption: Spill Response Decision Tree

Experimental Protocol for a Small Spill of 3-Amino-4-propoxybenzoic Acid:

• Alert Personnel: Immediately alert others in the vicinity of the spill.

• Don PPE: Put on appropriate PPE, including a lab coat, chemical-resistant gloves, and eye protection.

• Contain the Spill: Cover the spill with an inert absorbent material, such as vermiculite or sand, working from the outside in to prevent spreading.[6]

• Collect the Material: Carefully scoop the absorbed material into a labeled, sealable waste container.[6] Avoid creating dust.

• Clean the Area: Wipe the spill area with a damp cloth. Decontaminate the area with a suitable cleaning agent.

• Dispose of Waste: Dispose of the contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

• Report the Incident: Report the spill to the laboratory supervisor or safety officer.

Firefighting Measures

In the event of a fire involving 3-Amino-4-propoxybenzoic acid, the following measures should be taken:

• Suitable Extinguishing Media: Use water, foam, or an ABC powder fire extinguisher.[2]

• Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[2]

• Hazardous Combustion Products: Combustion may produce hazardous gases, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[2]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[5]

Section 5: Stability and Reactivity

Understanding the chemical stability and reactivity of a compound is crucial for preventing hazardous reactions.

• Stability: 3-Amino-4-propoxybenzoic acid is stable under normal ambient and anticipated storage and handling conditions of temperature and pressure.[2]

• Incompatible Materials: Avoid contact with strong oxidizing agents.[2][5]

• Hazardous Reactions: No known hazardous reactions under normal conditions.[2]

• Hazardous Decomposition Products: Hazardous decomposition products are not reasonably anticipated under normal use, storage, and spill conditions.[2]

Conclusion

While 3-Amino-4-propoxybenzoic acid is a valuable compound in research and development, a comprehensive understanding and diligent application of safety protocols are non-negotiable. The potential for skin, eye, and respiratory irritation, as well as harm if swallowed, necessitates a cautious and well-informed approach. By implementing robust engineering controls, consistently using appropriate personal protective equipment, and adhering to the handling and emergency procedures outlined in this guide, researchers can work with this compound safely and effectively, fostering a secure and productive laboratory environment.

References

• Chemos GmbH & Co. KG. (2019). Safety Data Sheet: 3-Amino-4-propoxybenzoic acid. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 3-Aminobenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-Amino-4-propoxybenzoic acid. Retrieved from [Link]

• Pharos. (n.d.). Benzoic acid, 3-amino-4-propoxy-. Retrieved from [Link]

• The City University of New York. (2023). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

• The University of British Columbia. (n.d.). Acidic/Basic Spill Clean Up. Retrieved from [Link]

• McMaster University Biosafety Office. (n.d.). Spill Clean-up. Retrieved from [Link]

• Queen Mary University of London. (n.d.). Spill procedure: Clean-up guidance. Retrieved from [Link]

• American Society of Health-System Pharmacists. (n.d.). PERSONAL PROTECTIVE EQUIPMENT. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

• Allan Chemical Corporation. (2025). How to Choose PPE for Chemical Work. Retrieved from [Link]

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• 5. fishersci.com [fishersci.com]
• 6. qmul.ac.uk [qmul.ac.uk]

3-Amino-4-propoxybenzoic acid melting point and boiling point

An In-Depth Technical Guide to the Physicochemical Characterization of 3-Amino-4-propoxybenzoic Acid: Melting and Boiling Point Analysis

Introduction

3-Amino-4-propoxybenzoic acid (CAS No. 59691-15-5) is a substituted benzoic acid derivative with potential applications as a building block in organic synthesis, particularly for heterocyclic compounds and as a research chemical with possible pharmaceutical relevance.[1] As with any pure chemical entity in a research and development setting, the precise determination of its physicochemical properties is a cornerstone of its identification, purity assessment, and handling.

This guide provides a detailed technical overview of two fundamental thermal properties of 3-Amino-4-propoxybenzoic acid: its melting point and boiling point. We will delve into the theoretical importance of these parameters, present experimentally reported and computationally predicted values, and provide field-proven, step-by-step protocols for their determination. The focus is on the causality behind experimental choices, ensuring a self-validating and robust analytical approach for researchers, scientists, and drug development professionals.

Physicochemical Properties Summary

A summary of the key identification and physical properties of 3-Amino-4-propoxybenzoic acid is presented below.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₃NO₃	[1]
Molecular Weight	195.22 g/mol	[1][2]
CAS Number	59691-15-5	[2][3]
Appearance	Cream-colored to pale beige solid powder	[1][3]
Melting Point	114-119 °C	[1]
Boiling Point	368.3 ± 27.0 °C (Predicted)	[4]

Part 1: Melting Point Analysis

Theoretical Background & Importance

The melting point of a crystalline solid is the temperature at which it transitions from the solid to the liquid phase. For a pure substance, this transition occurs over a very narrow temperature range. The sharpness of the melting point range is a reliable indicator of purity; impurities typically depress the melting point and broaden the range. In drug development and chemical synthesis, melting point determination is a critical first step for material identification and quality control. The molecular structure of 3-Amino-4-propoxybenzoic acid, featuring both hydrogen bond donors (amino and carboxylic acid groups) and acceptors, results in a stable crystalline lattice requiring a specific amount of thermal energy to disrupt.[1]

Reported Values for 3-Amino-4-propoxybenzoic Acid

Multiple sources report a consistent melting point for this compound.

• Melting Point Range: 114-119 °C[1]

• Specific Value: 118–119 °C[3]

This narrow range suggests that commercially available or synthesized material can be obtained at a high purity.

Experimental Protocol: Capillary Melting Point Determination

This protocol describes the use of a standard digital melting point apparatus, a technique chosen for its accuracy, small sample requirement, and reliability.

Instrumentation:

• Digital Melting Point Apparatus (e.g., Stuart SMP10, Mettler Toledo MP50)

• Capillary tubes (sealed at one end)

• Spatula and watch glass

• Mortar and pestle

Methodology:

• Sample Preparation:

  • Causality: The sample must be a fine, dry powder to ensure uniform packing and efficient heat transfer within the capillary tube. Large crystals can create air pockets, leading to inaccurate readings.

  • Procedure: Place a small amount of 3-Amino-4-propoxybenzoic acid on a watch glass. If not already a fine powder, gently grind it using a mortar and pestle. Ensure the sample is completely dry, as moisture can act as an impurity.

• Capillary Loading:

  • Causality: A sample height of 2-3 mm is optimal. Too much sample will cause a broad melting range due to thermal gradients across the sample mass. Too little sample may be difficult to observe.

  • Procedure: Tap the open end of a capillary tube into the powdered sample until a small amount enters the tube. Invert the tube and tap the sealed end gently on a hard surface to pack the sample down. Repeat until a packed column of 2-3 mm is achieved.

• Apparatus Setup & Measurement:

  • Causality: A slow ramp rate near the expected melting point is critical for allowing the system to reach thermal equilibrium. A fast ramp can cause the sample temperature to overshoot the true melting point, leading to an erroneously high and broad reading.

  • Procedure:

    • Set a rapid ramp rate (e.g., 10-20 °C/min) to quickly approach the expected melting point (e.g., up to ~105 °C).

    • Once the temperature is within 10-15 °C of the expected melting point, reduce the ramp rate to 1-2 °C/min.

    • Insert the loaded capillary tube into the apparatus.

    • Record the temperature at which the first drop of liquid appears (T1).

    • Continue heating and record the temperature at which the last solid crystal melts (T2).

    • The melting range is reported as T1 - T2.

• Self-Validation & Interpretation:

  • A sharp melting range (≤ 1 °C) is indicative of high purity.

  • A broad range (> 2 °C) suggests the presence of impurities or residual solvent.

  • The obtained value should be compared against a certified reference standard for instrument calibration and verification.

Workflow Diagram: Melting Point Determination

Caption: Decision workflow for boiling point determination of thermally sensitive compounds.

Conclusion

The melting point of 3-Amino-4-propoxybenzoic acid is a well-defined and experimentally verifiable parameter, falling within the range of 114-119 °C . This property serves as a crucial metric for identity and purity confirmation. Conversely, its boiling point is not experimentally accessible under standard conditions due to the high likelihood of thermal decomposition. Researchers should rely on the computationally predicted value of ~368 °C for theoretical purposes only and exercise extreme caution if high-temperature manipulations are required. The analytical logic presented provides a robust framework for characterizing this and other similarly complex organic molecules.

References

• Chemos GmbH & Co.KG. (2019, February 27). Safety Data Sheet: 3-Amino-4-propoxybenzoic acid. Retrieved from [Link]

• PubChem. 3-Amino-4-propoxybenzoic acid (CID 108807). National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. 3-Amino-4-hydroxybenzoic acid (CID 65083). National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. Buy 3-Amino-4-propoxybenzoic acid | 59691-15-5 [smolecule.com]
• 2. 3-Amino-4-propoxybenzoic acid | C10H13NO3 | CID 108807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemos.de [chemos.de]
• 4. 3-amino-4-propoxybenzoic acid | 59691-15-5 [chemicalbook.com]

Protocols & Analytical Methods

Synthesis of 3-Amino-4-propoxybenzoic acid from 4-propoxybenzoic acid

Application Note: High-Purity Synthesis of 3-Amino-4-propoxybenzoic Acid

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 3-Amino-4-propoxybenzoic acid (CAS: 59691-15-5) starting from 4-propoxybenzoic acid . This compound serves as the critical scaffold for the local anesthetic Proxymetacaine (Proparacaine) and is a valuable intermediate in the synthesis of benzoxazole-based polymers.

The synthetic strategy employs a two-step sequence:

• Regioselective Nitration: Utilizing the strong ortho-directing effect of the propoxy group to install the nitro functionality at the 3-position.

• Chemoselective Reduction: Catalytic hydrogenation to convert the nitro group to the amine without cleaving the ether linkage.

Retrosynthetic Analysis & Strategy

The synthesis relies on the electronic directing effects of the substituents on the benzene ring.

• Starting Material: 4-Propoxybenzoic acid.[1][2][3]

• Electronic Environment: The carboxyl group (-COOH) is electron-withdrawing and meta-directing. The propoxy group (-OPr) is electron-donating and ortho/para-directing.

• Regiochemistry: The 3-position is ortho to the strong activator (-OPr) and meta to the deactivator (-COOH). These effects reinforce each other, making the 3-position highly susceptible to electrophilic aromatic substitution (Nitration).

Diagram 1: Reaction Scheme (DOT)

Caption: Two-step synthetic pathway exploiting synergistic directing effects for regioselectivity.

Experimental Protocols

Step 1: Regioselective Nitration

Objective: Install the nitro group at the 3-position while minimizing dinitration or ether cleavage.

• Reagents:

  • 4-Propoxybenzoic acid (1.0 eq)

  • Nitric Acid (fuming or 70%, 1.1 eq)

  • Sulfuric Acid (solvent/catalyst, 5-10 vol)

  • Ice/Water (for quenching)[4]

Protocol:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, internal thermometer, and addition funnel. Place in an ice/salt bath.

• Dissolution: Charge Sulfuric Acid (

  ) and cool to 0°C. Slowly add 4-Propoxybenzoic acid. Stir until a suspension or partial solution is formed.

• Nitration: Prepare a mixture of Nitric Acid (

  ) and Sulfuric Acid (Nitrating Mixture).[5][6][7][8] Add this dropwise to the reaction vessel.

  • Critical Process Parameter (CPP): Maintain internal temperature below 5°C . Higher temperatures increase the risk of dealkylation (cleaving the propoxy group) or dinitration.

• Reaction: After addition, allow the mixture to stir at 0-5°C for 1-2 hours. Monitor by TLC or HPLC.

• Quench: Pour the reaction mixture slowly onto crushed ice with vigorous stirring. The product will precipitate as a pale yellow solid.[3]

• Isolation: Filter the solid. Wash the cake copiously with cold water to remove residual acid (check filtrate pH).

• Drying: Dry the solid in a vacuum oven at 45°C.

Data Summary: Step 1

Parameter	Specification
Reagent Stoichiometry	1.0 : 1.1 (SM : HNO3)
Temperature	< 5°C (Addition), < 10°C (Aging)
Typical Yield	85 - 95%
Appearance	Pale yellow solid

| Melting Point | ~155-160°C (Lit. varies by purity) |

Step 2: Chemoselective Reduction

Objective: Reduce the nitro group to an amine without affecting the aromatic ring or the ether.

• Reagents:

  • 3-Nitro-4-propoxybenzoic acid (1.0 eq)[9]

  • Palladium on Carbon (Pd/C), 10% loading (5 wt% of substrate)

  • Ethanol or Methanol (10 vol)

  • Hydrogen Gas (

    )

Protocol:

• Setup: Use a hydrogenation vessel (Parr shaker or autoclave) or a 3-neck flask with a hydrogen balloon for small scale.

• Charging: Add the nitro intermediate and Ethanol to the vessel. Inert the system with Nitrogen (

  ).

• Catalyst Addition: Carefully add Pd/C catalyst. Safety: Pd/C can ignite solvent vapors; add under inert atmosphere or as a water slurry.

• Hydrogenation: Pressurize with Hydrogen (

  ) to 30-50 psi (or bubble if using balloon). Agitate at Room Temperature (20-25°C).

• Monitoring: Reaction is usually complete within 2-4 hours. Monitor for the disappearance of the nitro peak by HPLC.

• Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with Ethanol.[5]

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude amine.

• Purification: Recrystallize from Ethanol/Water if necessary to achieve pharma-grade purity (>99%).

Diagram 2: Process Workflow (DOT)

Caption: Operational workflow emphasizing critical temperature control and safety steps.

Process Analytical Technology (PAT) & QC

To ensure the integrity of the synthesis, the following HPLC method is recommended for intermediate and final product analysis.

HPLC Method Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 5µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 80% B over 20 minutes.

• Detection: UV at 254 nm (aromatic) and 210 nm.

• Retention Time Logic:

  • 3-Amino-4-propoxybenzoic acid (Target): Elutes earliest (most polar due to amine).

  • 3-Nitro-4-propoxybenzoic acid (Intermediate): Elutes later.

  • 4-Propoxybenzoic acid (SM): Elutes between amine and nitro (typically).

Troubleshooting & Safety

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Temperature too high (>10°C).	Maintain strict cooling; add acid slower. High temp causes dealkylation (loss of propoxy group).
Oily Product (Step 1)	Incomplete quenching or isomers.	Ensure vigorous stirring during ice quench.[6] Recrystallize from EtOH/Water.
Incomplete Reduction	Poisoned catalyst.	Ensure Sulfur is removed from Step 1 (wash nitro cake thoroughly). Use fresh Pd/C.
Safety Warning	Exotherm / H2 Flammability	Nitration is highly exothermic; run behind a blast shield. Pd/C is pyrophoric; keep wet.

References

• Preparation method of 3-amino-4-hydroxybenzoic acid. Google Patents, CN105237423A. (Analogous chemistry demonstrating nitration/reduction sequence on alkoxy-benzoic acids).

• Identification, synthesis and structural confirmation of process-related impurities in proparacaine hydrochloride. Journal of Pharmaceutical and Biomedical Analysis, 2020. (Confirms 3-amino-4-propoxybenzoic acid as a key intermediate/impurity and validates the synthetic pathway).

• Process for producing 3-nitro-4-alkoxybenzoic acid. European Patent EP1621528A1. (Details the specific nitration conditions for 4-alkoxybenzoic acids to minimize side reactions).

• 3-Amino-4-Propoxybenzoic Acid Hydrochloride Standard. Veeprho. (Commercial availability and CAS confirmation for QC standards).

• Nitration of Benzoic Acid Derivatives. BenchChem Application Notes. (General protocol for nitration of deactivated aromatic acids).

Sources

• 1. Buy 3-Amino-4-propoxybenzoic acid | 59691-15-5 [smolecule.com]
• 2. veeprho.com [veeprho.com]
• 3. 4-Propoxy-3-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemlab.truman.edu [chemlab.truman.edu]
• 7. quora.com [quora.com]
• 8. EP1621528A1 - Process for producing 3-nitro-4-alkoxybenzoic acid - Google Patents [patents.google.com]
• 9. 3-Nitro-4-propoxybenzoic acid | C10H11NO5 | CID 21546247 - PubChem [pubchem.ncbi.nlm.nih.gov]

Laboratory-Scale Synthesis of 3-Amino-4-propoxybenzoic acid: An Application Note and Protocol for Researchers

Abstract

This comprehensive guide provides a detailed, three-step laboratory-scale synthesis protocol for 3-Amino-4-propoxybenzoic acid, a valuable building block in medicinal chemistry and drug development. The synthesis commences with the nitration of 4-hydroxybenzoic acid, followed by a Williamson ether synthesis to introduce the propoxy group, and concludes with the catalytic hydrogenation of the nitro intermediate. This document is intended for researchers, scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights, safety protocols, and characterization data to ensure a successful and reproducible synthesis.

Introduction

3-Amino-4-propoxybenzoic acid is a bespoke chemical entity with significant potential in the synthesis of complex organic molecules and active pharmaceutical ingredients. Its structure, featuring an aromatic ring substituted with amino, propoxy, and carboxylic acid functional groups, provides multiple points for chemical modification, making it an attractive starting material for the generation of diverse chemical libraries. The strategic placement of these functional groups allows for the exploration of a wide range of chemical space, which is critical in the early stages of drug discovery. This guide presents a reliable and scalable laboratory protocol for its synthesis, starting from the readily available 4-hydroxybenzoic acid.

Overall Synthetic Scheme

The synthesis of 3-Amino-4-propoxybenzoic acid is accomplished in three sequential steps, as illustrated in the workflow diagram below.

Caption: Overall workflow for the synthesis of 3-Amino-4-propoxybenzoic acid.

Materials and Reagents

Reagent	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Supplier
4-Hydroxybenzoic acid	99-96-7	C₇H₆O₃	138.12	Sigma-Aldrich
Nitric Acid (62%)	7697-37-2	HNO₃	63.01	Fisher Scientific
Sodium Nitrite	7632-00-0	NaNO₂	69.00	Sigma-Aldrich
4-Hydroxy-3-nitrobenzoic acid	616-82-0	C₇H₅NO₅	183.12	Acros Organics
1-Bromopropane	106-94-5	C₃H₇Br	122.99	Alfa Aesar
Potassium Carbonate	584-08-7	K₂CO₃	138.21	J.T. Baker
Acetone	67-64-1	C₃H₆O	58.08	VWR Chemicals
4-Propoxy-3-nitrobenzoic acid	35288-44-9	C₁₀H₁₁NO₅	225.20	TCI Chemicals
Palladium on Carbon (10%)	7440-05-3	Pd/C	106.42 (Pd)	Strem Chemicals
Ethanol	64-17-5	C₂H₆O	46.07	Decon Labs
Hydrogen Gas	1333-74-0	H₂	2.02	Airgas

Experimental Protocols

Step 1: Synthesis of 4-Hydroxy-3-nitrobenzoic acid

This step involves the electrophilic aromatic substitution of 4-hydroxybenzoic acid. The hydroxyl group is an activating, ortho-, para-directing group, while the carboxylic acid is a deactivating, meta-directing group. Nitration will preferentially occur at the position ortho to the hydroxyl group.

Reaction Scheme:

Caption: Nitration of 4-hydroxybenzoic acid.

Procedure:

• In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, prepare a solution of 4-hydroxybenzoic acid (13.8 g, 0.1 mol) in 100 mL of water.

• Cool the solution to 10-15 °C in an ice-water bath.

• Slowly add 62% nitric acid (12 mL) to the solution while maintaining the temperature below 20 °C.

• Add a catalytic amount of sodium nitrite (approx. 0.1 g).

• Stir the reaction mixture at room temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture in an ice bath to precipitate the product.

• Filter the solid precipitate, wash with cold water, and dry under vacuum to yield 4-hydroxy-3-nitrobenzoic acid.[1]

Characterization of 4-Hydroxy-3-nitrobenzoic acid:

• Appearance: Yellow to light brown powder.

• Molecular Weight: 183.12 g/mol .[1]

• Melting Point: 182-185 °C.

• ¹H NMR (DMSO-d₆): Chemical shifts (δ) will be observed for the aromatic protons, the hydroxyl proton, and the carboxylic acid proton. The aromatic region will show a characteristic splitting pattern for a 1,2,4-trisubstituted benzene ring.

• ¹³C NMR (DMSO-d₆): Signals will be present for the seven carbon atoms, including the carboxyl carbon, the aromatic carbons, and the carbon bearing the hydroxyl group.[2]

• IR (KBr, cm⁻¹): Broad O-H stretch (hydroxyl and carboxylic acid), C=O stretch (carboxylic acid), N-O stretches (nitro group), and aromatic C-H and C=C stretches.

Step 2: Synthesis of 4-Propoxy-3-nitrobenzoic acid

This step is a Williamson ether synthesis, where the phenoxide of 4-hydroxy-3-nitrobenzoic acid acts as a nucleophile and attacks the electrophilic carbon of 1-bromopropane in an Sₙ2 reaction.[3]

Reaction Scheme:

Caption: Propoxylation of 4-hydroxy-3-nitrobenzoic acid.

Procedure:

• To a 250 mL round-bottom flask, add 4-hydroxy-3-nitrobenzoic acid (9.15 g, 0.05 mol), potassium carbonate (13.8 g, 0.1 mol), and 100 mL of acetone.

• Stir the mixture at room temperature for 30 minutes.

• Add 1-bromopropane (6.75 g, 0.055 mol) dropwise to the suspension.

• Heat the reaction mixture to reflux (around 60 °C) and maintain for 8-12 hours. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Evaporate the acetone from the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.[4]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure 4-propoxy-3-nitrobenzoic acid.

Characterization of 4-Propoxy-3-nitrobenzoic acid:

• Appearance: Pale yellow solid.

• Molecular Weight: 225.20 g/mol .[5]

• Melting Point: 167.5-169.7 °C.[6][7]

• ¹H NMR (CDCl₃): Expected signals include a triplet for the terminal methyl of the propoxy group, a sextet for the central methylene, a triplet for the methylene attached to the oxygen, and signals for the aromatic protons.

• ¹³C NMR (CDCl₃): Signals for the ten carbons, including the carboxylic acid carbon, the three carbons of the propoxy group, and the six aromatic carbons.

• IR (KBr, cm⁻¹): C-H stretches (aliphatic), C=O stretch (carboxylic acid), N-O stretches (nitro group), C-O-C stretch (ether), and aromatic C-H and C=C stretches.

Step 3: Synthesis of 3-Amino-4-propoxybenzoic acid

The final step is the reduction of the nitro group to an amino group via catalytic hydrogenation. This is a clean and efficient method for this transformation.[8][9]

Reaction Scheme:

Caption: Reduction of 4-propoxy-3-nitrobenzoic acid.

Procedure:

• In a hydrogenation vessel, dissolve 4-propoxy-3-nitrobenzoic acid (4.5 g, 0.02 mol) in 100 mL of ethanol.

• Carefully add 10% palladium on carbon (0.45 g, 10 wt%).

• Seal the vessel and purge with nitrogen gas, followed by hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 3-4 atm) and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by observing the uptake of hydrogen and by TLC. The reaction is typically complete within 4-6 hours.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Evaporate the ethanol from the filtrate under reduced pressure to yield the crude product.

• Recrystallize the crude solid from a suitable solvent (e.g., ethanol/water) to obtain pure 3-Amino-4-propoxybenzoic acid.

Characterization of 3-Amino-4-propoxybenzoic acid:

• Appearance: Cream-colored solid.

• Molecular Weight: 195.22 g/mol .[5]

• Melting Point: Literature values vary, typically in the range of 140-150 °C. It is recommended to determine the melting point of the synthesized product.

• ¹H NMR (CDCl₃): A triplet at approximately 1.05 ppm (CH₃), a multiplet around 1.84-1.91 ppm (-CH₂-), a multiplet around 4.02-4.07 ppm (-O-CH₂-), and aromatic protons in the range of 6.86-7.76 ppm.[5] The amino group protons may appear as a broad singlet.

• ¹³C NMR (CDCl₃): Expected signals for the ten unique carbons in the molecule.

• IR (KBr, cm⁻¹): N-H stretches (primary amine), C-H stretches (aliphatic and aromatic), C=O stretch (carboxylic acid), C-O-C stretch (ether), and aromatic C=C stretches.

• Mass Spectrometry (EI-MS): Molecular ion peak at m/z = 195.[5]

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.

• Nitric Acid: Highly corrosive and a strong oxidizing agent. Causes severe burns upon contact. Handle with extreme care.[9][10][11][12][13]

• 1-Bromopropane: Flammable liquid and vapor. Causes skin and eye irritation and may cause respiratory irritation. It is also suspected of causing cancer and may damage fertility or the unborn child.[13][14][15][16]

• Palladium on Carbon: Flammable solid. Handle with care to avoid creating dust, which can be a fire hazard.[10][12][17][18][19]

• Hydrogen Gas: Extremely flammable. Ensure the hydrogenation apparatus is properly set up and leak-tested before use.

Conclusion

The protocol detailed in this application note provides a robust and reproducible method for the laboratory-scale synthesis of 3-Amino-4-propoxybenzoic acid. By following the outlined steps and adhering to the safety precautions, researchers can confidently produce this valuable chemical intermediate for their drug discovery and development programs. The characterization data provided serves as a benchmark for confirming the identity and purity of the synthesized compounds at each stage of the synthesis.

References

• Smolecule. (2023, August 15). 3-Amino-4-propoxybenzoic acid.
• CHEMLYTE SOLUTIONS CO.,LTD. (n.d.). 4-Propoxy-3-nitrobenzoic acid.
• PubChem. (n.d.). 4-Hydroxy-3-nitrobenzoic acid.
• ChemicalBook. (n.d.). 4-Hydroxy-3-nitrobenzoic acid(616-82-0) 13C NMR spectrum.
• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: Palladium on activated carbon.
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Application Notes and Protocols for the Preparation of 3-Amino-4-propoxybenzoic Acid Derivatives in Medicinal Chemistry

Introduction: The Versatility of the 3-Amino-4-alkoxybenzoic Acid Scaffold

The 3-amino-4-alkoxybenzoic acid framework is a privileged scaffold in medicinal chemistry, serving as a cornerstone for the development of a diverse array of therapeutic agents. Its inherent structural features—an aromatic ring substituted with a carboxylic acid, an amine, and an alkoxy group—provide a versatile platform for molecular elaboration. The interplay of these functional groups allows for the fine-tuning of physicochemical properties such as lipophilicity, solubility, and hydrogen bonding capacity, which are critical determinants of a drug's pharmacokinetic and pharmacodynamic profile.

This scaffold is most famously embodied in the local anesthetic proparacaine, where the specific 3-amino-4-propoxybenzoic acid core is esterified with a diethylamino ethanol moiety.[1][2] Proparacaine functions by blocking voltage-gated sodium channels in neuronal membranes, thereby inhibiting the propagation of nerve impulses.[1] However, the therapeutic potential of this scaffold extends far beyond local anesthesia. Derivatives have been explored for a range of biological activities, including anticancer, anti-inflammatory, and antimicrobial applications, underscoring its significance as a versatile building block in drug discovery.[3][4]

These application notes provide detailed, field-proven protocols for the synthesis of the parent 3-Amino-4-propoxybenzoic acid and its subsequent derivatization into representative ester and amide analogues. The causality behind experimental choices is explained, and each protocol is designed as a self-validating system with clear checkpoints and expected outcomes.

Synthesis of the Core Scaffold: 3-Amino-4-propoxybenzoic Acid

The synthesis of 3-Amino-4-propoxybenzoic acid can be efficiently achieved from the readily available precursor, 3-amino-4-hydroxybenzoic acid, through a Williamson ether synthesis. This method offers a straightforward and high-yielding route to introduce the propoxy group.

Protocol 1: Propoxylation of 3-Amino-4-hydroxybenzoic Acid

This protocol details the synthesis of 3-Amino-4-propoxybenzoic acid via the alkylation of 3-amino-4-hydroxybenzoic acid with 1-bromopropane.

Core Principle: The Williamson ether synthesis proceeds via the deprotonation of the hydroxyl group of 3-amino-4-hydroxybenzoic acid by a suitable base to form a phenoxide ion. This nucleophilic phenoxide then attacks the electrophilic carbon of 1-bromopropane in an SN2 reaction, displacing the bromide ion and forming the desired ether linkage. The choice of a polar aprotic solvent like DMF facilitates the SN2 reaction by solvating the cation of the base, leaving the poorly solvated, and thus more reactive, phenoxide anion.

Experimental Workflow Diagram:

Caption: Workflow for the synthesis of 3-Amino-4-propoxybenzoic acid.

Reagents and Materials:

Reagent/Material	Molecular Weight ( g/mol )	Moles (mmol)	Equivalents	Amount
3-Amino-4-hydroxybenzoic acid	153.14	10	1.0	1.53 g
1-Bromopropane	123.00	12	1.2	1.0 mL
Potassium Carbonate (K₂CO₃)	138.21	20	2.0	2.76 g
N,N-Dimethylformamide (DMF)	-	-	-	20 mL
1 M Hydrochloric Acid (HCl)	-	-	-	As needed
Ethanol	-	-	-	For recrystallization
Deionized Water	-	-	-	For work-up and recrystallization

Step-by-Step Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-amino-4-hydroxybenzoic acid (1.53 g, 10 mmol) and potassium carbonate (2.76 g, 20 mmol).

• Add 20 mL of N,N-dimethylformamide (DMF) to the flask.

• Stir the suspension at room temperature for 15 minutes.

• Add 1-bromopropane (1.0 mL, 12 mmol) dropwise to the stirring suspension.

• Heat the reaction mixture to 80°C and stir for 12-16 hours.

• Checkpoint: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexanes (1:1). The starting material should be consumed, and a new, less polar spot corresponding to the product should appear.

• After completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into a beaker containing 100 mL of ice-cold water.

• Stir the aqueous mixture and slowly add 1 M HCl dropwise until the pH of the solution is between 4 and 5. A precipitate will form.

• Collect the precipitate by vacuum filtration and wash the filter cake thoroughly with cold deionized water (3 x 20 mL).

• Purification: Recrystallize the crude product from a mixture of ethanol and water to yield 3-Amino-4-propoxybenzoic acid as a solid.

• Dry the purified product under vacuum. Expected yield: 75-85%.

Characterization Data (Expected): The structure of the synthesized 3-Amino-4-propoxybenzoic acid can be confirmed by spectroscopic methods such as NMR and Mass Spectrometry.[1]

Derivatization for Medicinal Chemistry Exploration

The 3-Amino-4-propoxybenzoic acid scaffold can be readily derivatized at both the carboxylic acid and the amino group to generate a library of compounds for medicinal chemistry screening. Here, we present protocols for the synthesis of a representative ester and a representative amide.

Protocol 2: Fischer Esterification to Synthesize Ethyl 3-amino-4-propoxybenzoate

This protocol describes the synthesis of the ethyl ester of 3-Amino-4-propoxybenzoic acid, a known impurity in the synthesis of proparacaine.[1]

Core Principle: The Fischer esterification is an acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[5][6][7] In this case, 3-Amino-4-propoxybenzoic acid is reacted with an excess of ethanol in the presence of a strong acid catalyst, typically sulfuric acid. The use of a large excess of ethanol serves to drive the equilibrium towards the formation of the ester product, in accordance with Le Châtelier's principle. The acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the ethanol.

Experimental Workflow Diagram:

Caption: Workflow for the synthesis of Ethyl 3-amino-4-propoxybenzoate.

Reagents and Materials:

Reagent/Material	Molecular Weight ( g/mol )	Moles (mmol)	Equivalents	Amount
3-Amino-4-propoxybenzoic acid	195.22	5	1.0	0.976 g
Absolute Ethanol	46.07	-	-	25 mL
Concentrated Sulfuric Acid (H₂SO₄)	98.08	-	Catalytic	0.5 mL
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	-	-	As needed
Ethyl Acetate	-	-	-	For extraction
Brine	-	-	-	For washing
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-	For drying

Step-by-Step Procedure:

• Suspend 3-Amino-4-propoxybenzoic acid (0.976 g, 5 mmol) in absolute ethanol (25 mL) in a 100 mL round-bottom flask with a magnetic stir bar.

• Cool the mixture in an ice bath and slowly add concentrated sulfuric acid (0.5 mL) dropwise with stirring.

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours.

• Checkpoint: Monitor the reaction by TLC (ethyl acetate/hexanes, 1:2). The appearance of a new, more non-polar spot and the disappearance of the starting material indicates reaction progression.

• After the reaction is complete, cool the flask to room temperature.

• Slowly pour the reaction mixture into a beaker containing 50 mL of a saturated aqueous solution of sodium bicarbonate to neutralize the excess acid. Ensure the final pH is ~7-8.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude ester by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

• Combine the pure fractions and evaporate the solvent to yield Ethyl 3-amino-4-propoxybenzoate as a solid or oil. Expected yield: 80-90%.

Characterization Data (Expected for Ethyl 3-amino-4-propoxybenzoate): [1]

• ¹H NMR (CDCl₃, 400 MHz): δ 7.40 (d, J = 2.0 Hz, 1H), 7.25 (dd, J = 8.4, 2.0 Hz, 1H), 6.80 (d, J = 8.4 Hz, 1H), 4.32 (q, J = 7.1 Hz, 2H), 4.05 (t, J = 6.6 Hz, 2H), 1.85 (m, 2H), 1.38 (t, J = 7.1 Hz, 3H), 1.05 (t, J = 7.4 Hz, 3H).

• ¹³C NMR (CDCl₃, 101 MHz): δ 166.5, 148.9, 138.0, 122.9, 117.8, 115.3, 112.9, 70.0, 60.5, 22.6, 14.4, 10.5.

Protocol 3: Amide Coupling to Synthesize 3-Amino-N,N-diethyl-4-propoxybenzamide

This protocol details the synthesis of the N,N-diethylamide derivative using a standard peptide coupling agent, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of 1-Hydroxybenzotriazole (HOBt).

Core Principle: Direct condensation of a carboxylic acid and an amine to form an amide is generally unfavorable due to the formation of a stable ammonium carboxylate salt.[8] Coupling agents like EDC are used to activate the carboxylic acid. EDC reacts with the carboxylate to form a highly reactive O-acylisourea intermediate. This intermediate is susceptible to nucleophilic attack by the amine (diethylamine). However, the O-acylisourea can also rearrange to a stable N-acylurea, a common side product. The addition of HOBt mitigates this by rapidly trapping the O-acylisourea to form an HOBt-ester, which is less prone to rearrangement but still highly reactive towards the amine, leading to higher yields of the desired amide.[9][10]

Experimental Workflow Diagram:

Caption: Workflow for the synthesis of 3-Amino-N,N-diethyl-4-propoxybenzamide.

Reagents and Materials:

Reagent/Material	Molecular Weight ( g/mol )	Moles (mmol)	Equivalents	Amount
3-Amino-4-propoxybenzoic acid	195.22	2	1.0	0.390 g
Diethylamine	73.14	2.4	1.2	0.25 mL
EDC.HCl	191.70	2.4	1.2	0.460 g
HOBt	135.12	2.4	1.2	0.324 g
N,N-Diisopropylethylamine (DIPEA)	129.24	4	2.0	0.7 mL
Dichloromethane (DCM)	-	-	-	20 mL
1 M Hydrochloric Acid (HCl)	-	-	-	For washing
Saturated Sodium Bicarbonate (NaHCO₃) solution	-	-	-	For washing
Brine	-	-	-	For washing
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	-	For drying

Step-by-Step Procedure:

• To a 50 mL round-bottom flask, add 3-Amino-4-propoxybenzoic acid (0.390 g, 2 mmol), EDC.HCl (0.460 g, 2.4 mmol), and HOBt (0.324 g, 2.4 mmol).

• Add 20 mL of dry dichloromethane (DCM) and stir the mixture at room temperature.

• Add N,N-Diisopropylethylamine (DIPEA) (0.7 mL, 4 mmol) followed by diethylamine (0.25 mL, 2.4 mmol).

• Stir the reaction mixture at room temperature for 12-18 hours.

• Checkpoint: Monitor the reaction by TLC (ethyl acetate/hexanes, 1:1). The consumption of the starting acid and the formation of a new, less polar product spot should be observed.

• Upon completion, transfer the reaction mixture to a separatory funnel and dilute with 20 mL of DCM.

• Wash the organic layer sequentially with 1 M HCl (2 x 20 mL), saturated aqueous NaHCO₃ solution (2 x 20 mL), and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

• Combine the pure fractions and evaporate the solvent to yield 3-Amino-N,N-diethyl-4-propoxybenzamide. Expected yield: 70-80%.

Medicinal Chemistry Insights and Structure-Activity Relationships (SAR)

The derivatization of the 3-amino-4-propoxybenzoic acid scaffold allows for a systematic exploration of structure-activity relationships (SAR). Key modifications can be made at three primary locations:

• The Carboxylic Acid Moiety (Ester vs. Amide):

  • Esters: The ester linkage, as seen in proparacaine, is susceptible to hydrolysis by esterases, which can be a mechanism for drug metabolism and clearance. The nature of the alcohol used for esterification significantly impacts the compound's lipophilicity and duration of action.

  • Amides: Replacing the ester with an amide bond generally increases metabolic stability, as amides are less prone to hydrolysis than esters. This can lead to a longer duration of action. The substituents on the amide nitrogen (primary, secondary, or tertiary) will influence the compound's hydrogen bonding potential, polarity, and overall shape, which can drastically affect target binding.

• The Amino Group:

  • The free amino group at the 3-position is a key feature for the biological activity of many local anesthetics. It can be acylated or alkylated to explore its role in target engagement. For instance, the formylated derivative has been identified as an impurity in proparacaine synthesis, indicating its potential formation and influence.[1]

• The Propoxy Group:

  • The length and branching of the alkoxy chain at the 4-position directly modulate the lipophilicity of the molecule. This is a critical parameter for local anesthetics, as it influences their ability to partition into the nerve membrane. Increasing the chain length can enhance potency up to a certain point (the "cutoff effect"), after which increased lipophilicity can lead to poor solubility and non-specific binding.

By systematically synthesizing and evaluating analogues with modifications at these positions, researchers can develop a comprehensive SAR profile, guiding the design of new compounds with improved potency, selectivity, and pharmacokinetic properties for various therapeutic targets.

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Application Note: A Validated Reversed-Phase HPLC Method for the Analysis of 3-Amino-4-propoxybenzoic Acid and Its Process-Related Impurities

Abstract

This application note presents a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 3-Amino-4-propoxybenzoic acid, a key intermediate and known impurity in the synthesis of the local anesthetic, proparacaine.[1][2] The method is designed for accuracy, precision, and specificity, enabling the separation and quantification of 3-Amino-4-propoxybenzoic acid from its critical process-related impurities. This protocol is intended for researchers, scientists, and professionals in drug development and quality control, providing a comprehensive guide from mobile phase preparation to method validation according to ICH Q2(R1) guidelines.[3]

Introduction

3-Amino-4-propoxybenzoic acid (3,4-APBA) is a substituted aromatic amine and a crucial chemical building block in the pharmaceutical industry.[4] Its primary significance lies in its role as a precursor and potential impurity in the manufacturing of proparacaine, a widely used topical anesthetic in ophthalmology.[2][5] The purity of active pharmaceutical ingredients (APIs) is a critical quality attribute, and controlling impurities is a mandate from regulatory bodies worldwide. Therefore, a reliable analytical method to monitor the purity of 3,4-APBA and to detect and quantify any process-related impurities is essential for ensuring the safety and efficacy of the final drug product.

This application note addresses this need by providing a detailed, step-by-step protocol for a reversed-phase HPLC (RP-HPLC) method. The inherent polarity of 3,4-APBA and its impurities makes RP-HPLC with a C18 stationary phase an ideal separation technique.[6][7] We will delve into the rationale behind the selection of chromatographic conditions and provide a comprehensive framework for method validation, ensuring the trustworthiness and scientific integrity of the analytical results.

Potential Impurities in 3-Amino-4-propoxybenzoic Acid Synthesis

A thorough understanding of the synthetic route of 3,4-APBA is paramount for identifying potential impurities. The most common synthesis involves the nitration of 4-propoxybenzoic acid to form 3-nitro-4-propoxybenzoic acid, followed by the reduction of the nitro group.[4] Based on this, and drawing from literature on proparacaine impurities, the following are considered potential process-related impurities.[2]

• 3-nitro-4-propoxybenzoic acid: The immediate precursor to 3,4-APBA and a likely process impurity if the reduction step is incomplete.

• 4-propoxybenzoic acid: The initial starting material for the synthesis.

• Other related substances: Depending on the specific synthetic conditions, other by-products could be formed.

The HPLC method described herein is designed to resolve 3,4-APBA from these key potential impurities.

Experimental Protocol: HPLC Analysis

This section provides a detailed protocol for the HPLC analysis of 3-Amino-4-propoxybenzoic acid and its impurities. The method is based on established principles for the separation of aromatic acids and amines.[1]

Materials and Reagents

• 3-Amino-4-propoxybenzoic acid reference standard (purity ≥ 99.5%)

• 3-nitro-4-propoxybenzoic acid reference standard (purity ≥ 99.5%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or other suitable pH-adjusting acid)

• Methanol (HPLC grade, for cleaning)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm (e.g., Agilent Zorbax SB-C18)
Mobile Phase A	Water with 0.1% Phosphoric Acid (pH adjusted to 3.0)
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 20% B, 5-15 min: 20-80% B, 15-20 min: 80% B, 20-22 min: 80-20% B, 22-30 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

Rationale for Parameter Selection:

• C18 Column: A C18 column is a versatile and widely used stationary phase in reversed-phase chromatography, offering excellent retention and separation for a broad range of moderately polar to non-polar compounds like aromatic acids and amines.[3]

• Acidified Mobile Phase: The addition of phosphoric acid to the aqueous mobile phase serves to suppress the ionization of the carboxylic acid group of the analytes, leading to better retention and improved peak shape. A pH of 3.0 is chosen to ensure consistent protonation.

• Gradient Elution: A gradient elution is employed to ensure the efficient elution of both the more polar main analyte (3,4-APBA) and any less polar impurities within a reasonable run time, while maintaining good resolution.

• UV Detection at 254 nm: Aromatic compounds exhibit strong absorbance at 254 nm, providing good sensitivity for both the main component and its likely impurities.

Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 25 mg of 3-Amino-4-propoxybenzoic acid reference standard in a 25 mL volumetric flask using a 50:50 mixture of Mobile Phase A and B as the diluent.

• Impurity Stock Solution (1 mg/mL): Prepare a stock solution of 3-nitro-4-propoxybenzoic acid in the same manner.

• Working Standard Solution (for assay, 0.1 mg/mL): Dilute the Standard Stock Solution 1:10 with the diluent.

• Spiked Sample Solution (for specificity and accuracy): Prepare a solution of the 3,4-APBA sample at a concentration of 0.1 mg/mL and spike it with known amounts of the impurity stock solution.

• Sample Solution (0.1 mg/mL): Accurately weigh and dissolve an appropriate amount of the 3-Amino-4-propoxybenzoic acid sample in the diluent to achieve a final concentration of 0.1 mg/mL.

Method Validation Protocol

The analytical method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[3][8]

Specificity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[2] To demonstrate specificity, a solution containing 3,4-APBA was spiked with the 3-nitro-4-propoxybenzoic acid impurity. The chromatogram should show baseline resolution between the main peak and the impurity peak.

Linearity

The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[8] Linearity was assessed by preparing a series of at least five concentrations of the 3-Amino-4-propoxybenzoic acid reference standard ranging from 50% to 150% of the nominal concentration (0.05 mg/mL to 0.15 mg/mL). The peak area versus concentration data should be subjected to linear regression analysis. The correlation coefficient (r²) should be greater than 0.999.

Accuracy

Accuracy was determined by the recovery of a known amount of analyte spiked into a sample matrix.[3] Solutions of the 3,4-APBA sample were spiked with the reference standard at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration). The percentage recovery was calculated. Acceptance criteria for recovery are typically between 98.0% and 102.0%.

Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).[8]

• Repeatability: Six replicate injections of the same standard solution were performed on the same day, and the relative standard deviation (RSD) of the peak areas was calculated.

• Intermediate Precision: The repeatability assay was performed on a different day by a different analyst to assess inter-day and inter-analyst variability.

The acceptance criterion for the RSD for both repeatability and intermediate precision is typically ≤ 2%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (Standard Deviation of the Blank / Slope of the Calibration Curve)

• LOQ = 10 * (Standard Deviation of the Blank / Slope of the Calibration Curve)

Robustness

The robustness of the method was evaluated by intentionally varying critical parameters such as:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase pH (± 0.2 units)

The system suitability parameters (e.g., resolution, tailing factor, and theoretical plates) should remain within acceptable limits for all varied conditions.

Data Presentation and Results

The following tables summarize the expected results from the method validation experiments.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Resolution (Rs)	≥ 2.0 between 3,4-APBA and 3-nitro-4-propoxybenzoic acid

Table 2: Hypothetical Validation Summary

Validation Parameter	Result	Acceptance Criteria
Specificity	Baseline resolution achieved (Rs > 2.0)	Rs > 2.0
Linearity (r²)	0.9995	≥ 0.999
Accuracy (% Recovery)	99.5% - 101.2%	98.0% - 102.0%
Repeatability (RSD)	0.5%	≤ 2.0%
Intermediate Precision (RSD)	0.8%	≤ 2.0%
LOD	0.01 µg/mL	-
LOQ	0.03 µg/mL	-
Robustness	System suitability criteria met under all varied conditions	System suitability criteria met

Visualizations

HPLC Analysis Workflow

Caption: A schematic overview of the HPLC workflow for the analysis of 3-Amino-4-propoxybenzoic acid.

Relationship between 3,4-APBA and Its Key Impurity

Caption: Synthetic relationship between 3,4-APBA and its primary process-related impurity.

Conclusion

The reversed-phase HPLC method detailed in this application note is demonstrated to be specific, linear, accurate, precise, and robust for the quantitative analysis of 3-Amino-4-propoxybenzoic acid and its key process-related impurity, 3-nitro-4-propoxybenzoic acid. This validated method provides a reliable tool for quality control throughout the manufacturing process of 3,4-APBA and, by extension, in the quality assessment of proparacaine hydrochloride. Adherence to this protocol will enable researchers and drug development professionals to ensure the purity and quality of their materials, contributing to the overall safety and efficacy of the final pharmaceutical products.

References

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• International Council for Harmonisation. (1996). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Ion-Pair Reversed-Phase HPLC Determination of Aromatic Amine Isomers. Retrieved from [Link]

• European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

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Application Note: A Multi-dimensional NMR Approach for the Unambiguous Structural Elucidation of 3-Amino-4-propoxybenzoic Acid

Abstract: This document provides a comprehensive guide and detailed protocols for the structural elucidation of 3-Amino-4-propoxybenzoic acid using one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) Nuclear Magnetic Resonance (NMR) spectroscopy. The methodologies outlined herein are designed for researchers, scientists, and professionals in drug development and organic synthesis, offering a robust framework for the definitive structural confirmation of complex small molecules. The causality behind experimental choices, from solvent selection to the application of specific 2D NMR techniques, is explained to ensure both technical accuracy and practical utility.

Introduction and Core Principles

3-Amino-4-propoxybenzoic acid (C₁₀H₁₃NO₃, Molar Mass: 195.22 g/mol ) is an important chemical intermediate used as a building block in the synthesis of more complex molecules, including heterocyclic compounds with potential applications in medicinal chemistry.[1][2] It has also been identified as an impurity in the local anesthetic proparacaine, making its accurate identification and characterization critical for quality control in the pharmaceutical industry.[3]

Given its multifunctional nature—possessing an aromatic ring, an amino group, a carboxylic acid, and a propoxy ether linkage—its structural confirmation requires a sophisticated analytical approach. NMR spectroscopy stands as the preeminent technique for this purpose, providing detailed information about the molecular framework by probing the magnetic properties of atomic nuclei.

This guide details the integrated use of ¹H NMR for mapping the proton environment, ¹³C NMR for identifying all unique carbon atoms, and a suite of 2D NMR experiments to piece together the molecular puzzle. Specifically:

• COSY (Correlation Spectroscopy) reveals proton-proton (¹H-¹H) spin-spin couplings, identifying adjacent protons.[4]

• HSQC (Heteronuclear Single Quantum Coherence) correlates protons to their directly attached carbons (¹JCH).[5]

• HMBC (Heteronuclear Multiple Bond Correlation) identifies longer-range (2-3 bond) correlations between protons and carbons, which is essential for connecting different functional groups and confirming the substitution pattern of the benzene ring.[6]

By following these protocols, a researcher can achieve unambiguous structural verification of 3-Amino-4-propoxybenzoic acid.

Physicochemical Properties and Handling

A foundational understanding of the compound's properties is crucial for proper handling and sample preparation.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₃NO₃	[1][3]
Molar Mass	195.22 g/mol	[1]
Appearance	Cream-colored to pale beige solid powder	[1][7]
Melting Point	114–119 °C	[1][7]
IUPAC Name	3-amino-4-propoxybenzoic acid	[3]
CAS Number	59691-15-5	[3]

Storage and Safety: The compound should be stored under refrigeration in an inert atmosphere to maintain stability.[1] While not classified under Regulation (EC) No 1272/2008 for acute toxicity or skin irritation, standard laboratory precautions should be observed, including the use of personal protective equipment.[7] Some suppliers note potential hazards such as skin, eye, and respiratory irritation.[3]

Experimental Design and Protocols

The logical flow for structural elucidation involves careful sample preparation followed by a sequential acquisition of 1D and 2D NMR spectra.

Caption: Molecular Structure of 3-Amino-4-propoxybenzoic acid.

Predicted ¹H NMR Spectrum (in DMSO-d₆)

The ¹H NMR spectrum is the starting point for analysis. The structure contains 8 distinct proton environments.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Coupling (J, Hz)	Integration	Rationale
H10 (CH₃)	~0.9 - 1.0	Triplet (t)	J ≈ 7.4	3H	Aliphatic methyl group coupled to adjacent CH₂.
H9 (CH₂)	~1.6 - 1.8	Sextet (sxt)	J ≈ 7.2	2H	Methylene group coupled to both CH₃ and O-CH₂.
H8 (O-CH₂)	~3.9 - 4.1	Triplet (t)	J ≈ 6.5	2H	Methylene group deshielded by the adjacent oxygen atom.
NH₂	~4.5 - 5.5	Broad Singlet (br s)	-	2H	Labile protons; chemical shift can vary. [8]
H5	~6.8 - 6.9	Doublet (d)	J ≈ 8.5	1H	Aromatic proton ortho to the electron-donating propoxy group.
H2	~7.2 - 7.3	Doublet (d)	J ≈ 2.0	1H	Aromatic proton ortho to the COOH group and meta to the NH₂ group.
H6	~7.4 - 7.5	Doublet of Doublets (dd)	J ≈ 8.5, 2.0	1H	Aromatic proton coupled to both H5 and H2.
COOH	~11.5 - 12.5	Broad Singlet (br s)	-	1H	Highly deshielded carboxylic acid proton. [9][10]Signal disappears upon D₂O exchange. [11]

Note: The residual proton signal of DMSO-d₅ appears as a quintet around δ 2.50 ppm.[12]

Predicted ¹³C NMR Spectrum (in DMSO-d₆)

The proton-decoupled ¹³C NMR spectrum should display 10 distinct signals, corresponding to each unique carbon atom.

Carbon Assignment	Predicted δ (ppm)	Rationale
C10 (CH₃)	~10 - 12	Typical aliphatic methyl carbon. [13]
C9 (CH₂)	~22 - 24	Aliphatic methylene carbon. [13]
C8 (O-CH₂)	~69 - 71	Methylene carbon attached to oxygen, significantly deshielded.
C5	~112 - 114	Aromatic CH carbon shielded by adjacent electron-donating groups.
C2	~114 - 116	Aromatic CH carbon.
C1	~122 - 124	Quaternary aromatic carbon attached to the carboxyl group.
C6	~124 - 126	Aromatic CH carbon.
C3 (C-NH₂)	~148 - 150	Aromatic carbon attached to the nitrogen atom.
C4 (C-O)	~152 - 154	Aromatic carbon attached to the propoxy group oxygen.
C7 (COOH)	~167 - 169	Carboxyl carbon, characteristically downfield. [11][14]

Note: The carbon signal of DMSO-d₆ appears as a septet centered around δ 39.52 ppm.[12]

Elucidation using 2D NMR Correlations

While 1D spectra provide the fundamental data, 2D NMR is required to assemble the fragments into the final structure.

• COSY Analysis:

  • A strong correlation will be observed between H10 and H9 .

  • Another strong correlation will connect H9 and H8 . This confirms the n-propoxy chain (-CH₂-CH₂-CH₃).

  • In the aromatic region, a correlation between H5 and H6 will be present, confirming their ortho relationship.

• HSQC Analysis:

  • This experiment will unambiguously link each proton signal to its corresponding carbon signal, for example: H10 to C10, H9 to C9, H8 to C8, H5 to C5, H2 to C2, and H6 to C6. This validates the assignments made in the 1D spectra.

• HMBC Analysis:

  • The HMBC spectrum provides the critical long-range correlations that piece the entire molecule together. Key expected correlations are illustrated below.

Caption: Key HMBC correlations for structural confirmation.

• Propoxy-to-Ring Connection: The protons of the oxygen-adjacent methylene group (H8 ) will show a 3-bond correlation (³JCH) to the aromatic carbon C4 . This is definitive proof that the propoxy group is attached at the C4 position.

• Carboxyl-to-Ring Connection: The aromatic protons ortho to the carboxyl group (H2 and H6 ) will show 3-bond correlations to the carboxyl carbon C7 , confirming its position at C1.

• Aromatic Substitution Pattern: Correlations between aromatic protons and carbons will confirm the 1,2,4-substitution pattern. For example, H5 will show correlations to C1 and C3 , while H2 shows correlations to C4 and C6 .

Conclusion

The structural elucidation of 3-Amino-4-propoxybenzoic acid is robustly achieved through a systematic and multi-faceted NMR spectroscopy approach. While 1D ¹H and ¹³C NMR provide the initial assignment of proton and carbon environments, their data alone can be ambiguous. The application of 2D NMR techniques, particularly COSY for establishing proton connectivity and HMBC for mapping the long-range heteronuclear framework, is indispensable. The protocols and interpretive framework detailed in this application note provide a self-validating system for researchers to confirm the structure of this and similarly complex substituted aromatic compounds with a high degree of confidence.

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Application Notes &amp; Protocols: Esterification of 3-Amino-4-propoxybenzoic Acid

Abstract

This document provides a comprehensive technical guide for the esterification of 3-Amino-4-propoxybenzoic acid, a key intermediate in pharmaceutical and materials science. We present two robust protocols: the classic Fischer-Speier esterification for scalable synthesis and the mild Steglich esterification for substrates sensitive to harsh conditions. This guide is designed for researchers, scientists, and drug development professionals, offering not just step-by-step instructions but also the underlying chemical principles, mechanistic insights, and practical troubleshooting advice to ensure successful and reproducible outcomes.

Introduction: The Strategic Value of 3-Amino-4-propoxybenzoic Acid Esters

3-Amino-4-propoxybenzoic acid is a substituted aromatic carboxylic acid with significant potential as a molecular building block. Its structure, featuring an amine, a carboxylic acid, and a propoxy group, offers multiple points for chemical modification, making it an attractive scaffold for the synthesis of novel compounds. The esters of this acid are of particular interest in drug development, serving as analogues to local anesthetics like benzocaine or as key intermediates in the synthesis of more complex pharmacologically active agents.[1][2]

Esterification is a fundamental transformation that modifies the carboxylic acid group, altering the parent molecule's physicochemical properties such as lipophilicity, solubility, and metabolic stability. This modification is a cornerstone of prodrug design, enabling enhanced bioavailability and targeted delivery. This guide details two gold-standard esterification methodologies, chosen for their broad applicability and distinct advantages.

• Fischer-Speier Esterification: A classic, acid-catalyzed equilibrium reaction, ideal for simple alcohols and large-scale synthesis due to low-cost reagents.

• Steglich Esterification: A modern, carbodiimide-mediated coupling that proceeds under mild, neutral conditions, making it indispensable for complex, acid-labile, or sterically hindered substrates.[3][4]

Method 1: Fischer-Speier Esterification - The Workhorse Approach

The Fischer-Speier reaction is a robust and cost-effective method for producing esters from carboxylic acids and alcohols. It is, however, an equilibrium-controlled process, requiring specific strategies to drive the reaction toward the desired product.

Principle and Mechanism

The reaction proceeds by heating a carboxylic acid with an excess of alcohol in the presence of a strong acid catalyst, typically concentrated sulfuric acid (H₂SO₄). The mechanism involves several key steps:

• Carbonyl Activation: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: A molecule of alcohol acts as a nucleophile, attacking the activated carbonyl carbon to form a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).

• Water Elimination: The intermediate eliminates a molecule of water.

• Deprotonation: The protonated ester is deprotonated to yield the final ester product and regenerate the acid catalyst.

A critical consideration for aminobenzoic acids is the basicity of the amino group. This group will react with the strong acid catalyst, forming an ammonium salt. Consequently, a stoichiometric amount of the acid catalyst is required rather than a purely catalytic quantity to ensure enough acid is available to protonate the carbonyl group.[5] To maximize the yield, the reaction equilibrium must be shifted to the product side, which is typically achieved by using the alcohol as the solvent (a large excess) or by removing the water as it forms.[6][7][8]

Caption: Mechanism of Steglich Esterification.

Detailed Protocol for tert-Butyl 3-Amino-4-propoxybenzoate

This protocol is ideal for synthesizing esters of secondary or tertiary alcohols, such as the tert-butyl ester, which cannot be formed under Fischer conditions due to carbocation-mediated elimination. [3][4] Materials and Equipment

• Reagents: 3-Amino-4-propoxybenzoic acid, tert-Butyl alcohol, N,N'-Dicyclohexylcarbodiimide (DCC), 4-(Dimethylamino)pyridine (DMAP), Dichloromethane (DCM, anhydrous), 0.5 M Hydrochloric Acid (HCl), Saturated Sodium Bicarbonate (NaHCO₃) solution, Brine (saturated NaCl), Anhydrous Sodium Sulfate (Na₂SO₄).

• Equipment: Round-bottom flask with stopper, magnetic stirrer and stir bar, ice bath, separatory funnel, Büchner funnel, rotary evaporator, glassware for column chromatography.

Procedure

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 3-Amino-4-propoxybenzoic acid (1.95 g, 10 mmol), tert-butyl alcohol (1.11 g, 15 mmol, 1.5 equiv), and DMAP (0.12 g, 1 mmol, 0.1 equiv) in anhydrous dichloromethane (50 mL). Causality: Anhydrous conditions are crucial as water can hydrolyze the reactive intermediates.

• DCC Addition: Cool the solution to 0 °C in an ice bath. In a separate beaker, dissolve DCC (2.27 g, 11 mmol, 1.1 equiv) in anhydrous DCM (10 mL). Add the DCC solution dropwise to the reaction mixture over 10 minutes.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours (or until TLC analysis indicates consumption of the starting material). A white precipitate of dicyclohexylurea (DCU) will form.

• Work-up:

  • Filter the reaction mixture through a fritted funnel to remove the precipitated DCU. Rinse the flask and the filter cake with a small amount of DCM.

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer sequentially with 0.5 M HCl (2 x 25 mL) to remove DMAP, saturated NaHCO₃ solution (2 x 25 mL) to remove any unreacted acid, and finally with brine (1 x 25 mL). [9] * Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure ester. Insight: Using water-soluble EDC instead of DCC simplifies the workup, as the urea byproduct is removed during the aqueous washes, often eliminating the need for the initial filtration step. [10]

Safety and Handling

• DCC: Potent skin allergen and sensitizer. Handle with extreme care, always wearing gloves.

• DMAP: Highly toxic and readily absorbed through the skin. [11]Avoid all direct contact.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. All operations should be performed in a chemical fume hood.

Method Selection and Data Summary

The choice between Fischer and Steglich esterification depends heavily on the substrate's properties and the desired scale of the reaction.

Feature	Fischer-Speier Esterification	Steglich Esterification
Conditions	Harsh (Strong Acid, Heat)	Mild (Neutral pH, Room Temp)
Substrate Scope	Good for primary & simple alcohols. Poor for hindered or acid-labile substrates.	Excellent for hindered alcohols (e.g., t-BuOH) and acid-sensitive substrates. [4]
Reagents	Inexpensive (H₂SO₄, Alcohol)	Expensive (DCC/EDC, DMAP)
Work-up	Simple precipitation and filtration.	More complex: filtration of DCU, aqueous washes, potential chromatography.
Byproducts	Water	Dicyclohexylurea (DCU) or water-soluble urea (from EDC).
Ideal Use Case	Large-scale synthesis of simple esters.	Small-scale, high-value synthesis of complex or sensitive molecules.

Experimental Workflow Overview

The following diagram illustrates the general workflow for both synthetic routes, from starting materials to the purified final product.

Caption: Comparative workflow for Fischer and Steglich esterification.

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Application Notes and Protocols for the Amidation of 3-Amino-4-propoxybenzoic Acid

Abstract

This document provides a comprehensive guide for the synthesis of amides from 3-Amino-4-propoxybenzoic acid, a key building block in medicinal chemistry and materials science.[1] The presence of both a nucleophilic amino group and an electrophilic carboxylic acid on the same aromatic scaffold presents unique challenges, including potential self-polymerization. This guide details robust amidation protocols designed to mitigate these challenges, ensuring high-yield synthesis of the desired amide products. We will explore the mechanistic underpinnings of common coupling reagents, provide a comparative analysis to guide protocol selection, and offer detailed, step-by-step experimental procedures. This document is intended for researchers, scientists, and drug development professionals seeking to employ 3-Amino-4-propoxybenzoic acid in their synthetic workflows.

Introduction: The Challenge and Opportunity of a Bifunctional Reagent

Amide bond formation is one of the most fundamental and frequently utilized reactions in pharmaceutical and chemical research.[2] The target substrate, 3-Amino-4-propoxybenzoic acid, contains both the amine and carboxylic acid functionalities required for amidation.[3] This bifunctional nature is a double-edged sword. While it makes the molecule a versatile synthon, it also introduces the risk of intermolecular self-condensation, leading to oligomeric or polymeric byproducts.

Directly coupling a carboxylic acid and an amine via thermal condensation is often inefficient and requires harsh conditions (>100 °C), which can lead to decomposition.[4][5] The primary obstacle is the facile acid-base reaction between the two groups, which forms a stable ammonium carboxylate salt, rendering the amine non-nucleophilic.[4] Modern amidation protocols overcome this by activating the carboxylic acid in situ with a "coupling reagent," transforming the hydroxyl group into a better leaving group and facilitating nucleophilic attack by the amine under mild conditions.[6][7]

The key to successfully synthesizing a target amide from 3-Amino-4-propoxybenzoic acid and an external amine (R'-NH₂) is to ensure the selective activation of the carboxylic acid and its efficient reaction with the desired amine partner before it can react with another molecule of itself.

Mechanistic Principles of Carboxylic Acid Activation

The success of modern amidation reactions hinges on the in situ generation of a highly reactive acyl intermediate. This is achieved using coupling reagents, which can be broadly categorized into carbodiimides, phosphonium salts, and aminium/uronium salts.

2.1 Carbodiimide-Based Activation (e.g., EDC)

Carbodiimides like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are workhorses in amide synthesis.[8] The carboxylic acid adds across the C=N double bond of EDC to form a highly reactive O-acylisourea intermediate.[8][9] This intermediate is susceptible to nucleophilic attack by an amine to form the amide.

However, the O-acylisourea can rearrange to a stable N-acylurea byproduct, terminating the reaction. To prevent this and improve efficiency, additives like 1-Hydroxybenzotriazole (HOBt) are often included.[7][9] HOBt intercepts the O-acylisourea to form an HOBt-active ester, which is more stable than the O-acylisourea but still highly reactive towards amines.[9]

Caption: EDC/HOBt activation pathway.

2.2 Aminium/Uronium Salt-Based Activation (e.g., HATU)

Reagents like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are among the most efficient coupling reagents available.[10] In the presence of a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA), the carboxylic acid is deprotonated.[9][11] The resulting carboxylate attacks HATU to generate a highly reactive OAt-active ester, which rapidly reacts with the amine.[11][12] The 7-aza-substituent on the benzotriazole ring accelerates the coupling and further suppresses side reactions.[8]

Caption: HATU activation pathway.

Protocol Selection Guide

The choice of coupling reagent is critical and depends on factors like the reactivity of the amine, steric hindrance, cost, and desired purity profile.[6] For 3-Amino-4-propoxybenzoic acid, both EDC/HOBt and HATU are excellent choices, but they have different strengths.

Parameter	Protocol 1: EDC/HOBt	Protocol 2: HATU/DIPEA	Rationale & Causality
Reactivity	High	Very High	HATU often provides faster reaction times and is superior for sterically hindered or electron-deficient amines.[10][13]
Cost	Lower	Higher	EDC and HOBt are significantly less expensive than HATU, making them preferable for large-scale synthesis.
Byproducts	Water-soluble urea	Water-soluble urea & HOAt	Both protocols generate water-soluble byproducts, simplifying purification via aqueous workup.[10]
Side Reactions	Low (with HOBt)	Very Low	HATU is particularly effective at minimizing side reactions.[7] A potential side reaction with uronium reagents is guanidinylation of the amine if the coupling reagent is used in large excess.[7]
Ideal Use Case	General purpose, scale-up, coupling with standard primary/secondary amines.	Difficult couplings, precious substrates, acid-sensitive substrates, rapid synthesis.	Choose EDC/HOBt for routine amidation. Opt for HATU when yields with EDC are low or when coupling challenging amines.

Detailed Experimental Protocols

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Handle all reagents in a well-ventilated fume hood. 3-Amino-4-propoxybenzoic acid may cause skin, eye, and respiratory irritation.[14]

Protocol 1: General Amidation using EDC/HOBt

This protocol is a robust and cost-effective method suitable for a wide range of primary and secondary amines.

Materials:

• 3-Amino-4-propoxybenzoic acid (1.0 equiv)

• Amine (1.1 equiv)

• EDC·HCl (1.2 equiv)

• HOBt (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.5 equiv, optional, see note)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Saturated aqueous NaHCO₃ solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous MgSO₄ or Na₂SO₄

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-Amino-4-propoxybenzoic acid (1.0 equiv).

• Dissolution: Dissolve the acid in anhydrous DMF (approx. 0.1 M concentration).

• Reagent Addition: Add the desired amine (1.1 equiv), followed by HOBt (1.2 equiv). Stir the mixture until all solids dissolve.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. This helps to control the initial exotherm upon EDC addition.

• Activation: Add EDC·HCl (1.2 equiv) portion-wise over 5 minutes. Note: If the amine starting material is a hydrochloride salt, add DIPEA (2.5 equiv) to the mixture before adding EDC.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting acid is consumed.

• Work-up: a. Dilute the reaction mixture with Ethyl Acetate or DCM. b. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x). This removes unreacted HOBt, DIPEA, and the urea byproduct. c. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. d. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel or recrystallization to obtain the pure amide.[15]

Protocol 2: High-Efficiency Amidation using HATU

This protocol is recommended for challenging substrates, including sterically hindered or electron-deficient amines, or when rapid and clean conversion is paramount.

Materials:

• 3-Amino-4-propoxybenzoic acid (1.0 equiv)

• Amine (1.1 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• All other materials as listed in Protocol 1.

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere, add 3-Amino-4-propoxybenzoic acid (1.0 equiv) and HATU (1.2 equiv).

• Dissolution: Dissolve the solids in anhydrous DMF (approx. 0.1 M concentration).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Activation & Amine Addition: Add DIPEA (3.0 equiv) dropwise to the mixture. Stir for 5-10 minutes to allow for the formation of the active ester.[8] Then, add the amine (1.1 equiv).

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-6 hours. HATU couplings are typically much faster than EDC couplings.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up & Purification: Follow steps 8 and 9 as described in Protocol 1. The work-up procedure is identical and effectively removes the tetramethylurea and HOAt byproducts.

Overall Experimental Workflow

The following diagram outlines the general process from starting materials to the final, characterized product.

Caption: General amidation workflow.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive coupling reagent (hydrolyzed).2. Wet solvent or reagents.3. Amine is poorly nucleophilic.4. Steric hindrance.	1. Use fresh, high-quality coupling reagents.2. Ensure all solvents and glassware are rigorously dried.3. Switch to a more powerful coupling reagent (e.g., from EDC to HATU).[13]4. Increase reaction time or gently heat (e.g., to 40-50 °C).
Starting Material Recovered	1. Insufficient equivalents of coupling reagent.2. Reaction time too short.	1. Ensure at least 1.2 equivalents of coupling reagent are used.2. Allow the reaction to run longer, confirming with TLC/LC-MS.
Formation of N-Acylurea Byproduct (EDC Protocol)	Incomplete interception of the O-acylisourea intermediate.	Ensure HOBt is added and that it is of good quality. Increase equivalents of HOBt to 1.5.
Self-Condensation of 3-Amino-4-propoxybenzoic acid	Slow reaction with the target amine allows for the side reaction to occur.	1. Add the coupling reagent last, after the acid and target amine are mixed.2. Use a higher concentration of the target amine (e.g., 1.5 equiv).3. Consider protecting the 3-amino group if the problem persists, though this is often unnecessary with modern coupling reagents.

References

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• Master Organic Chemistry . The Amide Functional Group: Properties, Synthesis, and Nomenclature. Available at: [Link]

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• ResearchGate . What are the best reaction conditions for an amidation reaction using EDC?. Available at: [Link]

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• ACS Publications . Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Available at: [Link]

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Application Notes and Protocols for Green Chemistry Approaches in 3-Amino-4-propoxybenzoic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Greener Synthesis

3-Amino-4-propoxybenzoic acid is a valuable building block in the synthesis of various pharmaceuticals and specialty chemicals. Traditional synthetic routes to this compound often rely on harsh reagents, hazardous solvents, and energy-intensive processes, contributing to a significant environmental footprint. As the chemical industry shifts towards more sustainable practices, the development of green synthetic methodologies is paramount. This guide provides a detailed overview of established and novel green chemistry approaches for the synthesis of 3-Amino-4-propoxybenzoic acid, focusing on enhancing safety, reducing waste, and utilizing renewable resources.

Retrosynthetic Analysis: A Tale of Two Pathways

A common retrosynthetic analysis of 3-Amino-4-propoxybenzoic acid reveals a key intermediate, 4-propoxybenzoic acid. This intermediate can be subjected to nitration followed by reduction to yield the final product. A greener approach would start from a renewable precursor, 4-hydroxybenzoic acid (4-HBA), which can be synthesized microbially.[1]

Caption: Retrosynthetic analysis of 3-Amino-4-propoxybenzoic acid.

Conventional vs. Green Synthetic Routes: A Comparative Overview

The following table summarizes the key differences between a conventional synthetic route and a proposed greener alternative.

Step	Conventional Approach	Greener Approach	Green Chemistry Principles Addressed
Starting Material	Petroleum-derived precursors	Bio-synthesized 4-hydroxybenzoic acid[1]	Use of Renewable Feedstocks
O-Propoxylation	Williamson ether synthesis with hazardous solvents (e.g., DMF, acetone) and strong bases.	Surfactant-assisted Williamson ether synthesis in aqueous media.[2]	Safer Solvents & Auxiliaries
Nitration	Concentrated nitric and sulfuric acids, often with halogenated solvents.[3]	Nitric acid in the absence of sulfuric acid and organic solvents, allowing for acid recycling.[3] Photochemical nitration in water is also an option.[4]	Prevention of Waste, Safer Solvents
Reduction of Nitro Group	Stoichiometric metal reductants (e.g., Sn, Fe) in strong acid, generating significant metal waste.[5][6]	Catalytic hydrogenation (e.g., Pd/C, PtO2) with H2 gas or catalytic transfer hydrogenation with a safer hydrogen donor like formic acid.[7][8][9]	Catalysis, Atom Economy

Detailed Protocols

Protocol 1: Conventional Synthesis of 3-Amino-4-propoxybenzoic Acid

This protocol outlines a typical laboratory-scale synthesis involving traditional reagents and solvents.

Step 1a: Synthesis of 4-Propoxybenzoic Acid (Conventional O-Propoxylation)

Caption: Conventional Williamson ether synthesis.

• To a solution of 4-hydroxybenzoic acid (1.0 eq) in dimethylformamide (DMF), add anhydrous potassium carbonate (2.0 eq).

• Add 1-bromopropane (1.2 eq) dropwise to the stirring mixture.

• Heat the reaction mixture at 80°C for 12 hours.

• After cooling, pour the reaction mixture into water and acidify with HCl to precipitate the product.

• Filter the solid, wash with water, and recrystallize from ethanol/water to obtain 4-propoxybenzoic acid.

Step 1b: Synthesis of 3-Nitro-4-propoxybenzoic Acid (Conventional Nitration)

• Cool a mixture of concentrated sulfuric acid and concentrated nitric acid (1:1 v/v) to 0°C.

• Slowly add 4-propoxybenzoic acid (1.0 eq) to the cold nitrating mixture with constant stirring.

• Allow the reaction to stir at room temperature for 4 hours.

• Pour the reaction mixture onto crushed ice to precipitate the product.

• Filter the solid, wash thoroughly with cold water until the washings are neutral, and dry to obtain 3-nitro-4-propoxybenzoic acid.

Step 1c: Synthesis of 3-Amino-4-propoxybenzoic Acid (Conventional Reduction)

• To a mixture of 3-nitro-4-propoxybenzoic acid (1.0 eq) in ethanol, add tin(II) chloride dihydrate (3.0 eq) and concentrated hydrochloric acid.

• Reflux the mixture for 3 hours.

• Cool the reaction mixture and neutralize with a concentrated solution of sodium hydroxide to precipitate the tin salts.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Adjust the pH of the remaining aqueous solution to precipitate the product.

• Filter, wash with water, and recrystallize from ethanol/water to obtain 3-amino-4-propoxybenzoic acid.

Protocol 2: Proposed Green Synthesis of 3-Amino-4-propoxybenzoic Acid

This protocol integrates several green chemistry principles for a more sustainable synthesis.

Step 2a: Synthesis of 4-Propoxybenzoic Acid (Green O-Propoxylation)

Caption: Surfactant-assisted Williamson ether synthesis.

• In a reaction vessel, dissolve 4-hydroxybenzoic acid (1.0 eq) and a surfactant (e.g., cetyltrimethylammonium bromide, CTAB) in an aqueous solution of sodium hydroxide.

• Heat the mixture to 60-70°C with vigorous stirring to form a micellar solution.

• Add 1-propyl halide (e.g., 1-propyl bromide or chloride) (1.2 eq) dropwise.

• Maintain the reaction at this temperature for 6-8 hours.

• After cooling, acidify the solution with a green acid (e.g., citric acid) to precipitate the product.

• Filter the solid, wash with water, and dry. This method avoids volatile organic solvents.[2]

Step 2b: Synthesis of 3-Nitro-4-propoxybenzoic Acid (Greener Nitration)

• Suspend 4-propoxybenzoic acid (1.0 eq) in an aqueous solution of nitric acid (60-70%).

• Heat the suspension to 50-60°C with stirring for 2-4 hours.

• Cool the reaction mixture to precipitate the 3-nitro-4-propoxybenzoic acid.

• Filter the product and wash with water.

• The nitric acid filtrate can be recovered and re-concentrated for reuse, minimizing acid waste.[3]

Step 2c: Synthesis of 3-Amino-4-propoxybenzoic Acid (Greener Reduction)

Caption: Catalytic transfer hydrogenation.

• In a suitable reactor, dissolve 3-nitro-4-propoxybenzoic acid (1.0 eq) in a green solvent such as ethanol or water.

• Add a catalytic amount of 5-10% Palladium on carbon (Pd/C).

• Add a hydrogen donor such as formic acid or ammonium formate (3-5 eq).

• Heat the mixture to reflux and monitor the reaction by TLC until completion.

• Cool the reaction mixture and filter off the catalyst. The catalyst can be recovered and potentially reused.

• Evaporate the solvent, and if necessary, adjust the pH to precipitate the 3-amino-4-propoxybenzoic acid.

• Filter the product, wash with a minimal amount of cold water, and dry. This method avoids the use of high-pressure hydrogen gas and stoichiometric metal reductants.[9]

Emerging Green Approaches: A Look to the Future

Biocatalytic Synthesis

The ultimate green synthesis would involve enzymatic or whole-cell biocatalysis. While a direct biocatalytic route to 3-Amino-4-propoxybenzoic acid is not yet established, research into related areas is promising:

• Microbial Production of Precursors: As mentioned, 4-hydroxybenzoic acid can be produced from renewable feedstocks like L-tyrosine using engineered microbes.[1]

• Enzymatic Amination: The direct amination of aromatic rings is a growing field of research. Enzymes such as aminases could potentially be engineered to regioselectively introduce an amino group onto a 4-propoxybenzoic acid precursor.[10]

• Enzymatic Hydroxylation: Certain hydroxylases have been shown to act on aminobenzoic acid derivatives, indicating the potential for enzymatic modification of the aromatic ring.[11]

The development of a multi-enzyme cascade in a microbial host for the one-pot synthesis of 3-Amino-4-propoxybenzoic acid from a simple carbon source represents a long-term goal for a truly sustainable process.

Conclusion

The synthesis of 3-Amino-4-propoxybenzoic acid can be made significantly greener by adopting alternative reagents and reaction conditions. By starting from renewable precursors, utilizing aqueous or solvent-free reaction systems, and employing catalytic methods, the environmental impact of producing this important chemical intermediate can be substantially reduced. The protocols outlined in this guide provide a practical framework for implementing these greener approaches in a research and development setting. Continued innovation in biocatalysis and the use of renewable feedstocks will further advance the sustainable production of fine chemicals like 3-Amino-4-propoxybenzoic acid.

References

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• Synthesis of 4-hydroxybenzoic acid incorporated azo dyes derivatives as potent biological activity molecules. JOCPR. [Link]

• Green Methodology Development for the Surfactant Assisted Williamson Synthesis of 4-Benzyloxy Benzoic Acid (Ether) in Aqueous Media. (2020). ResearchGate. [Link]

• 4-Hydroxybenzoic acid derivatives synthesized through metabolic... ResearchGate. [Link]

• Alkylation of Phenol: A Mechanistic View. (2007). ResearchGate. [Link]

• Preparation method of 3-amino-4-hydroxybenzoic acid. (2016).

• Biocatalytic Aromaticity-Breaking Epoxidation of Naphthalene and Nucleophilic Ring-Opening Reactions. PMC. [Link]

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• Biocatalytic, Enantioenriched Primary Amination of Tertiary C–H Bonds. PMC - NIH. [Link]

• Natural Hydroxybenzoic and Hydroxycinnamic Acids Derivatives: Mechanisms of Action and Therapeutic Applications. PMC - PubMed Central. [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of 3-Amino-4-propoxybenzoic Acid

Welcome to the technical support center for the purification of 3-Amino-4-propoxybenzoic acid (3-APBA). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this compound. Here, we synthesize our in-house expertise with established scientific principles to provide you with a comprehensive resource for achieving high-purity 3-APBA.

Introduction to Purification Challenges

3-Amino-4-propoxybenzoic acid is a key intermediate in the synthesis of various pharmaceuticals, notably as a known impurity and starting material for proparacaine hydrochloride.[1] Its amphoteric nature, possessing both a basic amino group and an acidic carboxylic acid group, presents a unique set of purification challenges. The key to successful purification lies in understanding and manipulating its physicochemical properties, particularly its solubility, to effectively remove process-related impurities.

This guide provides a structured approach to troubleshooting common issues, detailed purification protocols, and a deeper understanding of the scientific principles at play.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 3-Amino-4-propoxybenzoic acid?

A1: The impurity profile of your crude 3-APBA will largely depend on the synthetic route employed. A common synthesis involves the nitration of 4-propoxybenzoic acid to form 3-nitro-4-propoxybenzoic acid, followed by the reduction of the nitro group. Therefore, the most probable impurities include:

• Unreacted Starting Material: 3-nitro-4-propoxybenzoic acid.

• Side-Reaction Byproducts: Isomeric forms of the nitro-substituted precursor or byproducts from incomplete reactions.

• Related Substances: Ethyl 3-amino-4-propoxybenzoate, which may form if ethanol is used as a solvent in preceding steps.

Q2: My recrystallization is not working. The compound either "oils out" or doesn't crystallize at all. What should I do?

A2: "Oiling out" occurs when the compound comes out of solution as a liquid rather than a solid. This often happens if the solution is supersaturated or if the cooling rate is too rapid. If your compound fails to crystallize, it is likely that the solution is not sufficiently saturated or an inappropriate solvent is being used. Please refer to our detailed Recrystallization Troubleshooting Guide in the subsequent section for a step-by-step approach to resolving these issues.

Q3: How does the pH of the solution affect the purification of 3-Amino-4-propoxybenzoic acid?

A3: The pH is a critical parameter in the purification of 3-APBA due to its amphoteric nature. The solubility of 3-APBA is at its minimum at its isoelectric point (pI), the pH at which the net charge on the molecule is zero. By adjusting the pH of the solution, you can selectively precipitate the 3-APBA while keeping more acidic or basic impurities dissolved. The predicted pKa for the carboxylic acid group is approximately 3.62.[2] The pKa of the anilinium ion is typically around 4-5. The isoelectric point can be estimated by averaging the pKa of the carboxylic acid and the pKa of the conjugate acid of the amine. This makes pH-controlled crystallization a powerful purification tool.

Q4: What is the recommended solvent for recrystallizing 3-Amino-4-propoxybenzoic acid?

A4: Ethanol is a highly effective and commonly used solvent for the recrystallization of 3-Amino-4-propoxybenzoic acid.[1] It offers a good solubility differential between hot and cold conditions, allowing for high recovery of the purified product. Reports indicate that recrystallization from ethanol can achieve purities of 98-99% with recovery yields of 85-90%.[1] Water-based recrystallization is also a viable, environmentally friendly option, yielding purities of 96-98% with 80-85% recovery.[1]

In-Depth Technical Guides

I. Recrystallization Troubleshooting Guide

Recrystallization is the most practical and scalable method for purifying 3-Amino-4-propoxybenzoic acid.[1] However, success depends on careful execution.

Caption: Troubleshooting workflow for the recrystallization of 3-APBA.

• Solvent Selection and Dissolution:

  • Place the crude 3-Amino-4-propoxybenzoic acid in an Erlenmeyer flask.

  • Add a minimal amount of ethanol.

  • Heat the mixture on a hot plate with stirring. Add ethanol portion-wise until the solid completely dissolves at the boiling point of the solvent. Rationale: Using the minimum amount of hot solvent is crucial for maximizing recovery.

• Decolorization (Optional):

  • If the solution is colored, remove it from the heat and add a small amount of activated charcoal.

  • Reheat the solution to boiling for a few minutes. Rationale: Activated charcoal adsorbs colored impurities.

• Hot Gravity Filtration:

  • Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. Rationale: This step removes insoluble impurities and activated charcoal. Pre-warming prevents premature crystallization.

• Crystallization:

  • Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Rationale: Slow cooling promotes the formation of large, pure crystals by allowing the crystal lattice to form selectively.

  • Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal formation.

• Crystal Collection and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol to remove any adhering mother liquor. Rationale: Using cold solvent minimizes the dissolution of the purified product.

• Drying:

  • Dry the crystals in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved. The melting point of pure 3-Amino-4-propoxybenzoic acid is reported to be in the range of 118-119°C.[3]

II. Purification via pH Adjustment

The amphoteric nature of 3-Amino-4-propoxybenzoic acid allows for an elegant purification strategy based on pH manipulation.

Caption: pH-controlled purification strategy for 3-APBA.

• Dissolution in Acid:

  • Suspend the crude 3-Amino-4-propoxybenzoic acid in water.

  • Slowly add a dilute acid (e.g., 1M HCl) with stirring until the solid dissolves completely. The pH should be below the pKa of the carboxylic acid group (predicted to be ~3.6).

• Filtration:

  • Filter the acidic solution to remove any insoluble impurities.

• Precipitation:

  • Slowly add a dilute base (e.g., 1M NaOH) to the clear filtrate with vigorous stirring until the isoelectric point is reached, at which point the 3-Amino-4-propoxybenzoic acid will precipitate out of the solution. The optimal pH for precipitation should be determined empirically but is expected to be between the pKa of the carboxylic acid and the anilinium ion.

• Isolation and Drying:

  • Collect the precipitate by vacuum filtration.

  • Wash the solid with deionized water.

  • Dry the purified product as described in the recrystallization protocol.

Data Summary

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO₃	[3]
Molar Mass	195.22 g/mol	[1]
Appearance	Cream-colored solid	[1]
Melting Point	118-119 °C	[3]
Predicted pKa (Carboxylic Acid)	3.62 ± 0.10	[2]
Solubility	Slightly soluble in Chloroform, DMSO, Ethyl Acetate	Smolecule

Purity Assessment

The purity of the final product should be assessed using appropriate analytical techniques. High-Performance Liquid Chromatography (HPLC) is a highly sensitive method for this purpose. A typical reversed-phase HPLC method would involve a C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile or methanol. The use of a UV detector is appropriate given the aromatic nature of the compound.

References

• Chemos GmbH & Co. KG. (2019). Safety Data Sheet: 3-Amino-4-propoxybenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 3-Amino-4-propoxybenzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid.

Sources

• 1. Buy 3-Amino-4-propoxybenzoic acid | 59691-15-5 [smolecule.com]
• 2. 3-amino-4-propoxybenzoic acid | 59691-15-5 [chemicalbook.com]
• 3. chemos.de [chemos.de]

Technical Support Center: Chromatographic Purification of 3-Amino-4-propoxybenzoic Acid

Welcome to the technical support center for the purification of 3-Amino-4-propoxybenzoic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of isolating this compound with high purity. As a molecule possessing both a basic amino group and an acidic carboxylic acid group, 3-Amino-4-propoxybenzoic acid presents unique challenges in chromatography that demand a nuanced, scientifically-grounded approach. This document provides in-depth, field-proven insights, troubleshooting guides, and validated protocols to empower you to overcome these challenges effectively.

Understanding the Molecule: The Key to Successful Purification

3-Amino-4-propoxybenzoic acid (MW: 195.22 g/mol ) is an amphoteric compound.[1] Its acidic carboxylic acid function and basic amino group can engage in strong ionic interactions with stationary phases, leading to common chromatographic problems like poor peak shape, irreversible adsorption, or lack of retention. The key to successful purification lies in controlling the ionization state of these functional groups through careful selection of the stationary phase and mobile phase composition.

This compound is a known process-related impurity in the synthesis of Proparacaine hydrochloride, an ophthalmic local anesthetic.[2][3] Therefore, achieving high purity is often a critical requirement for pharmaceutical development and quality control.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the chromatographic purification of 3-Amino-4-propoxybenzoic acid.

Q1: Why is my compound streaking badly or tailing on a standard silica gel column?

Answer: This is the most frequent issue and is caused by strong interactions between the polar functional groups of your molecule and the acidic silanol groups (Si-OH) on the surface of the silica gel. The basic amino group becomes protonated and binds ionically to the deprotonated, anionic silanol sites. The carboxylic acid group can also interact via strong hydrogen bonding. This results in a mixed-mode retention mechanism that is often uncontrolled, leading to severe peak tailing.

Causality Explained: Standard silica gel is a Brønsted acid.[4] Your basic amine interacts strongly with these acidic sites. To achieve good chromatography, you must suppress this unwanted ionic interaction.

Solution: Add a competitive base to your mobile phase to neutralize the acidic silanol groups. A common and effective choice is triethylamine (TEA) or ammonia.

• Recommendation: Add 0.1-1% TEA to your mobile phase (e.g., ethyl acetate/hexane or dichloromethane/methanol). This will "shield" the analyte's amino group from the silica surface, allowing for a more predictable separation based on polarity.

Q2: My compound seems to be irreversibly stuck on the silica column, even when I switch to 100% methanol. What's happening?

Answer: This indicates an extremely strong ionic binding to the silica stationary phase. If adding a competitor base like TEA to the mobile phase is insufficient to elute the compound, the protonated amine has likely formed a very stable salt with the silica surface.

Solution Pathway:

• Introduce a Stronger Competitor: Prepare a mobile phase of 5-10% ammonium hydroxide in methanol. This highly basic mobile phase will deprotonate your analyte's amino group and effectively displace it from the silica. Use this in a well-ventilated fume hood.

• Consider an Alternative Stationary Phase: If you consistently face this issue, standard silica may not be the appropriate medium. Consider using alumina (which has both acidic and basic sites and can be less aggressive) or a functionalized silica gel, such as an amino-propyl phase for aqueous normal-phase chromatography.[5]

Q3: I'm using reversed-phase (C18) HPLC, but my compound elutes in the void volume (no retention). How can I fix this?

Answer: 3-Amino-4-propoxybenzoic acid is a relatively polar molecule. In a standard neutral mobile phase (e.g., acetonitrile/water), it may not be hydrophobic enough to partition into the nonpolar C18 stationary phase, leading to poor retention. The key is to manipulate the pH of the mobile phase to suppress the ionization of the functional groups, making the molecule less polar.

Causality Explained: The "2 pH rule" is a guiding principle for retaining ionizable compounds.[4] To retain a basic compound, the mobile phase pH should be at least 2 units above its pKa. To retain an acidic compound, the pH should be at least 2 units below its pKa. For an amphoteric molecule, you must choose which group to control.

• To increase retention: Make the molecule more neutral and less water-soluble. You can achieve this by either:

  • Lowering the pH: Add an acid like formic acid (FA) or trifluoroacetic acid (TFA) to the mobile phase to bring the pH to ~2.5-3.0. This will fully protonate the amino group but, more importantly, it will suppress the ionization of the carboxylic acid group. This often provides sufficient hydrophobicity for retention.

  • Raising the pH: Add a base like ammonium hydroxide or TEA to the mobile phase to bring the pH to ~8-10. This will deprotonate the carboxylic acid but will neutralize the amino group, making the molecule more hydrophobic and increasing its retention.[4]

Q4: What are the most likely impurities I need to separate from my crude product?

Answer: The impurities will depend on your synthetic route. However, based on common syntheses, you should look for:

• Starting Materials: Unreacted 4-propoxybenzoic acid.

• Synthetic Intermediates: 3-nitro-4-propoxybenzoic acid is a common precursor and a likely impurity if the reduction step is incomplete.[3]

• Side-Reaction Products: Over-alkylation or esterification products depending on the reagents used.[3]

Self-Validation Step: Always run co-spots on a TLC plate or co-injections in HPLC with your starting materials and key intermediates to confirm their retention times relative to your desired product.

Visualization of Experimental Workflows

A logical approach to selecting and optimizing a purification method is crucial. The following diagrams illustrate the decision-making process.

Caption: Decision tree for selecting a purification strategy.

Caption: Basic troubleshooting workflow for common chromatographic issues.

Experimental Protocols

These protocols provide detailed, step-by-step methodologies for common purification and analysis scenarios. Safety First: Always handle 3-Amino-4-propoxybenzoic acid and all solvents in a well-ventilated chemical fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[6]

Protocol 1: Modified Normal-Phase Flash Chromatography

This protocol is ideal for purifying gram-scale quantities of the crude product.

1. Materials:

• Stationary Phase: Silica gel (230-400 mesh).
• Crude 3-Amino-4-propoxybenzoic acid.
• Solvents: Dichloromethane (DCM), Methanol (MeOH), Triethylamine (TEA).
• Thin Layer Chromatography (TLC) plates (silica gel F254).

2. TLC Method Development (Self-Validation):

• Dissolve a small amount of crude material in MeOH.
• Spot on a TLC plate.
• Develop the plate in a chamber with a starting mobile phase of 95:5 DCM:MeOH.
• If the compound remains at the baseline, add 0.5% TEA to the mobile phase and re-run.
• Adjust the MeOH concentration to achieve a retention factor (Rf) of ~0.2-0.3 for the product. This ensures good separation on the column.

3. Column Packing and Sample Loading:

• Prepare a slurry of silica gel in the initial mobile phase (e.g., 100% DCM with 0.5% TEA).
• Pack the column uniformly. Do not let the column run dry.
• Pre-adsorb the crude material: Dissolve the crude product in a minimal amount of DCM/MeOH. Add a small amount of silica gel to this solution and evaporate the solvent to get a dry, free-flowing powder.
• Carefully add the dry-loaded sample to the top of the packed column.

4. Elution and Fraction Collection:

• Begin elution with a mobile phase of low polarity (e.g., 98:2 DCM:MeOH + 0.5% TEA).
• Gradually increase the polarity of the mobile phase (gradient elution) by increasing the percentage of MeOH. A typical gradient might be from 2% to 10% MeOH over 10-15 column volumes.
• Collect fractions and monitor them by TLC to identify those containing the pure product.

5. Product Isolation:

• Combine the pure fractions.
• Remove the solvent using a rotary evaporator. The presence of TEA may require co-evaporation with a solvent like toluene to remove it completely.

Protocol 2: Analytical Reversed-Phase HPLC for Purity Assessment

This protocol is designed to accurately determine the purity of a sample. A similar method has been used to detect related impurities in pharmaceutical products.[3]

1. Instrumentation and Materials:

• HPLC system with a UV detector.
• Column: C18, 4.6 x 150 mm, 5 µm particle size.
• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
• Sample: Dissolve ~1 mg of 3-Amino-4-propoxybenzoic acid in 10 mL of 50:50 Water:Acetonitrile.

2. Chromatographic Conditions:

Parameter	Value
Flow Rate	1.0 mL/min
Detection Wavelength	254 nm
Column Temperature	30 °C
Injection Volume	10 µL
Gradient Program	10% B to 90% B over 15 minutes
Hold at 90% B for 2 minutes
Return to 10% B over 1 minute
Equilibrate at 10% B for 5 minutes

3. System Suitability (Self-Validation):

• Inject a standard solution five times.
• The retention time should have a relative standard deviation (RSD) of <1%.
• The peak area should have an RSD of <2%.
• The USP tailing factor for the main peak should be between 0.9 and 1.5.

4. Analysis:

• Inject the sample solution.
• Integrate all peaks and calculate the purity based on the area percent report. Assume the response factor is similar for closely related impurities.

Summary of Key Purification Parameters

The choice of chromatographic conditions is critical and depends on both the scale and the desired purity.

Technique	Stationary Phase	Typical Mobile Phase	Key Modifier & Rationale	Best For
Normal-Phase Flash	Silica Gel	Hexane/Ethyl Acetate or DCM/Methanol	0.1-1% Triethylamine (TEA): Neutralizes acidic silanols to prevent amine adsorption.[4]	Bulk purification (>50 mg), separation of non-polar impurities.
Reversed-Phase Prep	C18 Silica	Water/Acetonitrile or Water/Methanol	0.1% Formic or Acetic Acid (pH ~3): Suppresses carboxylate formation, increasing retention.	High-purity polishing (<1 g), separation of polar impurities.
Reversed-Phase Prep	C18 Silica	Water/Acetonitrile or Water/Methanol	0.1% NH4OH (pH ~9-10): Neutralizes the amine, increasing retention.[4]	Alternative high-purity method, useful if acidic conditions cause degradation.
HILIC	Amino-propyl, Diol	High Organic (>80% ACN) in Water	Buffer (e.g., Ammonium Formate): To control ionization and improve peak shape.	Purification of very polar compounds when RP fails.[5]

References

• Chemos GmbH & Co. KG. (2019). Safety Data Sheet: 3-Amino-4-propoxybenzoic acid. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 108807, 3-Amino-4-propoxybenzoic acid. PubChem. Available at: [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Available at: [Link]

• Google Patents. (2016). CN105237423A - Preparation method of 3-amino-4-hydroxybenzoic acid.

• White Rose eTheses Online. (n.d.). The Continuous Extraction of Carboxylic Acids and Amines. Available at: [Link]

• PubMed. (2020). Identification, synthesis and structural confirmation of process-related impurities in proparacaine hydrochloride. Available at: [Link]

• ResearchGate. (n.d.). Chromatograms of p -aminobenzoic acid and methoxsalen on various stationary phases. Available at: [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Available at: [Link]

• ACS Publications. (n.d.). Rigid PN Cages as 3-Dimensional Building Blocks for Crystalline or Amorphous Networked Materials - Supporting Information. Available at: [Link]

• PubMed Central. (2021). Enhanced production of γ-amino acid 3-amino-4-hydroxybenzoic acid by recombinant Corynebacterium glutamicum under oxygen limitation. Available at: [Link]

• Chrom Tech, Inc. (2024). Mastering Column Chromatography: Techniques and Tips. Available at: [Link]

• MDPI. (2022). A Compendium of the Principal Stationary Phases Used in Hydrophilic Interaction Chromatography: Where Have We Arrived? Available at: [Link]

• Veeprho. (n.d.). 3-Amino-4-propoxybenzoic Acid Hydrochloride | CAS 59691-14-4. Available at: [Link]

• Waters Corporation. (n.d.). [ Care and Use ManUal ] amIno acId analysIs lIquId chromatography column. Waters Help Center. Available at: [Link]

• Frontiers. (2020). Liquid Chromatographic Isolation of Individual Amino Acids Extracted From Sediments for Radiocarbon Analysis. Available at: [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. Available at: [Link]

• PubMed Central. (n.d.). Separation of Aliphatic and Aromatic Carboxylic Acids by Conventional and Ultra High Performance Ion Exclusion Chromatography. Available at: [Link]

Sources

• 1. 3-Amino-4-propoxybenzoic acid | C10H13NO3 | CID 108807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy 3-Amino-4-propoxybenzoic acid | 59691-15-5 [smolecule.com]
• 3. Identification, synthesis and structural confirmation of process-related impurities in proparacaine hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biotage.com [biotage.com]
• 5. biotage.com [biotage.com]
• 6. chemos.de [chemos.de]

Side reactions to avoid during the nitration of 4-propoxybenzoic acid

Technical Support Center: Nitration of 4-Propoxybenzoic Acid

From the Desk of the Senior Application Scientist

Welcome to our dedicated technical guide for the nitration of 4-propoxybenzoic acid. This process, while fundamental, presents several challenges that can impact yield, purity, and reproducibility. This document is structured as a troubleshooting guide to directly address the common pitfalls encountered in the lab. We will delve into the mechanistic underpinnings of side reactions and provide robust, field-proven protocols to ensure you achieve a successful synthesis of the desired 3-nitro-4-propoxybenzoic acid.

Core Principles: Understanding the Regioselectivity

Before troubleshooting, it's crucial to understand the electronic landscape of 4-propoxybenzoic acid. The regiochemical outcome of the nitration is a classic example of competing directing effects between two substituents on a benzene ring.

• The Propoxy Group (-OCH₂CH₂CH₃): This is an alkoxy group, which is a strong activating group and an ortho, para-director. It activates the ring towards electrophilic attack by donating electron density through resonance.[1]

• The Carboxylic Acid Group (-COOH): This is a moderate deactivating group and a meta-director. It deactivates the ring by withdrawing electron density through both induction and resonance.[2][3][4]

In this scenario, the powerfully activating propoxy group dominates the directing effect. It directs the incoming electrophile, the nitronium ion (NO₂⁺), to the positions ortho to it (C3 and C5). The C3 position is also meta to the deactivating carboxylic acid group, making it the most electronically favored position for substitution. The C5 position is sterically hindered by the adjacent propoxy group, making substitution there less likely. Therefore, the major product is 3-nitro-4-propoxybenzoic acid .

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the nitration of 4-propoxybenzoic acid.

Question 1: My TLC analysis shows multiple spots, and the yield of my desired product is low. What are these impurities?

Answer: The presence of multiple spots on your TLC plate is a clear indication of side reactions. The most common byproducts in this nitration are:

• 3,5-Dinitro-4-propoxybenzoic Acid: This results from a second nitration event. The initial product, 3-nitro-4-propoxybenzoic acid, is still an activated ring system (though less so than the starting material) and can undergo further nitration under harsh conditions.[5]

• 2-Nitro-4-propoxybenzoic Acid: This is the minor regioisomer. While the C3 position is electronically favored, some substitution can occur at the C2 position, which is ortho to the carboxylic acid and meta to the propoxy group. Its formation is generally minimal but can increase with poor temperature control.

• Oxidized Byproducts: The strong oxidizing nature of the nitrating mixture (concentrated nitric and sulfuric acids) can lead to the oxidation of the propoxy side-chain, especially at elevated temperatures. This often results in a dark, tarry reaction mixture.

• Decarboxylated Species: At higher temperatures, ipso-substitution followed by decarboxylation can occur, leading to the formation of 1-propoxy-2,4-dinitrobenzene or other related compounds. While less common under controlled conditions, it contributes to yield loss and purification difficulties.[6]

dot

Caption: Major side reaction pathways in the nitration of 4-propoxybenzoic acid.

Question 2: How can I specifically prevent the formation of the dinitro byproduct?

Answer: Preventing dinitration hinges on controlling both the stoichiometry of your reagents and the reaction temperature. The key is to avoid an environment where the already-nitrated product can compete effectively with the starting material for the nitronium ion.

• Control Stoichiometry: Use a minimal excess of nitric acid (e.g., 1.05-1.1 equivalents). A large excess of the nitrating agent dramatically increases the probability of a second nitration event.

• Maintain Low Temperature: The rate of the second nitration is more sensitive to temperature increases than the first. Maintaining a strict temperature range of 0-5 °C is critical.[2] An ice/salt bath is recommended for robust temperature control.

• Slow, Controlled Addition: Add the nitrating mixture dropwise to the solution of 4-propoxybenzoic acid in sulfuric acid. This maintains a low instantaneous concentration of the nitronium ion, favoring mono-nitration.

Question 3: My reaction mixture turned dark brown/black upon adding the nitrating agent. What caused this, and is the reaction salvageable?

Answer: A dark, tarry appearance indicates decomposition and oxidation of the organic material. This is almost always caused by poor temperature control. The nitration reaction is highly exothermic, and if the heat is not dissipated effectively, the local temperature can spike, leading to runaway side reactions.

• Causality: The propoxy group, particularly the benzylic hydrogens on the adjacent carbon, can be susceptible to oxidation by hot, concentrated nitric acid.[7]

• Prevention: The solution is rigorous temperature management. Ensure your reaction flask is well-submerged in a cooling bath before you begin the addition. Add the nitrating agent very slowly, monitoring the internal temperature with a thermometer. If the temperature rises above 5-10 °C, immediately halt the addition until it cools.

• Salvageability: It is difficult to salvage a reaction that has undergone significant charring. The desired product will be contaminated with numerous hard-to-remove, often polymeric, byproducts. It is generally more efficient to discard the run and start over, focusing on meticulous temperature control.

Quantitative Impact of Reaction Parameters

The following table summarizes the expected outcomes based on key experimental variables. Use this as a guide for optimizing your reaction conditions.

Parameter	Condition	Impact on 3-Nitro Product Yield	Impact on Side Product Formation
Temperature	0-5 °C	Optimal	Minimizes dinitration, oxidation, and ortho-isomer formation.[2]
> 20 °C	Decreased	Significantly increases dinitration and oxidation/decomposition.[8]
[HNO₃]	1.05-1.1 eq.	Optimal	Sufficient for complete conversion without promoting dinitration.
> 1.5 eq.	Decreased Purity	Drastically increases the formation of 3,5-dinitro-4-propoxybenzoic acid.[5]
Addition Rate	Slow (Dropwise)	Optimal	Allows for effective heat dissipation, preventing temperature spikes.
Fast (Bolus)	Significantly Decreased	Causes rapid exotherm, leading to charring and multiple side products.
[H₂SO₄]	Concentrated	Necessary	Acts as a catalyst to generate the NO₂⁺ electrophile.[4][9]
Dilute/Absent	No Reaction	The nitronium ion will not form in sufficient concentration.[9]

Optimized Experimental Protocol

This protocol is designed to maximize the yield and purity of 3-nitro-4-propoxybenzoic acid by carefully controlling the reaction parameters.

Safety Precautions: Concentrated nitric and sulfuric acids are extremely corrosive and strong oxidizing agents. Always work in a fume hood and wear appropriate PPE, including gloves, a lab coat, and safety goggles. The reaction is exothermic and must be cooled.

Reagents & Equipment:

• 4-Propoxybenzoic Acid

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice/salt bath

• Thermometer

Procedure:

• Dissolution: In a round-bottom flask, add 4-propoxybenzoic acid (1.0 eq). Place the flask in an ice/salt bath and allow it to cool to 0 °C.

• Slowly add concentrated sulfuric acid (approx. 3-4 mL per gram of starting material) while stirring, ensuring the temperature does not exceed 10 °C. Continue stirring at 0-5 °C until all the solid has dissolved.

• Preparation of Nitrating Mixture: In a separate flask cooled in an ice bath, carefully and slowly add concentrated nitric acid (1.05 eq) to a small amount of concentrated sulfuric acid (approx. 1 mL per mL of nitric acid). Caution: Always add acid to acid slowly.

• Nitration Reaction: Transfer the cold nitrating mixture to a dropping funnel. Add the mixture dropwise to the dissolved 4-propoxybenzoic acid solution over 30-45 minutes. Crucially, maintain the internal reaction temperature between 0 °C and 5 °C throughout the entire addition. [2]

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 30 minutes. The reaction progress can be monitored by TLC (e.g., using a 7:3 hexanes:ethyl acetate mixture with a few drops of acetic acid).

• Workup: Very slowly and carefully pour the reaction mixture over a large amount of crushed ice in a beaker with vigorous stirring. The product will precipitate as a pale-yellow solid.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with copious amounts of cold water until the washings are neutral to pH paper. This removes residual acids.

• Purification: The crude product can be purified by recrystallization, typically from an ethanol/water mixture, to yield pure 3-nitro-4-propoxybenzoic acid.[10]

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Caption: A decision workflow for troubleshooting common nitration issues.

References

• Nitration of Benzoic Acid to Produce Methyl 3-Nitrobenzoate. Truman ChemLab. [Link]

• Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Master Organic Chemistry. [Link]

• Nitration of Substituted Aromatic Rings and Rate Analysis. St. John Fisher University Chemistry Department. [Link]

• Nitration of MethylBenzoate and Nitration of Bromobenzene. The Organic Chemistry Tutor (YouTube). [Link]

• Recent Advances in Decarboxylative Nitration of Carboxylic Acids. Chemical Review and Letters. [Link]

• Process for producing 3-nitro-4-alkoxybenzoic acid.

• The nitration of benzene - electrophilic substitution. Chemguide. [Link]

• Nitration of benzoic acid. Organic Chemistry Basics (YouTube). [Link]

• Reactions of Substituent Groups. Chemistry LibreTexts. [Link]

• Electrophilic aromatic substitution on benzene with alkoxy group. Organic Chemistry Basics (YouTube). [Link]

• p-NITROBENZALDEHYDE. Organic Syntheses. [Link]

• Nitration Of Benzoic Acid. YIC. [Link]

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• 8. chemguide.co.uk [chemguide.co.uk]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Catalyst Selection for the Reduction of 3-nitro-4-propoxybenzoic acid

Welcome to our dedicated technical support guide for the catalytic reduction of 3-nitro-4-propoxybenzoic acid to its corresponding amine, 3-amino-4-propoxybenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and questions that arise during this crucial synthetic transformation. We will delve into the rationale behind catalyst and condition selection, provide in-depth troubleshooting for frequently encountered issues, and offer detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective catalysts for the reduction of an aromatic nitro group in a molecule like 3-nitro-4-propoxybenzoic acid?

A1: The catalytic hydrogenation of aromatic nitro groups is a well-established transformation with several reliable catalyst choices. The most common and effective catalysts are heterogeneous precious metal catalysts.[1][2] For 3-nitro-4-propoxybenzoic acid, the primary candidates are:

• Palladium on Carbon (Pd/C): This is often the first choice for nitro group reductions due to its high activity, efficiency, and cost-effectiveness compared to other precious metals.[2][3] It is highly effective for the reduction of both aromatic and aliphatic nitro groups to their corresponding amines.[2]

• Platinum on Carbon (Pt/C) or Platinum(IV) Oxide (PtO₂): Platinum-based catalysts are also highly active for nitroarene hydrogenation and can be a good alternative to palladium catalysts.[4][5] They sometimes offer different selectivity profiles, which can be advantageous.

• Raney Nickel (Raney Ni): A non-precious metal catalyst, Raney Nickel is a cost-effective and efficient option for nitro group reductions.[6][7] It is particularly useful when trying to avoid dehalogenation of aryl halides, a common side reaction with Pd/C.[2]

Q2: What are the key reaction parameters to consider when setting up this reduction?

A2: Optimizing the reduction of 3-nitro-4-propoxybenzoic acid requires careful consideration of several parameters that work in concert with your chosen catalyst.[8]

• Hydrogen Source: The most common method is using hydrogen gas (H₂), typically at pressures ranging from atmospheric to 50 psi in a standard laboratory setting. An alternative is transfer hydrogenation, which uses a hydrogen donor molecule like formic acid, ammonium formate, or hydrazine in the presence of the catalyst.[9][10] This can be a more convenient option as it avoids the need for a pressurized hydrogenation apparatus.

• Solvent: The choice of solvent is critical for substrate solubility and catalyst performance. Common solvents for this type of reaction include alcohols (methanol, ethanol), ethyl acetate, and tetrahydrofuran (THF). For a benzoic acid derivative, a polar protic solvent like ethanol is often a good starting point.

• Temperature: Most catalytic hydrogenations of nitro groups are exothermic and can often be run at room temperature.[11][12] Gentle heating (e.g., 40-60 °C) may be required for less reactive substrates or to improve reaction rates, but excessive heat can lead to side reactions.

• Catalyst Loading: Typically, a catalyst loading of 1-10 mol% (relative to the substrate) is used. For precious metal catalysts like Pd/C, starting with a lower loading (e.g., 1-2 mol%) is often sufficient.

Q3: Are there any functional groups that are incompatible with the standard reduction conditions for a nitro group?

A3: Yes, chemoselectivity is a major consideration in catalytic hydrogenation.[4] While the nitro group is generally readily reduced, other functional groups can also be reactive under these conditions.

• Alkenes and Alkynes: These will typically be reduced to the corresponding alkanes.

• Benzyl Ethers and Esters: These are susceptible to hydrogenolysis (cleavage) with Pd/C.[3] If your molecule contains such protecting groups, you may need to choose your catalyst and conditions carefully.

• Aryl Halides: Iodides, bromides, and sometimes chlorides can be removed (dehalogenation) by Pd/C.[2] If your substrate contains these, Raney Nickel is often a better choice.[2]

• Nitriles and Imines: These can also be reduced, although typically under more forcing conditions than a nitro group.

For 3-nitro-4-propoxybenzoic acid, the propoxy and carboxylic acid groups are generally stable under standard nitro reduction conditions.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiment in a question-and-answer format.

Q4: My reaction is stalled, and I'm observing incomplete conversion of the starting material. What could be the cause?

A4: Incomplete conversion is a common issue with several potential root causes. Here's a systematic approach to troubleshooting:

• Catalyst Inactivation (Poisoning): The catalyst's active sites can be blocked by impurities.

  • Potential Poisons: Sulfur-containing compounds are notorious catalyst poisons.[13] Ensure your starting material and solvent are free from sulfur contaminants. Amine products can sometimes inhibit the catalyst at high concentrations.

  • Solution: Try filtering the reaction mixture through a pad of Celite to remove the old catalyst and adding a fresh batch. If poisoning is suspected from the starting material, purification prior to the reaction is recommended.

• Insufficient Hydrogen:

  • Gaseous Hydrogen: Ensure your hydrogen balloon or gas cylinder is supplying a positive pressure of H₂. Check for leaks in your apparatus. The reaction mixture needs to be vigorously stirred to ensure good gas-liquid mixing.

  • Transfer Hydrogenation: The hydrogen donor may have decomposed or been consumed. Add an additional portion of the hydrogen donor.

• Poor Catalyst Activity:

  • Old Catalyst: Catalysts, especially Raney Nickel, can lose activity over time. Use a fresh bottle of catalyst.

  • Improper Handling: Raney Nickel is often supplied as a slurry in water and should not be allowed to dry out, as it can become pyrophoric.[14] Pd/C is typically handled in a moist state.

Q5: I'm seeing byproducts in my reaction mixture. What are they, and how can I avoid them?

A5: The reduction of a nitro group proceeds through several intermediates, and sometimes these can accumulate or react further to form byproducts.[15]

• Nitroso and Hydroxylamine Intermediates: The reduction pathway involves nitroso and hydroxylamine species.[15] If the reaction is not driven to completion, these may be present.

  • Solution: Increase the reaction time, temperature, or hydrogen pressure to favor the formation of the final amine product.

• Azo and Azoxy Compounds: These are formed by the condensation of the nitroso and hydroxylamine intermediates.[2][16]

  • Solution: This is more common with metal reductants like zinc or when using certain transfer hydrogenation conditions.[17] Sticking to catalytic hydrogenation with H₂ over Pd/C or Pt/C generally minimizes the formation of these byproducts.

The following diagram illustrates the general reduction pathway and potential side reactions:

Caption: Reduction pathway of an aromatic nitro compound and potential side reactions.

Q6: My product is difficult to purify from the catalyst. How can I improve the workup?

A6: Separating the fine catalyst particles from the product is a crucial step.

• Filtration: The standard method is to filter the reaction mixture through a pad of Celite® or a similar filter aid. This helps to trap the fine catalyst particles. It is often beneficial to dilute the reaction mixture with more solvent before filtration to prevent the product from precipitating on the filter cake.

• Washing: After filtration, wash the filter cake thoroughly with the reaction solvent or another solvent in which the product is soluble to ensure complete recovery.

• Safety Note: Be cautious when handling the filtered catalyst, especially Pd/C and Raney Nickel. The catalyst is saturated with hydrogen and can be pyrophoric. Do not allow the filter cake to dry in the air. It should be quenched by carefully adding water to it in the filter funnel before disposal.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This protocol is a general starting point for the reduction of 3-nitro-4-propoxybenzoic acid.

Materials:

• 3-nitro-4-propoxybenzoic acid

• 10% Palladium on carbon (50% wet)

• Ethanol (reagent grade)

• Hydrogen gas supply (balloon or cylinder)

• Two- or three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Hydrogenation apparatus

Procedure:

• In a round-bottom flask, dissolve 3-nitro-4-propoxybenzoic acid (1.0 eq) in ethanol.

• Carefully add 10% Pd/C (0.01-0.05 eq by weight of palladium) to the solution.

• Seal the flask and purge the system with nitrogen or argon.

• Evacuate the flask and backfill with hydrogen gas. Repeat this cycle three times to ensure an inert atmosphere has been replaced with hydrogen.

• Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen (a balloon is often sufficient).

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-6 hours.

• Once the reaction is complete, carefully purge the system with nitrogen to remove excess hydrogen.

• Filter the reaction mixture through a pad of Celite, washing the filter cake with additional ethanol.

• Combine the filtrates and remove the solvent under reduced pressure to yield the crude 3-amino-4-propoxybenzoic acid.

Protocol 2: Transfer Hydrogenation using Ammonium Formate

This protocol provides an alternative to using pressurized hydrogen gas.

Materials:

• 3-nitro-4-propoxybenzoic acid

• 10% Palladium on carbon (50% wet)

• Ammonium formate

• Methanol (reagent grade)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

Procedure:

• To a solution of 3-nitro-4-propoxybenzoic acid (1.0 eq) in methanol, add ammonium formate (3.0-5.0 eq).

• Carefully add 10% Pd/C (0.05-0.10 eq by weight).

• Heat the reaction mixture to reflux (around 65 °C) and stir.

• Monitor the reaction progress by TLC or LC-MS. The reaction is usually complete in 1-4 hours.

• After completion, cool the reaction to room temperature.

• Filter the mixture through a pad of Celite, washing the filter cake with methanol.

• Remove the solvent under reduced pressure. The crude product will contain residual formate salts, which can be removed during subsequent purification steps (e.g., recrystallization or aqueous workup).

Catalyst Selection Logic

The choice of catalyst is not arbitrary and should be based on the specific requirements of your synthesis. The following decision tree can guide your selection process.

Caption: Decision tree for catalyst selection in nitro group reduction.

Data Summary

Catalyst	Typical Loading (mol%)	Advantages	Disadvantages
Pd/C	1-5	High activity, good selectivity, widely used.[2][9]	Can cause dehalogenation and hydrogenolysis of benzyl groups.[2][3]
Pt/C, PtO₂	1-5	High activity, sometimes offers different selectivity than Pd/C.[4]	More expensive than Pd/C.
Raney Ni	5-20	Cost-effective, does not typically cause dehalogenation.[2][18]	Pyrophoric when dry, may require higher catalyst loading.[14]
Fe/HCl	Stoichiometric	Very cheap, good for large-scale industrial processes.[1][11]	Produces large amounts of iron sludge waste, acidic conditions.[11][19]
SnCl₂	Stoichiometric	Mild conditions, good for lab scale.[1]	Stoichiometric tin waste.

References

• Master Organic Chemistry. (2018, October 8). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Retrieved from [Link]

• Organic Chemistry Portal. Amine synthesis by nitro compound reduction. Retrieved from [Link]

• MDPI. (2023). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Retrieved from [Link]

• RSC Publishing. (2024). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. Retrieved from [Link]

• Organic Chemistry Portal. Nitro Reduction - Common Conditions. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. Nitro Reduction. Retrieved from [Link]

• ACS Publications. (2015). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. Retrieved from [Link]

• PMC - NIH. (2014). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. Retrieved from [Link]

• PubChem. 3-Nitro-4-propoxybenzoic acid. Retrieved from [Link]

• RSC Publishing. (2024). Efficient room-temperature hydrogenation of nitroaromatic compounds to primary amines using nitrogen-doped carbon-supported palladium catalysts. Retrieved from [Link]

• RSC Publishing. (2016). The hydrogenation of nitroarenes mediated by platinum nanoparticles: an overview. Retrieved from [Link]

• ACS Publications. (1975). Reduction of aromatic nitro compounds with sodium borohydride in dimethyl sulfoxide or sulfolane. Synthesis of azo or azoxy derivatives. Retrieved from [Link]

• Google Patents. US4287365A - Reduction of aromatic nitro compounds with Raney nickel catalyst.

• SciSpace. (1982). The platinum catalyzed reduction of nitroarenes to aminoarenes with carbon monoxide and water. Retrieved from [Link]

• RSC Publishing. (2018). Hydrogenation of substituted nitroaromatics on non-noble metal catalysts: mechanistic insights to improve selectivity. Retrieved from [Link]

• Master Organic Chemistry. (2011, September 30). Reagent Friday: Raney Nickel. Retrieved from [Link]

• ScholarWorks @ UTRGV. (2013). Reduction of Nitroaromatic Compounds with Sodium Borohydride Using Transition Metal Sulfides. Retrieved from [Link]

• Wikipedia. Palladium on carbon. Retrieved from [Link]

• Wikipedia. Raney nickel. Retrieved from [Link]

• Wikipedia. Reduction of nitro compounds. Retrieved from [Link]

• Frontiers. (2020). Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C. Retrieved from [Link]

• RSC Publishing. (1980). Reduction of aromatic nitro-compounds to amines with sodium borohydride–copper(II) acetylacetonate. Retrieved from [Link]

• Ben-Gurion University Research Portal. (2016). Carbon nitride supported palladium nanoparticles: An active system for the reduction of aromatic nitro-compounds. Retrieved from [Link]

• ResearchGate. (2014). Chemoselective Hydrogenation of Nitroaromatics by Supported Gold Catalysts: Mechanistic Reasons of Size- and Support-Dependent Activity and Selectivity. Retrieved from [Link]

• E-Journal of Chemistry. (2008). Rapid and Efficient Reduction of Nitroarenes to Their Corresponding Amines with Promotion of NaBH4/NiCl2·6H2O System in Aqueous CH3CN. Retrieved from [Link]

• University of Richmond. THE ACTION OF RANEY NICKEL ON HAiA-NITROBENZENES. Retrieved from [Link]

• ResearchGate. (2007). Catalytic Reduction of 4-Nitrobenzoic Acid by cis- Complexes Under Water–Gas Shift Reaction Conditions: Kinetics Study. Retrieved from [Link]

• PMC - NIH. (2021). Preparation and Application of a Hydrochar-Based Palladium Nanocatalyst for the Reduction of Nitroarenes. Retrieved from [Link]

• Indian Academy of Sciences. Raney nickel reductions. Retrieved from [Link]

• YouTube. (2023, September 30). Optimizing Catalytic Hydrogenation: Key Techniques and Tools for Success. Retrieved from [Link]

• ScholarWorks @ UTRGV. (2013). "Reduction of Nitroaromatic Compounds with Sodium Borohydride Using Tra" by Samuel Pina Jr.. Retrieved from [Link]

• ResearchGate. (2014). Platinum Supported on Reduced Graphene Oxide as a Catalyst for Hydrogenation of Nitroarenes. Retrieved from [Link]

• PMC - PubMed Central. (2023). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Retrieved from [Link]

• RSC Publishing. (2021). Synthesis of p-aminophenol by transfer hydrogenation of nitrobenzene with formic acid as a hydrogen source. Retrieved from [Link]

• PubChem. 3-Nitrobenzoic acid. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
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• 3. Palladium on carbon - Wikipedia [en.wikipedia.org]
• 4. The hydrogenation of nitroarenes mediated by platinum nanoparticles: an overview - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. scispace.com [scispace.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Raney nickel - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 10. Frontiers | Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C [frontiersin.org]
• 11. Nitro Reduction - Wordpress [reagents.acsgcipr.org]
• 12. Efficient room-temperature hydrogenation of nitroaromatic compounds to primary amines using nitrogen-doped carbon-supported palladium catalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 14. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
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• 16. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. US4287365A - Reduction of aromatic nitro compounds with Raney nickel catalyst - Google Patents [patents.google.com]
• 19. Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00531G [pubs.rsc.org]

Solvent effects on the yield and purity of 3-Amino-4-propoxybenzoic acid

Welcome to the technical support center for the synthesis of 3-Amino-4-propoxybenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common issues encountered during the synthesis and purification of this compound. We will delve into the critical role of solvents in achieving high yield and purity, drawing upon established chemical principles and practical laboratory experience.

Introduction: The Pivotal Role of Solvents

The synthesis of 3-Amino-4-propoxybenzoic acid, a key intermediate in the manufacturing of various pharmaceuticals, including the local anesthetic proparacaine, presents a common challenge in organic chemistry: achieving both high yield and high purity.[1] The choice of solvent is a critical parameter that influences nearly every aspect of the synthesis, from reaction kinetics to impurity profiles and final product isolation. This guide will provide a comprehensive overview of how to navigate these challenges, with a focus on practical, actionable advice.

A typical synthetic route to 3-Amino-4-propoxybenzoic acid involves the reduction of the corresponding nitro compound, 3-nitro-4-propoxybenzoic acid. The solvent system employed during this reduction and the subsequent purification steps can dramatically affect the outcome of the experiment. An ideal solvent should not only facilitate the desired reaction but also allow for the efficient removal of impurities and easy isolation of the final product.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the synthesis of 3-Amino-4-propoxybenzoic acid, with a focus on solvent-related issues.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

A1: Low yields can stem from several factors, many of which are solvent-dependent.

• Incomplete Reaction: The reduction of the nitro group may be incomplete. Ensure your catalyst (e.g., Pd/C) is active and that you have sufficient reducing agent (e.g., hydrogen gas, hydrazine). The choice of solvent is crucial for catalyst activity and reactant solubility. For catalytic transfer hydrogenation, polar protic solvents like ethanol or methanol are often effective.

• Poor Reactant Solubility: If the starting material, 3-nitro-4-propoxybenzoic acid, is not fully dissolved in the reaction solvent, the reaction will be slow and incomplete. Consider using a solvent mixture or a different solvent with better solubilizing properties for both the starting material and the reducing agent.

• Product Loss During Work-up: 3-Amino-4-propoxybenzoic acid has amphoteric properties, meaning it can act as both an acid and a base. During aqueous work-up, improper pH control can lead to the product remaining dissolved in the aqueous phase. Carefully adjust the pH to the isoelectric point of the molecule to induce precipitation.

• Suboptimal Purification Solvent: During recrystallization, if the solvent is too good at dissolving the product at low temperatures, you will have significant losses in the mother liquor. Conversely, a solvent that is too poor may cause premature precipitation and co-precipitation of impurities.

Q2: I am observing significant impurities in my final product. How can I improve the purity?

A2: High impurity levels are a common challenge. Here’s how to address them:

• Identify the Impurities: If possible, identify the impurities. Common process-related impurities can include unreacted starting material (3-nitro-4-propoxybenzoic acid) or byproducts from side reactions.[1]

• Optimize the Reaction Solvent: The reaction solvent can influence the formation of byproducts. A less polar solvent might suppress certain side reactions. However, the primary focus should be on a solvent that promotes the desired reaction efficiently.

• Refine the Purification Strategy: Recrystallization is a powerful technique for purifying 3-Amino-4-propoxybenzoic acid. The choice of recrystallization solvent is critical. Ethanol has been shown to provide high purity (98-99%) with good recovery (85-90%).[1] Water can also be used, offering environmental benefits, though with slightly lower purity and recovery.[1] For challenging purifications, a mixed solvent system (e.g., ethanol/water) can be highly effective.[1]

• Consider a Multi-Step Purification: If a single recrystallization is insufficient, a second recrystallization from a different solvent system can be beneficial. Alternatively, for very high purity requirements, column chromatography can be employed, although it is less scalable.[1]

Q3: I am having difficulty isolating the product after the reaction. What are the best practices?

A3: Product isolation can be tricky due to the molecule's properties.

• pH Adjustment for Precipitation: After the reaction, if the product is in an aqueous solution, carefully adjust the pH. The amino and carboxylic acid groups mean the molecule's charge and solubility are highly pH-dependent. Acidifying the solution will protonate the amino group, making it more water-soluble. Basifying the solution will deprotonate the carboxylic acid, also increasing water solubility. You need to find the isoelectric point where the molecule has a net neutral charge and minimum water solubility to achieve maximum precipitation.

• Solvent Evaporation: If the reaction is performed in an organic solvent, the solvent can be removed under reduced pressure. The resulting crude solid can then be taken up in a suitable solvent for purification.

• Filtration and Washing: Once the product has precipitated, it should be collected by filtration. The filter cake should be washed with a small amount of cold solvent to remove residual impurities without dissolving a significant amount of the product.

Experimental Protocols

The following protocols are provided as a general guideline and may require optimization based on your specific laboratory conditions and available reagents.

Protocol 1: Synthesis of 3-Amino-4-propoxybenzoic Acid via Catalytic Hydrogenation

This protocol is based on the general principle of nitro group reduction.

Materials:

• 3-nitro-4-propoxybenzoic acid

• Palladium on carbon (10% Pd/C)

• Ethanol (or another suitable solvent)

• Hydrogen gas source

• Filter aid (e.g., Celite®)

Procedure:

• In a suitable hydrogenation vessel, dissolve 3-nitro-4-propoxybenzoic acid in a sufficient volume of ethanol.

• Carefully add a catalytic amount of 10% Pd/C to the solution.

• Seal the vessel and purge it with an inert gas (e.g., nitrogen or argon) before introducing hydrogen gas.

• Pressurize the vessel with hydrogen gas to the desired pressure (typically 1-4 atm).

• Stir the reaction mixture vigorously at room temperature or with gentle heating.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS) until the starting material is consumed.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of filter aid to remove the Pd/C catalyst. Wash the filter pad with a small amount of ethanol.

• Combine the filtrate and washings, and remove the solvent under reduced pressure to obtain the crude 3-Amino-4-propoxybenzoic acid.

• Proceed with purification as described in Protocol 2.

Protocol 2: Purification of 3-Amino-4-propoxybenzoic Acid by Recrystallization

This protocol provides options for recrystallization solvents based on desired purity and yield.

Materials:

• Crude 3-Amino-4-propoxybenzoic acid

• Recrystallization solvent (e.g., ethanol, deionized water, or a mixture)

Procedure:

• Transfer the crude 3-Amino-4-propoxybenzoic acid to an Erlenmeyer flask.

• Add a minimal amount of the chosen recrystallization solvent (e.g., ethanol) to the flask.

• Gently heat the mixture with stirring until the solid completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point of the solvent.

• Once a clear solution is obtained, remove it from the heat and allow it to cool slowly to room temperature.

• For maximum crystal formation, you can further cool the flask in an ice bath.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold recrystallization solvent.

• Dry the purified crystals under vacuum to a constant weight.

Data Presentation

The choice of recrystallization solvent significantly impacts the final purity and recovery of 3-Amino-4-propoxybenzoic acid. The following table summarizes the expected outcomes with different solvent systems.

Recrystallization Solvent	Achievable Purity	Recovery Yield	Key Considerations
Ethanol	98-99%[1]	85-90%[1]	Excellent balance of purity and yield.[1]
Water	96-98%[1]	80-85%[1]	Environmentally friendly option.[1]
Mixed Solvents (e.g., Ethanol/Water)	97-99%[1]	88-92%[1]	Can be optimized for challenging purifications.[1]
Column Chromatography	>99%[1]	Variable	High purity but not easily scalable.[1]

Visualizations

Synthetic Pathway

The following diagram illustrates the general synthetic pathway for 3-Amino-4-propoxybenzoic acid.

Caption: Synthesis of 3-Amino-4-propoxybenzoic acid.

Troubleshooting Workflow

This flowchart provides a logical approach to troubleshooting common issues in the synthesis.

Caption: Troubleshooting workflow for synthesis.

References

• Google Patents. (n.d.). Preparation method of 3-amino-4-hydroxybenzoic acid.
• Chemos GmbH & Co. KG. (2019). Safety Data Sheet: 3-Amino-4-propoxybenzoic acid.
• Quan, B. (2015). Synthesis of 3-amino-4-hydroxyl benzoic acid phosphate. Journal of the Chemical Society of Pakistan, 37(4), 755-759.

Sources

• 1. Buy 3-Amino-4-propoxybenzoic acid | 59691-15-5 [smolecule.com]

Preventing oxidation of the amino group in 3-Amino-4-propoxybenzoic acid

Welcome to the technical support center for 3-Amino-4-propoxybenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to address the common challenges associated with the handling and reactivity of this compound, specifically focusing on the prevention of amino group oxidation. Our goal is to provide you with the mechanistic insights and field-proven protocols necessary to ensure the integrity of your experiments and the success of your synthetic routes.

Frequently Asked Questions (FAQs)

Q1: How should I properly store 3-Amino-4-propoxybenzoic acid to minimize degradation?

A: 3-Amino-4-propoxybenzoic acid, like many aromatic amines, is susceptible to slow oxidation upon exposure to air and light.[1] To ensure its long-term stability, it should be stored in a tightly sealed, amber glass container to protect it from light.[2] The container should be stored in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., nitrogen or argon).[3] Temperatures should generally be kept below 30°C (86°F) to maintain stability.[4]

Q2: I've noticed my old bottle of 3-Amino-4-propoxybenzoic acid has darkened from a cream color to a brownish tint. What does this indicate?

A: A color change to brown or dark purple is a classic sign of oxidation. The amino group (-NH₂) is highly susceptible to oxidation, which can lead to the formation of colored polymeric byproducts.[5] While the material may still be usable for some applications, the purity is compromised. It is highly recommended to use a purification method like recrystallization before use or, ideally, to use a fresh, unoxidized batch for sensitive downstream reactions.

Q3: Why is the amino group on this molecule so reactive, especially towards oxidation?

A: The amino group is an electron-donating group. Its lone pair of electrons increases the electron density of the benzene ring, making the entire molecule, and particularly the amino group itself, highly susceptible to electrophilic attack and oxidation.[5] Common laboratory oxidants, or even atmospheric oxygen over time, can remove electrons from the nitrogen atom, initiating a cascade of reactions that can lead to complex mixtures of oxidized and polymerized products.[5][6]

The Challenge: Uncontrolled Oxidation

The primary issue researchers face with 3-Amino-4-propoxybenzoic acid is the high reactivity of its amino group. During multi-step syntheses, reagents intended for other parts of the molecule (e.g., the carboxylic acid) can inadvertently oxidize the amine. This leads to:

• Reduced Yields: The desired product is not formed efficiently.

• Complex Purification: The formation of colored, often polymeric, impurities makes isolating the target molecule difficult.

• Reaction Failure: Incompatibility with certain reagents, such as strong oxidizing agents or some Lewis acids used in Friedel-Crafts reactions, can halt the synthesis entirely.[7]

The most robust solution to this problem is to temporarily "mask" or "protect" the amino group. A protecting group is a reversible derivative of the functional group that decreases its reactivity, allowing other chemical transformations to occur selectively elsewhere in the molecule.[8]

Strategic Protection of the Amino Group

Choosing the right protecting group is critical and depends on the overall synthetic plan, especially the conditions of subsequent reaction and deprotection steps. Below, we detail two of the most reliable and commonly used protecting groups for anilines: the Acetyl (Ac) group and the tert-Butoxycarbonyl (Boc) group.

Strategy 1: Acetyl (Ac) Protection

Acetylation is a cost-effective and straightforward method to protect an amino group by converting it into a less reactive acetamide.[9] The resulting amide is significantly less nucleophilic and less prone to oxidation due to the electron-withdrawing nature of the adjacent carbonyl group.

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equivalent of 3-Amino-4-propoxybenzoic acid in a suitable solvent like water or a mixture of tetrahydrofuran (THF) and water.[9]

• Acidification: Add a slight excess of hydrochloric acid (HCl) to protonate the amine, which aids in its dissolution in aqueous media.[9]

• Reagent Preparation: In a separate beaker, prepare a solution of sodium acetate (approx. 1.1 equivalents) in water.[9]

• Acetylation: To the stirring amine solution, add acetic anhydride (approx. 1.2 equivalents) in one portion, followed immediately by the sodium acetate solution.[9] The sodium acetate acts as a base to neutralize the HCl and the acetic acid byproduct, facilitating the reaction.

• Reaction & Isolation: A white precipitate of the N-acetylated product should form quickly.[9] Continue stirring for 30 minutes, then cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration, wash with cold water, and dry.[9]

• Validation: The product, 3-Acetamido-4-propoxybenzoic acid, can be characterized by its melting point and spectroscopic methods (¹H NMR, IR). Purity can be checked by TLC.

The acetyl group is robust but can be removed under acidic or basic conditions.[10]

• Setup: Place the N-acetylated compound into a round-bottom flask with a reflux condenser.

• Hydrolysis: Add an aqueous solution of a strong acid, such as 30% sulfuric acid (H₂SO₄).[11]

• Reflux: Heat the mixture to reflux for 30-60 minutes.[11] The reaction progress can be monitored by TLC.

• Workup: Cool the solution to room temperature. Carefully neutralize the mixture by the slow addition of a base, such as 10% sodium hydroxide (NaOH), until the solution is basic.[11]

• Isolation: The deprotected product may precipitate upon neutralization. If not, it can be extracted with a suitable organic solvent (e.g., ethyl acetate). The organic layers are then combined, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the purified amine.[11]

Strategy 2: tert-Butoxycarbonyl (Boc) Protection

The Boc group is one of the most common amine protecting groups in modern organic synthesis due to its stability under a wide range of conditions and its ease of removal under mild acidic conditions.[12]

• Setup: Dissolve 1.0 equivalent of 3-Amino-4-propoxybenzoic acid in a suitable solvent such as a mixture of THF and water, or methanol.[12][13]

• Basification: Add a base such as sodium bicarbonate or triethylamine (1.5 equivalents) to the solution.[12]

• Boc Anhydride Addition: Add di-tert-butyl dicarbonate (Boc₂O, approx. 1.1-1.5 equivalents) to the stirring mixture.[12] The reaction is typically stirred at room temperature.

• Reaction & Isolation: Stir the reaction for 3-12 hours, monitoring by TLC until the starting material is consumed. Once complete, dilute the reaction mixture with water and extract the product with an organic solvent like ethyl acetate.[12]

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified further by column chromatography or recrystallization if necessary.

The Boc group is prized for its lability under acidic conditions, which are orthogonal to many other protecting groups.[14]

• Setup: Dissolve the N-Boc protected compound in an appropriate organic solvent such as dichloromethane (DCM), ethyl acetate, or dioxane.[12]

• Acid Addition: Add a strong acid. Trifluoroacetic acid (TFA) is commonly used, often as a 25-50% solution in DCM.[14] Alternatively, a solution of 4M HCl in dioxane can be used.[15]

• Reaction: The reaction is typically fast, often completing within 30-60 minutes at room temperature.[12] Monitor by TLC.

• Workup: Once the reaction is complete, carefully remove the acid and solvent under reduced pressure. If TFA was used, co-evaporation with toluene can help remove residual traces.

• Isolation: The product is typically obtained as an ammonium salt (e.g., trifluoroacetate or hydrochloride salt). To obtain the free amine, dissolve the residue in water and neutralize with a mild base (e.g., saturated sodium bicarbonate solution), followed by extraction with an organic solvent.

Visualization of Synthetic Workflow

The following diagram illustrates the general strategy of using a protecting group in a multi-step synthesis.

Caption: General workflow for a protection-reaction-deprotection sequence.

Troubleshooting Guide

Q: My N-Boc deprotection reaction is incomplete, even after several hours. What can I do?

A: First, confirm the strength and purity of your acid (TFA or HCl solution). Acids can degrade over time. If the acid is viable, steric hindrance around the Boc group might be slowing the reaction. You can try gently heating the reaction (e.g., to 40°C) or increasing the concentration of the acid. Be mindful that heating can cause side reactions with other sensitive functional groups.

Q: During my acetylation reaction, the mixture turned dark brown. What happened?

A: This indicates that oxidation has occurred alongside the desired acetylation. This can happen if the amine was not fully protonated before the addition of acetic anhydride or if the reaction conditions were too harsh. Ensure you add sufficient acid at the beginning and that the sodium acetate is added promptly after the anhydride to keep the reaction mixture buffered. Performing the reaction at a lower temperature (e.g., 0°C) can also help minimize side reactions.

Q: After deprotecting my N-acetyl group with HCl, my final product yield is very low. Where could it have gone?

A: Acidic hydrolysis of an acetamide requires harsh conditions (heat), which can sometimes lead to degradation of the product, especially if other sensitive groups are present. Ensure you are monitoring the reaction by TLC and stopping it as soon as the starting material is consumed. During workup, ensure the neutralization is done carefully and at a low temperature, as excessive heat can cause decomposition. Also, confirm that your product is not highly water-soluble, which could lead to losses during the aqueous workup and extraction phases.

Q: My Friedel-Crafts acylation is failing on the N-acetylated version of my molecule. I thought the amine was protected?

A: While the acetamido group is much less reactive than a free amine, it is still a deactivating group on the benzene ring. Friedel-Crafts reactions typically fail on moderately to strongly deactivated rings.[7] The lone pair on the nitrogen is delocalized into the carbonyl, which reduces its ability to activate the ring for electrophilic aromatic substitution. You may need to consider a different synthetic route or a protecting group that is less deactivating.

Summary of Protecting Group Strategies

Feature	Acetyl (Ac) Group	tert-Butoxycarbonyl (Boc) Group
Protection Reagent	Acetic Anhydride or Acetyl Chloride	Di-tert-butyl dicarbonate (Boc₂O)
Typical Conditions	Aqueous base (e.g., NaOAc)	Mild base (e.g., NaHCO₃, Et₃N) in organic solvent
Stability	Stable to mild acids, catalytic hydrogenation.	Stable to bases, nucleophiles, and hydrogenation.[16]
Deprotection Method	Strong acid (e.g., H₂SO₄) or base (e.g., NaOH) with heat.[10]	Mild acid (e.g., TFA, HCl in dioxane) at room temp.[12]
Key Advantage	Low cost, high crystallinity of protected product.	Mild deprotection conditions, high orthogonality.
Key Disadvantage	Harsh deprotection conditions.	Higher cost of reagent.

References

• Fisher Scientific. (n.d.). Amine Protection / Deprotection. Retrieved from [Link]

• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

• Harale, P. L., et al. (2024). Synthesis of 3-(substitutedthiocarbamide)-aniline derivatives from di-tert-butyl dicarbonate (BoC) protected 3-chloroaniline. GSC Biological and Pharmaceutical Sciences, 28(03), 046–052. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 16). 1: Acetylation of Aniline (Experiment). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amino Protecting Groups Stability. Retrieved from [Link]

• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• ResearchGate. (n.d.). Deprotection of Boc from 3-(thiosustitutedcarbamido) aniline compound.... Retrieved from [Link]

• Chemos GmbH & Co.KG. (2019, February 27). Safety Data Sheet: 3-Amino-4-propoxybenzoic acid. Retrieved from [Link]

• Study.com. (n.d.). Hydrolysis of Acetanilide: Mechanism & Explanation. Retrieved from [Link]

• ResearchGate. (2025, August 6). Influence of Storage Conditions on the Stability of Certain Aromatic Amine Standard Solutions. Retrieved from [Link]

• Open Access Journals. (2024, October 18). The Chemical Oxidation of Aniline: Mechanisms, Applications and Environmental Implications. Retrieved from [Link]

• ResearchGate. (2025, November 17). Acetylation of anilines, amines, and alcohols using 5%MoO3–SiO2 and 5%WO3–ZrO2 as mesoporous acid catalysts. Retrieved from [Link]

• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• Google Patents. (n.d.). US4540815A - Process for the preparation of pure 3-acetylamino-anilines.

• GSC Online Press. (2024, August 30). Synthesis of 3-(substitutedthiocarbamide)-aniline derivatives from di-tert-butyl dicarbonate (BoC) protected 3-chloroaniline. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Aniline. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 23.13: Protection of Amino Groups in Synthesis. Retrieved from [Link]

• Scribd. (n.d.). Preparation of Aniline From Acetanilide (Hydrolysis). Retrieved from [Link]

• Sundarban Mahavidyalaya. (n.d.). Aromatic Amines. Retrieved from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• Reddit. (2022, April 27). How to carry out oxidation of aniline/aromatic amines to nitro groups?. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Pharmaceutical Organic Chemistry II Lab Manual. (n.d.). Retrieved from [Link]

• Common Conditions. (n.d.). Acetyl Protection. Retrieved from [Link]

• ResearchGate. (2025, August 5). Computational study of the alkaline hydrolysis of acetanilide. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Para Amino Benzoic: Kinetic Study of Oxidation by Acidic Potassium Permanganate in Acidic Media. Retrieved from [Link]

• YouTube. (2020, January 21). synthesis of anilines. Retrieved from [Link]

• Dalquim. (n.d.). What are the Health and Safety Guidelines for Using Amines?. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction pathways for aniline oxidation. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid. Retrieved from [Link]

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• 3. diplomatacomercial.com [diplomatacomercial.com]
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• 5. openaccessjournals.com [openaccessjournals.com]
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• 7. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 8. Protective Groups [organic-chemistry.org]
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• 10. Acetyl Protection - Common Conditions [commonorganicchemistry.com]
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• 12. Amine Protection / Deprotection [fishersci.co.uk]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. gsconlinepress.com [gsconlinepress.com]
• 16. Amino Protecting Groups Stability [organic-chemistry.org]

Technical Support Center: Scaling Up the Synthesis of 3-Amino-4-propoxybenzoic Acid

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for the synthesis of 3-Amino-4-propoxybenzoic acid (3,4-APBA). This guide is designed for researchers, chemists, and process development professionals who are looking to move beyond bench-scale synthesis to pilot or manufacturing scales. Here, we address common challenges, provide in-depth troubleshooting advice, and offer detailed protocols grounded in established chemical principles.

Synthesis Overview & Key Challenges

3-Amino-4-propoxybenzoic acid is a valuable building block in pharmaceutical and materials science. While its synthesis is straightforward on a laboratory scale, scaling up presents significant challenges related to reaction control, safety, and product purity. The most common and industrially viable synthetic route is a two-step process starting from 4-propoxybenzoic acid.[1]

The pathway involves:

• Electrophilic Nitration: Regioselective nitration of 4-propoxybenzoic acid to form the key intermediate, 3-nitro-4-propoxybenzoic acid.

• Catalytic Reduction: Reduction of the nitro group to an amine, yielding the final product.

Scaling this process requires a deep understanding of reaction kinetics, thermodynamics, and engineering principles to overcome challenges in heat management, mass transfer, and solids handling.[1]

Fig 1. Standard two-step synthesis of 3-Amino-4-propoxybenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic route for scaling up 3-Amino-4-propoxybenzoic acid production?

The most established and scalable route begins with 4-propoxybenzoic acid.[1] It involves a regioselective nitration at the 3-position, followed by the reduction of the resulting nitro-intermediate. Catalytic hydrogenation is the preferred reduction method for scale-up due to its high efficiency and favorable environmental profile compared to methods using stoichiometric metal reagents like tin(II) chloride.[2][3]

Q2: What are the most critical parameters to control during the scale-up of the nitration step?

The nitration of aromatic compounds is highly exothermic. The three most critical parameters are:

• Temperature Control: Poor heat removal can lead to a runaway reaction and the formation of dangerous and impure dinitro byproducts.[1]

• Rate of Nitrating Agent Addition: A slow, controlled addition of the nitrating mixture is essential to match the reactor's heat removal capacity.

• Mixing Efficiency: Effective agitation ensures uniform temperature and concentration, preventing localized "hot spots" where side reactions can occur.[1]

Q3: What are the primary safety hazards associated with this process?

• Nitration Reaction: The primary hazard is thermal runaway due to the high exothermicity of the reaction. Proper engineering controls and a thorough process safety assessment are non-negotiable.

• Catalyst Handling: The palladium on carbon (Pd/C) catalyst used for hydrogenation is typically pyrophoric when dry and exposed to air. It must be handled wet or under an inert atmosphere.

• Hydrogen Gas: The use of hydrogen gas in the reduction step introduces fire and explosion risks. The process must be conducted in appropriately rated equipment with robust safety interlocks.

• Product Handling: The final product is a powder. While not classified as a dust explosion hazard in its delivered form, the accumulation of fine dust can create an explosive atmosphere.[4] The compound may also cause skin, eye, and respiratory irritation.[1][5]

Q4: How can I effectively purify the final product at a larger scale?

While chromatography is useful at the lab scale, recrystallization is the most viable method for large-scale purification.[1] Key considerations include:

• Solvent Selection: Identify a solvent system where the product has high solubility at elevated temperatures and low solubility at ambient or sub-ambient temperatures.

• Impurity Profile: Understand the impurities. Are they from side reactions or unreacted starting materials? This will guide the choice of solvent and whether a hot filtration or carbon treatment step is necessary.

• Crystallization Control: Control the cooling rate to influence crystal size and purity. A slower cooling rate generally yields larger, purer crystals.

Troubleshooting Guide

Step 1: Nitration of 4-Propoxybenzoic Acid

Problem / Observation	Probable Cause(s)	Recommended Solution(s)
Low Yield / Incomplete Reaction	1. Insufficient Nitrating Agent: Stoichiometry was miscalculated or reagent quality is poor. 2. Low Reaction Temperature: The activation energy barrier is not being overcome. 3. Poor Mass Transfer: Inadequate mixing in a heterogeneous system (if applicable).	1. Verify Stoichiometry: Use a slight excess (e.g., 1.05-1.1 equivalents) of nitric acid. Verify the concentration of all acid reagents. 2. Optimize Temperature: While keeping the exotherm in check, ensure the temperature is within the optimal range for the reaction. A typical range is 0-10 °C. 3. Improve Agitation: Increase the stirrer speed or consider a different impeller design (e.g., pitched-blade turbine) for better solid suspension and liquid blending.
Formation of Impurities (e.g., dinitro- or other isomers)	1. Excessive Reaction Temperature: High temperatures accelerate side reactions.[1] 2. Poor Temperature Control: Localized hot spots are forming due to inefficient mixing or rapid addition of the nitrating agent.	1. Maintain Strict Temperature Control: Ensure the cooling system can handle the heat load. Lower the batch temperature before starting the addition. 2. Slow Reagent Addition: Add the nitrating agent subsurface at a slow, controlled rate. This allows the cooling system to dissipate heat as it is generated.
Uncontrolled Exotherm / Runaway Reaction	1. Addition Rate Too Fast: The rate of heat generation exceeds the rate of heat removal. 2. Cooling System Failure: The reactor's cooling jacket or external heat exchanger is not performing to specification. 3. Accumulation of Reagents: A delayed reaction onset can lead to a dangerous accumulation of unreacted reagents, which then react all at once.	1. Immediately Stop Addition: Halt the reagent feed. 2. Apply Emergency Cooling: If available, use an emergency cooling source. 3. Quench (Last Resort): Have a pre-defined and tested quenching procedure ready. 4. Process Review: Conduct a thorough process hazard analysis (PHA) to re-evaluate heat transfer calculations and safety margins before resuming.

Step 2: Reduction of 3-Nitro-4-propoxybenzoic Acid

Problem / Observation	Probable Cause(s)	Recommended Solution(s)
Stalled or Incomplete Reduction	1. Catalyst Deactivation: The Pd/C catalyst may be poisoned (e.g., by sulfur or halide impurities) or deactivated. 2. Insufficient Hydrogen: Low H₂ pressure or poor gas dispersion in the liquid phase. 3. Low Temperature/Pressure: Reaction conditions are not sufficient to drive the reaction to completion.	1. Use High-Quality Reagents: Ensure starting materials and solvents are free of catalyst poisons. Increase catalyst loading if necessary. 2. Improve Gas Dispersion: Increase agitation speed to improve the gas-liquid interface. Consider a gas-inducing impeller. Ensure H₂ pressure is maintained at the target setpoint (e.g., 50-100 psi). 3. Optimize Conditions: Modestly increase temperature and/or H₂ pressure within the safe operating limits of the reactor.
Product Degradation / Side Reactions	1. Over-reduction: Prolonged reaction times or overly harsh conditions can lead to unwanted side reactions on the aromatic ring. 2. pH Effects: The reaction medium's pH can affect product stability.	1. Monitor Reaction Progress: Use in-process controls (e.g., HPLC, TLC, or monitoring H₂ uptake) to determine the reaction endpoint accurately and avoid over-processing. 2. Buffer the System: If necessary, use a suitable buffer to maintain a neutral pH.
Difficulty Filtering Catalyst Post-Reaction	1. Fine Catalyst Particles: The Pd/C has broken down into very fine particles that pass through the filter medium. 2. Improper Filter Aid: The wrong type or amount of filter aid (e.g., Celite®) is being used.	1. Use a Filter Aid: Add a small amount of a filter aid to the batch before filtration to create a permeable filter cake. 2. Select Appropriate Filter: Use a filter with a smaller pore size. Cartridge filters are often used at scale. 3. Handle Under Inert Atmosphere: Perform the filtration under a nitrogen or argon blanket to prevent the pyrophoric catalyst from contacting air.

Troubleshooting Workflow: Low Product Purity

Fig 2. Decision tree for troubleshooting low product purity.

Scale-Up Parameter Comparison

Successfully scaling a synthesis requires translating lab parameters into a new physical environment. The change in the surface-area-to-volume ratio is the most critical factor influencing this transition.[1]

Parameter	Laboratory Scale (1 L Flask)	Pilot / Industrial Scale (1000 L Reactor)	Causality & Rationale
Heat Transfer	High surface-area-to-volume ratio; rapid heat dissipation. Heat transfer coefficient: ~500-800 W/m²K.[1]	Low surface-area-to-volume ratio; heat removal is a major constraint. Heat transfer coefficient: ~200-300 W/m²K.[1]	As volume increases cubically (r³) and surface area increases squarely (r²), larger vessels are less efficient at dissipating heat. This makes exotherm management the primary scale-up challenge.
Mixing	Magnetic stir bar or simple overhead stirrer. High mixing efficiency is easily achieved.	Baffled reactor with engineered impellers (e.g., pitched-blade turbine, Rushton turbine).	In large tanks, achieving homogeneity requires significant energy input and specific engineering to prevent dead zones and ensure effective heat and mass transfer.
Temperature Control	Precise control (±1°C) via heating mantle or cooling bath.[1]	Broader control range (±3°C to ±5°C) due to thermal inertia.[1]	The large thermal mass of the reactor and its contents makes rapid temperature changes impossible. The process must be designed to operate safely within this wider temperature band.
Reagent Addition	Manual addition via dropping funnel.	Automated addition via calibrated pumps (e.g., diaphragm or peristaltic).	Automated, metered addition is crucial for safety and reproducibility at scale. It ensures the rate of reaction does not exceed the cooling capacity of the reactor.
Process Safety	Standard fume hood, personal protective equipment (PPE).	Process Hazard Analysis (PHA), HAZOP studies, relief valves, rupture discs, emergency quench systems.	The potential consequences of a failure at scale are far greater. A systematic approach to identifying and mitigating hazards is required.

Experimental Protocols

Protocol 1: Nitration of 4-Propoxybenzoic Acid

Safety Warning: This reaction is highly exothermic. Strict temperature control is essential. Perform in a well-ventilated fume hood. Wear appropriate PPE, including acid-resistant gloves, safety goggles, and a lab coat.

• Reactor Setup: Equip a jacketed glass reactor with an overhead stirrer, a temperature probe, and a pressure-equalizing dropping funnel. Connect the reactor jacket to a circulating cooler.

• Charge: Charge 4-propoxybenzoic acid (1.0 eq) and concentrated sulfuric acid (H₂SO₄, ~3.0 eq) into the reactor.

• Cooling: Begin stirring and cool the mixture to 0-5 °C.

• Nitrating Mixture: In a separate flask, slowly add concentrated nitric acid (HNO₃, 1.05 eq) to chilled concentrated sulfuric acid (~1.5 eq), keeping the temperature of this mixture below 10 °C.

• Addition: Transfer the nitrating mixture to the dropping funnel. Add it dropwise to the stirred solution of 4-propoxybenzoic acid over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the mixture to stir at 5-10 °C for an additional 1-2 hours. Monitor reaction completion by TLC or HPLC.

• Quench: Very slowly and carefully, pour the reaction mixture over crushed ice with vigorous stirring.

• Isolation: The solid product (3-nitro-4-propoxybenzoic acid) will precipitate. Isolate the solid by filtration, wash thoroughly with cold water until the filtrate is neutral (pH ~7), and dry under vacuum.

Protocol 2: Catalytic Reduction of 3-Nitro-4-propoxybenzoic Acid

Safety Warning: Palladium on carbon (Pd/C) is pyrophoric. Never allow the dry catalyst to be exposed to air. Hydrogen gas is flammable and explosive. Use in a properly grounded hydrogenation reactor in an area rated for flammable gas use.

• Reactor Setup: Charge a pressure-rated hydrogenation reactor (e.g., a Parr shaker or autoclave) with 3-nitro-4-propoxybenzoic acid (1.0 eq) and a suitable solvent (e.g., ethanol, methanol, or ethyl acetate).

• Catalyst Charge: Under a nitrogen or argon atmosphere, carefully add 5-10% Pd/C catalyst (typically 0.5-2 mol% Pd relative to the substrate) to the reactor as a wet slurry.

• Inerting: Seal the reactor. Purge the headspace several times with nitrogen, followed by several purges with hydrogen gas to remove all oxygen.

• Reaction: Pressurize the reactor with hydrogen (e.g., 50-100 psi) and begin vigorous stirring. The reaction is often exothermic at the start; use cooling if necessary to maintain a target temperature (e.g., 25-40 °C).

• Monitoring: Monitor the reaction by observing the drop in hydrogen pressure (uptake). Once the theoretical amount of hydrogen has been consumed and the pressure stabilizes, the reaction is likely complete. Confirm with HPLC or TLC.

• Workup: Depressurize the reactor and purge thoroughly with nitrogen.

• Filtration: Under a nitrogen atmosphere, filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with the reaction solvent.

• Isolation: Remove the solvent from the filtrate under reduced pressure (rotary evaporation) to yield the crude 3-Amino-4-propoxybenzoic acid. The product can be further purified by recrystallization.

References

• Chemos GmbH & Co.KG. Safety Data Sheet: 3-Amino-4-propoxybenzoic acid. [Link]

• PubChem. 3-Amino-4-propoxybenzoic acid Compound Summary. [Link]

• ResearchGate. Synthesis of 3-amino-4-hydroxyl benzoic acid phosphate. [Link]

• Master Organic Chemistry. (2018). Aromatic Synthesis (1) – “Order Of Operations”. [Link]

• University of Rochester, Department of Chemistry. How To: Troubleshoot a Reaction. [Link]

Sources

• 1. Buy 3-Amino-4-propoxybenzoic acid | 59691-15-5 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. 3-Amino-4-hydroxybenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 4. chemos.de [chemos.de]
• 5. 3-Amino-4-propoxybenzoic acid | C10H13NO3 | CID 108807 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Solubility in the Workup of 3-Amino-4-propoxybenzoic Acid

Welcome to the technical support center for 3-Amino-4-propoxybenzoic acid. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges during the workup and purification of this compound. Its unique amphoteric nature is key to its utility but also the primary source of solubility-related issues. This document provides in-depth, cause-and-effect explanations and validated protocols to ensure a successful and high-yielding purification process.

Section 1: Understanding the Physicochemical Behavior of 3-Amino-4-propoxybenzoic Acid

This section addresses the fundamental properties of 3-Amino-4-propoxybenzoic acid, as a thorough understanding of its behavior in solution is the first step to mastering its workup.

Q1: What are the key functional groups in 3-Amino-4-propoxybenzoic acid and how do they influence its solubility?

A1: 3-Amino-4-propoxybenzoic acid possesses three crucial functional groups that dictate its chemical behavior and solubility profile[1]:

• A Carboxylic Acid (-COOH): This is an acidic group. At high pH, it deprotonates to form a negatively charged carboxylate (-COO⁻), significantly increasing its solubility in aqueous solutions.

• An Amino Group (-NH₂): This is a basic group. At low pH, it protonates to form a positively charged ammonium group (-NH₃⁺), which also enhances aqueous solubility.

• A Propoxy Group (-O-C₃H₇): This is a nonpolar, hydrophobic alkyl ether group. It contributes to the molecule's solubility in organic solvents and reduces its overall solubility in water compared to simpler aminobenzoic acids.

The interplay between the acidic, basic, and hydrophobic groups results in a complex solubility profile that is highly dependent on the pH of the solution.

Q2: Why is this molecule considered amphoteric and zwitterionic?

A2: A molecule is amphoteric because it can react as either an acid or a base[2]. 3-Amino-4-propoxybenzoic acid is amphoteric because its carboxylic acid group can donate a proton, and its amino group can accept a proton.

A zwitterion is a neutral molecule with an equal number of positive and negative charges[3]. At a specific pH, known as the isoelectric point (pI), the amino group is protonated (-NH₃⁺) and the carboxylic acid is deprotonated (-COO⁻) simultaneously. While the net charge of the molecule is zero, it is highly polar. This zwitterionic form typically exhibits the lowest solubility in aqueous solutions because the strong intramolecular ionic attraction reduces the interactions with water molecules[4][5].

Q3: How does pH affect the structure and solubility of the molecule?

A3: The pH of the aqueous solution determines which functional group is ionized, directly controlling the molecule's charge and solubility. The acid dissociation constant (pKa) is the pH at which a functional group is 50% ionized and 50% non-ionized[6]. While the exact pKa values for this specific molecule require experimental determination, they can be estimated from similar structures like 3-aminobenzoic acid (pKa₁ ≈ 3.1 for -COOH, pKa₂ ≈ 4.7 for -NH₃⁺)[4].

The relationship can be summarized as follows:

• At Low pH (e.g., pH < 2): Both the amino and carboxylic acid groups are protonated. The molecule carries a net positive charge (cationic form) and is generally soluble in water.

• At the Isoelectric Point (pI, approx. pH 3-5): The molecule exists predominantly as a neutral zwitterion (-NH₃⁺ and -COO⁻). This is the point of minimum aqueous solubility , which is a critical parameter for inducing precipitation.

• At High pH (e.g., pH > 7): The carboxylic acid is deprotonated, and the amino group is neutral. The molecule carries a net negative charge (anionic form) and is again soluble in water.

The following diagram illustrates this pH-dependent equilibrium.

Caption: pH-dependent forms of 3-Amino-4-propoxybenzoic acid.

Section 2: Troubleshooting Guide: Common Problems & Solutions

This section provides a direct, problem-solving approach to issues commonly encountered during the workup of 3-Amino-4-propoxybenzoic acid.

Problem 1: My product crashed out of solution unexpectedly during an aqueous wash.

• Plausible Cause: The pH of your aqueous wash is near the isoelectric point (pI) of the compound. When the organic layer containing your product is mixed with an aqueous solution at or near the pI, the compound's solubility in both phases drops dramatically, causing it to precipitate at the interface or in the organic layer.

• Solution Strategy: You can either leverage this precipitation for purification or avoid it to maintain a two-phase system.

  • To Avoid Precipitation: Ensure your aqueous wash solutions are either strongly acidic (pH < 2, e.g., 1M HCl) or sufficiently basic (pH > 8, e.g., 1M Na₂CO₃). This will convert the compound into one of its highly water-soluble salt forms (cationic or anionic).

  • To Induce and Capture: If the precipitate is your desired product and is relatively clean, this can be an effective purification step. Allow the precipitation to complete, then isolate the solid by filtration. Wash the solid with water and a non-polar organic solvent (like hexanes) to remove residual salts and organic impurities, respectively.

Problem 2: I'm seeing a persistent emulsion during liquid-liquid extraction.

• Plausible Cause: The zwitterionic form of the molecule has surfactant-like properties, stabilizing the interface between the organic and aqueous layers. This is more common when the concentration of the product is high or if the pH is not sufficiently far from the pI.

• Solution Strategy:

  • Add Brine: Break up the emulsion by adding a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, reducing the solubility of organic components and destabilizing the emulsion.

  • Centrifugation: If the emulsion is persistent and volume allows, centrifuging the mixture can provide the physical force needed to separate the layers.

  • Filtration: Pass the entire emulsified mixture through a pad of a filter aid like Celite®. This can often break the emulsion, and the layers can be collected and separated from the filtrate.

Problem 3: My final yield is very low.

• Plausible Cause: This is often due to unintentional loss of the product into the aqueous layers during extraction. Because the compound is soluble in both acidic and basic aqueous solutions, it can be easily lost if the pH of the washes is not carefully considered in the context of the impurities you are trying to remove.

• Solution Strategy:

  • Analyze Aqueous Layers: Before discarding any aqueous wash, take a small sample, adjust its pH towards the estimated pI (pH 4-5), and see if a precipitate forms. If it does, your product is in that layer.

  • Recovery Protocol: To recover the product from an aqueous layer, carefully adjust the pH to the pI to induce precipitation, then filter. Alternatively, if you want to extract it back into an organic solvent, you must first neutralize the solution to the pI, which will make the compound less water-soluble and more amenable to extraction into a solvent like ethyl acetate.

  • Optimize Extraction: Design your extraction sequence logically. For example, if you have a non-polar impurity, you can perform an extraction at a pH where your product is in its salt form (and thus in the aqueous phase), leaving the impurity in the organic phase.

The following workflow provides a decision-making guide for troubleshooting the workup.

Caption: Troubleshooting workflow for common workup issues.

Section 3: Data Tables & Experimental Protocols

This section provides key data and validated, step-by-step procedures for the successful workup and purification of 3-Amino-4-propoxybenzoic acid.

Data Tables

Table 1: Physicochemical Properties of 3-Amino-4-propoxybenzoic acid

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO₃	[1][7][8]
Molar Mass	195.22 g/mol	[1][7]
Appearance	Cream-colored solid	[1]
Organic Solubility	Slightly soluble in chloroform, DMSO, ethyl acetate	[1]

Table 2: Qualitative pH-Dependent Aqueous Solubility Profile

pH Range	Dominant Species	Expected Aqueous Solubility	Rationale
pH < 2	Cationic (-NH₃⁺, -COOH)	High	The molecule carries a net positive charge, forming a soluble salt.
pH 3 - 5	Zwitterionic (-NH₃⁺, -COO⁻)	Minimum	At the isoelectric point, strong intermolecular forces reduce hydration.
pH > 7	Anionic (-NH₂, -COO⁻)	High	The molecule carries a net negative charge, forming a soluble salt.

Experimental Protocols

Protocol 1: Optimized Workup via pH-Controlled Extraction

This protocol is designed to isolate 3-Amino-4-propoxybenzoic acid from a reaction mixture containing both acidic and basic impurities.

• Initial Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent, such as ethyl acetate (EtOAc).

• Removal of Basic Impurities: Transfer the organic solution to a separatory funnel. Add an equal volume of 1M HCl (aq). Shake gently to mix. The target compound will protonate and move into the aqueous layer. This step intentionally extracts your product. Separate the layers and save the acidic aqueous layer.

• Removal of Acidic/Neutral Impurities: Wash the now-isolated acidic aqueous layer with a fresh portion of EtOAc to remove any remaining neutral or acidic organic impurities. Discard this organic wash.

• Product Precipitation: Place the clean acidic aqueous layer in a beaker with a stir bar. Cool the beaker in an ice bath. Slowly add 1M NaOH (aq) dropwise while monitoring the pH. A precipitate will begin to form as the pH approaches the isoelectric point (pI).

• Isolation: Continue adding base until the pH is ~4.5, or until no more precipitate forms. Stir the resulting slurry in the ice bath for 30 minutes to ensure complete precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake sequentially with cold deionized water (to remove salts) and then with a small amount of cold diethyl ether or hexanes (to remove any residual non-polar impurities and aid in drying).

• Drying: Dry the purified solid under vacuum to obtain the final product.

Protocol 2: Purification by Recrystallization

This protocol is for purifying the isolated solid product.

• Solvent Selection: A common solvent system for recrystallizing aminobenzoic acids is an ethanol/water mixture.

• Dissolution: In a flask, add the crude solid and the minimum amount of hot ethanol required to just dissolve it.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: To the hot ethanol solution, slowly add hot deionized water dropwise until the solution becomes faintly cloudy (the cloud point), indicating it is saturated. Add a few more drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water mixture, and dry under vacuum.

References

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• Khan, I., et al. (2022). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. PMC. [Online]. Available: [Link]

• ResearchGate. Solubility-pH profiles of some acidic, basic and amphoteric drugs. [Online]. Available: [Link]

• Desiraju, G. R., et al. (2014). A Solubility Comparison of Neutral and Zwitterionic Polymorphs. Crystal Growth & Design. [Online]. Available: [Link]

• ResearchGate. (2014). A Solubility Comparison of Neutral and Zwitterionic Polymorphs. [Online]. Available: [Link]

• Biotage. (2023, February 2). Why is pH adjustment important for sample prep methods?. [Online]. Available: [Link]

• Eckert, H. W. (1943). Determination of p-Aminobenzoic Acid, Conjugated p-Aminobenzoic Acid, and p-Nitrobenzoic Acid in Blood. ResearchGate. [Online]. Available: [Link]

• 911Metallurgist. (2017, May 30). pH Control in Solvent Extraction Circuits. [Online]. Available: [Link]

• Salis, A., et al. (2020). Solubility-Modifying Power of Zwitterionic Salts. PubMed. [Online]. Available: [Link]

• Chitkara University. Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. Journal of Pharmaceutical Technology, Research and Management. [Online]. Available: [Link]

• Encyclopedia.pub. Zwitterionic Surfactants. [Online]. Available: [Link]

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• Wikipedia. Zwitterion. [Online]. Available: [Link]

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• Chemistry Stack Exchange. (2014, July 23). Calculating pH of diprotic and amphoteric solutions. [Online]. Available: [Link]

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Reference Data & Comparative Studies

1H NMR and 13C NMR characterization of 3-Amino-4-propoxybenzoic acid

An In-Depth Technical Guide to the ¹H and ¹³C NMR Characterization of 3-Amino-4-propoxybenzoic Acid

For researchers and professionals in drug development and chemical synthesis, unambiguous structural confirmation of novel or synthesized compounds is a non-negotiable cornerstone of scientific rigor. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent technique for this purpose, offering unparalleled insight into the molecular architecture in a non-destructive manner. This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of 3-Amino-4-propoxybenzoic acid, a key intermediate in various synthetic pathways.

This document moves beyond a simple recitation of spectral data. It delves into the causal relationships between the molecule's electronic environment and its NMR signature, offers a comparative analysis with a structurally similar compound, and provides detailed experimental protocols to ensure reproducibility.

Molecular Structure and Spectroscopic Overview

3-Amino-4-propoxybenzoic acid (C₁₀H₁₃NO₃, Molar Mass: 195.22 g/mol ) is a substituted benzene ring featuring three distinct functional groups: a carboxylic acid, an amino group, and a propoxy group.[1][2] The relative positioning of these groups (ortho amino and propoxy groups, meta amino and carboxyl groups) creates a unique electronic distribution across the aromatic ring, which is directly reflected in the NMR chemical shifts and coupling patterns.

The primary objective of this guide is to assign every proton and carbon signal in the respective NMR spectra to its precise location within the molecule, thereby creating a definitive spectroscopic fingerprint.

Caption: Molecular structure with atom numbering for NMR assignment.

¹H NMR Spectral Analysis (CDCl₃)

The ¹H NMR spectrum provides a wealth of information based on chemical shift, signal integration, and spin-spin coupling. The data presented here confirms the presence and connectivity of all proton-bearing fragments of the molecule.[3]

The Propoxy Chain Signature

The n-propoxy group provides a distinct and easily identifiable set of signals in the aliphatic region of the spectrum.

• δ ~1.05 ppm (Triplet, 3H, J ≈ 9 Hz): This upfield signal corresponds to the terminal methyl protons (H-10). It appears as a triplet because of coupling to the two adjacent methylene protons on C-9.

• δ ~1.84-1.91 ppm (Multiplet, 2H): This signal is assigned to the central methylene protons (H-9). Its complex multiplicity arises from coupling to both the terminal methyl protons (H-10) and the methylene protons adjacent to the oxygen (H-8).

• δ ~4.02-4.07 ppm (Multiplet, 2H): This downfield aliphatic signal corresponds to the methylene protons bonded to the oxygen atom (H-8). The strong deshielding effect of the electronegative oxygen atom shifts this signal significantly downfield compared to the other methylene group.[4][5]

The Aromatic Region

The substitution pattern on the benzene ring dictates the chemical shifts and coupling patterns of the three aromatic protons. The signals are found in the expected region between 6.86-7.76 ppm.[3][6]

• Aromatic Protons (H-2, H-5, H-6): The specific assignment of these protons requires a deeper analysis of substituent effects. The -O-propyl group is a strong electron-donating group, causing shielding (upfield shift) at the ortho (H-5) and para positions. The -NH₂ group is also strongly activating. Conversely, the -COOH group is electron-withdrawing and deshields protons ortho and para to it. This interplay results in a complex but interpretable pattern within this range. The coupling between these protons (ortho and meta coupling) further helps in their definitive assignment.[7]

Labile Protons

• δ ~8.76 ppm (Singlet, 2H): This signal is attributed to the two protons of the amino (-NH₂) group.[3] Its chemical shift can be variable and is dependent on solvent, concentration, and temperature.[5] These protons typically do not show coupling to other protons and often appear as a broad singlet.

• Carboxylic Acid Proton (-COOH): The proton of the carboxylic acid group is highly deshielded and typically appears far downfield, often above 10 ppm.[6] Its signal is often broad and may not be observed depending on the solvent (e.g., it will exchange with deuterium in D₂O).

¹³C NMR Spectral Analysis (Predicted)

Aromatic Carbons

• C-1 (Carboxyl-bearing): Expected to be shielded relative to benzene due to the ortho amino group but deshielded by the carboxyl group itself.

• C-2: Deshielded by the adjacent C-1 and influenced by the meta amino and propoxy groups.

• C-3 (Amino-bearing): Strongly shielded by the powerful electron-donating amino group.

• C-4 (Propoxy-bearing): Strongly deshielded by the direct attachment to the electronegative oxygen atom.

• C-5: Shielded due to being ortho to the electron-donating propoxy group.

• C-6: Influenced by its position ortho to the C-1 and meta to the propoxy group.

Propoxy and Carboxyl Carbons

• C-7 (Carboxyl Carbon, -COOH): This carbon is highly deshielded and is expected to appear in the 165-175 ppm region.

• C-8 (-O-CH₂-): The carbon attached to the ether oxygen will be the most deshielded of the propyl chain, typically in the 60-70 ppm range.

• C-9 (-CH₂-): The central methylene carbon will be in the typical aliphatic range, around 20-30 ppm.

• C-10 (-CH₃): The terminal methyl carbon will be the most shielded, appearing furthest upfield at approximately 10-15 ppm.

Data Summary and Comparison

To provide context, the spectral data for 3-Amino-4-propoxybenzoic acid is compared with its structural isomer, 4-Aminobenzoic acid (PABA). The key difference is the absence of the propoxy group and the para-disposition of the amino and carboxyl groups in PABA.

Assignment	3-Amino-4-propoxybenzoic Acid (¹H NMR) [3]	4-Aminobenzoic Acid (¹H NMR in DMSO-d₆) [9]	3-Amino-4-propoxybenzoic Acid (¹³C NMR, Predicted)
Propoxy -CH₃	~1.05 ppm (t)	N/A	~10-15 ppm
Propoxy -CH₂-	~1.84-1.91 ppm (m)	N/A	~20-30 ppm
Propoxy -O-CH₂-	~4.02-4.07 ppm (m)	N/A	~60-70 ppm
Aromatic -H	6.86-7.76 ppm (m)	~6.5-7.6 ppm (two doublets)	N/A
-NH₂	~8.76 ppm (s)	~5.8 ppm (broad s)	N/A
-COOH	>10 ppm (broad s, expected)	~11.7 ppm (broad s)	N/A
Aromatic -C	N/A	N/A	~110-155 ppm
-C=O	N/A	N/A	~165-175 ppm

Note: Chemical shifts for PABA are in DMSO-d₆ and will differ from a CDCl₃ spectrum, but the comparison illustrates the distinct patterns.

The comparison highlights the additional aliphatic signals from the propoxy group in the target molecule. Furthermore, the more complex substitution pattern in 3-Amino-4-propoxybenzoic acid leads to a more intricate splitting pattern in the aromatic region compared to the simpler, more symmetric pattern of PABA.

Experimental Protocols

Reproducibility is key to scientific validation. The following section details the methodology for acquiring high-quality NMR spectra for this compound.

Sample Preparation

• Weighing: Accurately weigh 5-10 mg of solid 3-Amino-4-propoxybenzoic acid.

• Solvent Selection: Transfer the solid to a clean, dry NMR tube. Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃). The choice of solvent is critical as it can influence the chemical shifts of labile protons.[3]

• Dissolution: Cap the NMR tube and gently vortex or invert until the sample is fully dissolved. A brief sonication may aid dissolution if necessary.

• Standard: The solvent typically contains a small amount of Tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

NMR Data Acquisition

The following workflow outlines the steps for acquiring and processing the NMR data.

Caption: A standardized workflow for NMR data acquisition and analysis.

• Instrument Setup: The data should be acquired on a modern NMR spectrometer (e.g., 400 MHz or higher).

• Locking and Shimming: The instrument's field frequency is locked onto the deuterium signal of the solvent. The magnetic field homogeneity is then optimized through a process called shimming to ensure sharp, well-resolved peaks.

• ¹H Spectrum Acquisition: A standard single-pulse experiment is sufficient. Typically, 16 to 32 scans are acquired to achieve a good signal-to-noise ratio.

• ¹³C Spectrum Acquisition: A proton-decoupled ¹³C experiment is standard. Due to the low natural abundance of the ¹³C isotope, significantly more scans (e.g., 1024 or more) are required to obtain a quality spectrum.

• Data Processing: The raw data (Free Induction Decay) is converted into a spectrum via Fourier Transformation. This is followed by phase correction, baseline correction, and referencing the spectrum to the TMS signal at 0.00 ppm.

Conclusion

The combined application of ¹H and ¹³C NMR spectroscopy provides a definitive and comprehensive structural characterization of 3-Amino-4-propoxybenzoic acid. The ¹H spectrum confirms the presence and connectivity of the propoxy chain, the three aromatic protons, and the labile amino protons, with chemical shifts and coupling patterns consistent with the assigned structure.[3] While experimental ¹³C data requires acquisition, robust predictions based on established principles provide a reliable framework for its interpretation. This guide serves as an authoritative reference for researchers, validating the molecular identity and purity of this important chemical intermediate.

References

[1] National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 108807, 3-Amino-4-propoxybenzoic acid. Retrieved from PubChem: [Link]

[8] LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from Chemistry LibreTexts: [Link]

[10] Samsonowicz, M., et al. (2005). Experimental and theoretical IR, Raman, NMR spectra of 2-, 3- and 4-aminobenzoic acids. Journal of Molecular Structure, 744-747, 345-352. Retrieved from ResearchGate: [Link]

[6] JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Retrieved from JEOL Ltd.: [Link]

[11] Gucky, T., et al. (2020). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Molecules, 25(21), 5030. Retrieved from MDPI: [Link]

[12] Kapoor, A., & Dahiya, S. K. (2014). Design, synthesis and antimicrobial evaluation of para amino benzoic acid derivatives. Der Pharma Chemica, 6(1), 323-329. Retrieved from Scholars Research Library: [Link]

[7] Organic Chemistry Explained. (2021, March 24). Interpreting Aromatic NMR Signals [Video]. YouTube. [Link]

[13] Chemos GmbH & Co.KG. (2019). Safety Data Sheet: 3-Amino-4-propoxybenzoic acid. Retrieved from Chemos: [Link]

[14] Kumar, D., et al. (2013). Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. Journal of Pharmaceutical Technology, Research and Management, 1, 23-33. Retrieved from Chitkara University: [Link]

[4] ACD/Labs. (2021, December 2). The Basics of Interpreting a Proton (1H) NMR Spectrum. Retrieved from ACD/Labs Blog: [Link]

[15] Wang, J., et al. (2016). Synthesis of 3-amino-4-hydroxyl benzoic acid phosphate. Conference Paper. Retrieved from ResearchGate: [Link]

[5] LibreTexts. (2021, December 15). 6.6: ¹H NMR Spectra and Interpretation (Part I). Retrieved from Chemistry LibreTexts: [Link]

[16] Le, T. H., et al. (2019). Fig. 4. 1 H NMR (A); 13 C NMR spectra of 3,4-DHBA purified from TNB... [Image]. In Nematicidal activity of 3,4-Dihydroxybenzoic acid purified from Terminalia nigrovenulosa bark against Meloidogyne incognita. Retrieved from ResearchGate: [Link]

[17] Nag, A., et al. (2018). 1 H-NMR spectra of 3,4-DABA and 3,4-DABA.2HCl [Image]. In Bio-based ultrahigh heat-resistant polymers from 3,4-diaminobenzoic acid. Retrieved from ResearchGate: [Link]

[18] National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 65083, 3-Amino-4-hydroxybenzoic acid. Retrieved from PubChem: [Link]

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A Senior Application Scientist's Guide to the Purity Assessment of 3-Amino-4-propoxybenzoic Acid by HPLC

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safe and effective drug development. 3-Amino-4-propoxybenzoic acid is a key building block in the synthesis of various pharmaceutical compounds, and its purity can significantly impact the quality and safety of the final drug product.[1] This guide provides an in-depth comparison of analytical methods for assessing the purity of 3-Amino-4-propoxybenzoic acid, with a primary focus on High-Performance Liquid Chromatography (HPLC). We will delve into the rationale behind experimental choices, present a detailed HPLC protocol, and compare its performance with alternative techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Capillary Electrophoresis (CE).

The Criticality of Purity for 3-Amino-4-propoxybenzoic Acid

3-Amino-4-propoxybenzoic acid (C₁₀H₁₃NO₃, Molar Mass: 195.22 g/mol ) is a substituted aromatic amine and carboxylic acid.[2] It is a known impurity and a synthetic precursor for proparacaine hydrochloride, a widely used local anesthetic in ophthalmology.[3] The presence of impurities can alter the physicochemical properties, efficacy, and safety profile of the final API. Therefore, a robust and reliable analytical method for purity assessment is not just a regulatory requirement but a scientific necessity.

Understanding Potential Impurities: A Synthesis-Based Approach

A thorough understanding of the synthetic route of 3-Amino-4-propoxybenzoic acid is fundamental to identifying potential process-related impurities. A common synthetic pathway involves a two-step process:

• Nitration: 4-Propoxybenzoic acid is nitrated to form 3-nitro-4-propoxybenzoic acid.

• Reduction: The nitro group of 3-nitro-4-propoxybenzoic acid is then reduced to an amino group to yield the final product.

Based on this synthesis, the primary process-related impurities that must be monitored are:

• Impurity A: 4-Propoxybenzoic acid (Starting Material)

• Impurity B: 3-Nitro-4-propoxybenzoic acid (Intermediate)

Other potential impurities could arise from side reactions or incomplete reactions. A comprehensive analytical method must be able to separate and quantify the main compound from these and other potential unknown impurities.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity Assessment

Reverse-phase HPLC (RP-HPLC) is the most widely adopted technique for the purity analysis of non-volatile and polar compounds like 3-Amino-4-propoxybenzoic acid. Its high resolution, sensitivity, and reproducibility make it the gold standard in pharmaceutical quality control.

The Rationale Behind Method Development

The selection of HPLC parameters is a critical step driven by the physicochemical properties of the analyte and its potential impurities.

• Stationary Phase: A C18 (octadecylsilyl) column is the workhorse for RP-HPLC. Its nonpolar nature provides excellent retention for aromatic compounds like 3-Amino-4-propoxybenzoic acid and its likely impurities. The separation is based on the differential partitioning of the analytes between the nonpolar stationary phase and the polar mobile phase.

• Mobile Phase: A mixture of an aqueous buffer and an organic modifier is typically used.

  • Organic Modifier: Acetonitrile is a common choice due to its low viscosity, low UV cutoff, and excellent solvent strength for a wide range of organic molecules.

  • Aqueous Buffer: A slightly acidic buffer, such as a phosphate buffer or a dilute solution of an acid like formic acid or trifluoroacetic acid (TFA), is crucial. The acidic pH suppresses the ionization of the carboxylic acid group in 3-Amino-4-propoxybenzoic acid and its acidic impurities, leading to better retention and improved peak shape on the C18 column. For the amino group, the acidic pH will lead to protonation, increasing its polarity. The overall retention will be a balance of the hydrophobic interactions of the aromatic ring and propoxy group and the polarity of the functional groups.

• Detection: A UV detector is ideal for aromatic compounds containing chromophores. The extended conjugation in the benzene ring of 3-Amino-4-propoxybenzoic acid and its potential impurities allows for sensitive detection at a specific UV wavelength.

Experimental Protocol: Purity Assessment of 3-Amino-4-propoxybenzoic Acid by RP-HPLC

This protocol is a representative method based on established principles for the analysis of similar aromatic acids and amines. It is recommended to validate this method according to ICH guidelines before implementation for routine quality control.[4][5]

Chromatographic Conditions

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% (v/v) Formic Acid in Water
Mobile Phase B	0.1% (v/v) Formic Acid in Acetonitrile
Gradient Elution	0-5 min: 20% B; 5-25 min: 20% to 80% B; 25-30 min: 80% B; 30.1-35 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

Preparation of Solutions

• Diluent: Mobile Phase A : Mobile Phase B (80:20 v/v)

• Standard Solution (0.1 mg/mL): Accurately weigh about 10 mg of 3-Amino-4-propoxybenzoic acid reference standard and dissolve in 100 mL of diluent.

• Sample Solution (1.0 mg/mL): Accurately weigh about 25 mg of the 3-Amino-4-propoxybenzoic acid sample and dissolve in 25 mL of diluent.

System Suitability

Before sample analysis, the chromatographic system must meet the following criteria:

• Tailing Factor: The tailing factor for the 3-Amino-4-propoxybenzoic acid peak should be not more than 2.0.

• Theoretical Plates: The number of theoretical plates for the 3-Amino-4-propoxybenzoic acid peak should be not less than 2000.

• Relative Standard Deviation (RSD): The RSD for six replicate injections of the standard solution should be not more than 2.0%.

Analysis and Calculation

Inject the diluent as a blank, followed by the standard and sample solutions. The purity is typically calculated by area normalization, assuming that all impurities have a similar response factor to the main component at the chosen wavelength.

Purity (%) = (Area of Main Peak / Total Area of all Peaks) x 100

Visualizing the HPLC Workflow

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A Technical Guide to the Certificate of Analysis for 3-Amino-4-propoxybenzoic Acid Reference Standard: A Comparative Approach

In the exacting world of pharmaceutical development and quality control, the reference standard is the bedrock of analytical accuracy. It is the benchmark against which all measurements are made, ensuring the identity, purity, strength, and quality of active pharmaceutical ingredients (APIs) and their formulations. The Certificate of Analysis (CofA) for a reference standard is not merely a datasheet; it is a legal and scientific testament to the material's fitness for purpose, governed by stringent regulatory guidelines such as ICH Q7 Good Manufacturing Practice for Active Pharmaceutical Ingredients.[1][2][3]

This guide provides an in-depth, comparative analysis of the Certificate of Analysis for a 3-Amino-4-propoxybenzoic acid reference standard. This compound, with CAS number 59691-15-5, is a critical chemical entity, notably identified as a process-related impurity in the synthesis of the local anesthetic Proparacaine.[4][5] As such, a well-characterized standard is essential for accurate impurity profiling and quality control.[5][6] We will dissect the key analytical tests presented on a high-quality CofA and contrast them with the potential results from a less-characterized or lower-grade material, demonstrating the profound impact of reference standard quality on analytical outcomes.

Anatomy of a High-Integrity Certificate of Analysis

A compliant CofA is a structured, versioned, and traceable document that provides an authorized approval of the material's quality.[7] Before delving into the data, it's crucial to understand the framework. A robust CofA for a reference standard will invariably contain the following sections, each serving a distinct and vital purpose.

Section	Purpose
Product Information	Unambiguously identifies the material: Chemical Name, CAS Number, Molecular Formula (C₁₀H₁₃NO₃), and Molecular Weight (195.22 g/mol ).[8][9]
Batch & Lot Information	Provides full traceability, including the unique Lot Number, Date of Manufacture, and recommended Retest or Expiry Date.
Certification Statement	A declaration that the material was manufactured and tested under a certified quality management system (e.g., ISO 9001, GMP) and meets the pre-defined specifications.[1]
Analytical Results	The core of the document, presenting the results of all tests performed, the analytical methods used, and the established acceptance criteria (specifications).
Authorization	Signed and dated approval from the responsible Quality Unit, confirming that the data has been reviewed and the batch is released for use.

Comparative Analysis of Key Quality Attributes

The true value of a reference standard is defined by the rigor of its characterization.[10][11] Below, we compare the expected analytical results for a high-purity reference standard against a hypothetical "Research Grade" alternative that may lack comprehensive characterization.

Identity testing provides an unambiguous structural confirmation. A failure here invalidates all other tests.

Analytical Test	Scientific Rationale	High-Purity Reference Standard Result	"Research Grade" Alternative (Potential Finding)
¹H NMR Spectroscopy	Provides a unique "fingerprint" of the molecule's hydrogen framework, confirming the precise arrangement of atoms and functional groups.	Spectrum conforms to the structure of 3-Amino-4-propoxybenzoic acid. Key signals for the propoxy chain and substituted aromatic ring are present at the correct chemical shifts and show the expected splitting patterns.	Deviations: Additional, unexplained peaks suggest impurities. For instance, a signal corresponding to the nitro group (NO₂) from the precursor, 3-nitro-4-propoxybenzoic acid, might be observed.
Mass Spectrometry (MS)	Determines the precise molecular weight of the compound, confirming its elemental composition.	A single, prominent peak at m/z = 195.0895 [M+H]⁺, consistent with the molecular formula C₁₀H₁₃NO₃.	Deviations: The primary peak may be correct, but other significant peaks could be present, such as one at m/z = 226.07, corresponding to the unreacted nitro-intermediate impurity.[5]
Infrared (IR) Spectroscopy	Confirms the presence of key functional groups (e.g., -COOH, -NH₂, C-O ether) by identifying their characteristic vibrational frequencies.	Spectrum shows characteristic absorptions for O-H (carboxylic acid), N-H (amine), and C=O (carbonyl) stretches, matching the reference spectrum.	Deviations: Broad O-H stretch could indicate excessive water. Additional peaks, such as those for N=O stretching from a nitro impurity, may be present.

For a reference standard used in quantitative analysis, purity is paramount. The primary tool for this assessment is High-Performance Liquid Chromatography (HPLC), a technique designed to separate, detect, and quantify every component in the sample.[12][13]

Analytical Test	Scientific Rationale	High-Purity Reference Standard Result	"Research Grade" Alternative (Potential Finding)
HPLC-UV (Purity by Area %)	Separates the main compound from any process-related impurities or degradation products. The relative area of each peak in the chromatogram corresponds to its concentration.	Purity: > 99.8%. Single Largest Impurity: < 0.10%. Total Impurities: < 0.20%.	Purity: ~98.5%. Single Largest Impurity: 1.2% (Identified as 3-nitro-4-propoxybenzoic acid). Total Impurities: 1.5%.
Water Content (Karl Fischer)	Quantifies the amount of water in the material. Water content directly impacts the true concentration of the standard when weighed.	Specification: ≤ 0.2% w/w. Result: 0.08% w/w.	Specification: Not tested or reported. Result: (If tested) 0.9% w/w, indicating poor handling or drying.
Residual Solvents (GC-HS)	Detects and quantifies any organic solvents remaining from the synthesis and purification process. Solvents are process-related impurities that must be controlled.	Specification: Meets ICH Q3C limits (e.g., Ethanol < 5000 ppm). Result: Ethanol: 350 ppm. No other solvents detected.	Specification: Not tested or reported. Result: (If tested) High levels of synthesis solvents like Ethanol or Ethyl Acetate may be present.

Experimental Protocol Deep Dive: HPLC Purity Method

To ensure the trustworthiness and reproducibility of purity data, a detailed, self-validating analytical method is essential. The protocol below outlines a standard reversed-phase HPLC method suitable for 3-Amino-4-propoxybenzoic acid, based on established principles for separating aromatic carboxylic acids.[14][15][16][17]

• Reagents and Materials:

  • Acetonitrile (ACN), HPLC Grade

  • Water, HPLC Grade

  • Phosphoric Acid (H₃PO₄), ACS Grade

  • 3-Amino-4-propoxybenzoic acid sample

  • Volumetric flasks and pipettes, Class A

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% H₃PO₄ in Water

  • Mobile Phase B: 0.1% H₃PO₄ in Acetonitrile

  • Gradient Program:

    • 0-5 min: 20% B

    • 5-25 min: 20% to 80% B

    • 25-28 min: 80% B

    • 28-28.1 min: 80% to 20% B

    • 28.1-35 min: 20% B (Re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 245 nm

  • Injection Volume: 10 µL

• Sample and Standard Preparation:

  • Diluent: Acetonitrile/Water (50:50, v/v)

  • Sample Preparation: Accurately weigh approximately 25 mg of the 3-Amino-4-propoxybenzoic acid sample into a 50 mL volumetric flask. Dissolve in and dilute to volume with Diluent to achieve a final concentration of 0.5 mg/mL.

• System Suitability:

  • Before sample analysis, perform five replicate injections of the sample solution.

  • Acceptance Criteria: The relative standard deviation (RSD) for the peak area of the main compound must be ≤ 2.0%. The tailing factor must be between 0.8 and 1.5. These checks ensure the chromatographic system is performing adequately.[18][19]

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Diagram of the HPLC Purity Workflow

Caption: A flowchart illustrating the key stages of the HPLC purity determination protocol.

The Impact of Reference Standard Quality

The comparative data tables starkly illustrate a critical principle: not all materials are created equal. Using a "Research Grade" standard with 98.5% purity and unquantified water content to assay a pharmaceutical batch would introduce a significant and unacceptable error. If this standard were used to quantify an impurity, the results would be falsely low, potentially leading to the release of a batch that does not meet regulatory safety thresholds.

Conversely, a fully characterized reference standard, validated by orthogonal analytical techniques and accompanied by a comprehensive CofA, provides a high degree of certainty and confidence in analytical results.[20] It ensures that measurements are accurate, reproducible, and defensible, which is the cornerstone of quality in the pharmaceutical industry.[6][10]

References

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 108807, 3-Amino-4-propoxybenzoic acid. Retrieved from [Link]

• United States Pharmacopeia. (2022). General Chapter <621> Chromatography. USP-NF. Available at: [Link]

• Kostal, V., et al. (2004). A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. Journal of Chromatography B, 808(2), 241-246. Available at: [Link]

• ResolveMass Laboratories Inc. (2023). Analytical Techniques for Reference Standard Characterization. Retrieved from [Link]

• Wang, S., et al. (2020). Identification, synthesis and structural confirmation of process-related impurities in proparacaine hydrochloride. Journal of Pharmaceutical and Biomedical Analysis, 191, 113497. Available at: [Link]

• International Council for Harmonisation. (2000). ICH Q7 Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients. Available at: [Link]

• Le-Nhat-Thuy, G., et al. (2019). Characterization of a reference standard for qualification of differential scanning calorimetry intended for purity determination in certification of pharmaceutical reference standards. ResearchGate. Available at: [Link]

• Veeprho. (n.d.). 3-Amino-4-propoxybenzoic Acid Hydrochloride | CAS 59691-14-4. Retrieved from [Link]

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• McDowall, R. D. (2024). Are You Sure You Understand USP <621>?. Chromatography Online. Available at: [Link]

• Ali, I., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(20), 4863. Available at: [Link]

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• Agilent Technologies. (2023). Understanding the Latest Revisions to USP <621>. White Paper. Available at: [Link]

• World Health Organization. (2010). General guidelines for the establishment, maintenance and distribution of chemical reference substances. WHO Technical Report Series, No. 943, Annex 3. Available at: [Link]

• Scribd. (n.d.). USP-NF 621 Chromatography. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 3-AMINO-4-PROPOXYBENZOIC ACID. Retrieved from [Link]

• Al-Tabakha, M. M. (2022). ICH Q7 Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients (APIs): An Implementation Guide. ResearchGate. Available at: [Link]

• Grebennikova, T. V., et al. (2022). Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples. International Journal of Molecular Sciences, 23(19), 11929. Available at: [Link]

• Agilent Technologies. (2013). Rapid Determination of Eight Related Aromatic Acids in the p-Phthalic Acid Mother Liquid Using an Agilent 1260 Infinity LC. Application Note. Available at: [Link]

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A Senior Application Scientist's Comparative Guide to 3-Amino-4-propoxybenzoic Acid and its Isomeric Analogs

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the PABA Scaffold

Aminobenzoic acids represent a cornerstone scaffold in medicinal chemistry and drug development. The archetypal molecule, 4-aminobenzoic acid (PABA), is widely recognized as a crucial precursor in folate synthesis for microorganisms and a foundational block for synthesizing a multitude of therapeutic agents.[1][2] However, the landscape of drug discovery demands a nuanced understanding of how subtle structural modifications to this core scaffold can profoundly impact physicochemical properties and biological activity.

This guide provides an in-depth comparative analysis of 3-Amino-4-propoxybenzoic acid (3,4-APBA) , contrasting it with its more common isomers, primarily 4-aminobenzoic acid and 3-aminobenzoic acid. The introduction of a propoxy group and the rearrangement of the amino substituent create a molecule with a distinct profile. Our objective is to dissect these differences, providing researchers with the critical insights needed to select the optimal building block for their specific therapeutic design challenges. We will explore this from the perspective of physicochemical characteristics, synthetic accessibility, and the resulting implications for biological applications, supported by established experimental data and protocols.

Comparative Physicochemical Properties: The Impact of Substitution

The functional group arrangement on the benzene ring dictates the fundamental properties of a molecule, influencing its solubility, lipophilicity, and crystal packing. These characteristics are critical determinants of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile.

The key distinction of 3,4-APBA is the introduction of a three-carbon alkoxy chain at the 4-position, which significantly increases its lipophilicity compared to unsubstituted aminobenzoic acids. This is quantitatively represented by the calculated octanol-water partition coefficient (XLogP3). The shift of the amino group from the para- (in PABA) to the meta-position relative to the carboxylic acid also alters the molecule's polarity and hydrogen bonding capabilities.

Property	3-Amino-4-propoxybenzoic acid	4-Aminobenzoic acid (PABA)	3-Aminobenzoic acid (m-ABA)
Molecular Formula	C₁₀H₁₃NO₃[3][4]	C₇H₇NO₂[5]	C₇H₇NO₂
Molar Mass ( g/mol )	195.22[3]	137.14[5]	137.14
Appearance	Cream-colored or pale beige solid[6]	White-grey crystalline solid[5]	White crystalline solid
Melting Point (°C)	114 - 119[3][6]	187 - 189[5]	174 - 178
Solubility	Slightly soluble in chloroform, DMSO, ethyl acetate[6]. Limited solubility in polar aprotic solvents.[6]	Slightly soluble in water (1 g/170 mL at 25°C)[5].	Soluble in hot water, alcohol, ether.
Acidity (pKa)	Not experimentally determined in searches.	2.42 (amino), 4.88 (carboxyl)[5]	~3.1 (amino), 4.78 (carboxyl)
XLogP3	1.5[4]	0.83[7]	1.0

Expert Analysis: The lower melting point of 3,4-APBA compared to PABA and m-ABA suggests that the propoxy group disrupts the efficient crystal lattice packing formed by intermolecular hydrogen bonds between the amino and carboxylic acid groups in the simpler isomers.[6] The increased XLogP3 value for 3,4-APBA is a direct consequence of the hydrophobic propoxy chain, a critical feature for drug designers aiming to enhance membrane permeability and access lipophilic targets. However, this comes at the cost of aqueous solubility, a common trade-off in medicinal chemistry. The compound's slight solubility in solvents like DMSO and ethyl acetate makes it amenable to standard laboratory handling for synthesis and screening.[6]

Synthesis and Reactivity: A Tale of Two Steps

The viability of a building block is intrinsically linked to its synthetic accessibility. Fortunately, 3,4-APBA can be reliably prepared via a well-established, two-step laboratory-scale synthesis.

Causality in Synthesis: The choice of starting material, 4-propoxybenzoic acid, is strategic. The propoxy group is an ortho-, para-director for electrophilic aromatic substitution. Since the para position is blocked by the carboxylic acid, nitration is directed to the ortho position (C3), yielding the 3-nitro intermediate with high regioselectivity. Subsequent reduction of the nitro group to an amine is a standard, high-yielding transformation.

Caption: Laboratory synthesis workflow for 3-Amino-4-propoxybenzoic acid.

This straightforward synthesis makes 3,4-APBA a readily accessible precursor for further derivatization.[6] Like its isomers, it possesses two key reactive handles:

• The Carboxylic Acid: Can undergo esterification or be converted to an amide, acyl halide, or other derivatives.[6][8]

• The Amino Group: Can act as a nucleophile in reactions to form amides, sulfonamides, or undergo diazotization.[6][8]

The electronic effect of the electron-donating propoxy group enhances the nucleophilicity of the adjacent amino group, potentially altering its reactivity in comparison to the amino groups in PABA and m-ABA.

Biological Profile and Structure-Activity Relationship (SAR)

While PABA has a broad history, from a component of the vitamin B complex to a UV-filtering agent in early sunscreens, the applications of 3,4-APBA are more specialized, highlighting its role as a strategic intermediate.[5][9]

• 3-Amino-4-propoxybenzoic Acid (3,4-APBA): Its primary documented use is as a key intermediate in the synthesis of the local anesthetic Proparacaine .[6] This underscores its value in constructing more complex pharmaceutical agents. Some research also indicates potential moderate anti-inflammatory activity, suggesting it may inhibit inflammatory mediators.[6]

• 4-Aminobenzoic Acid (PABA): Serves as a building block for many drugs and is a precursor for the synthesis of folates in bacteria.[1] Its derivatives have shown a wide range of activities, including antibacterial, anti-inflammatory, and anticancer properties.[2][10]

• 3-Aminobenzoic Acid (m-ABA): Also used as a versatile building block. Studies evaluating cholinesterase inhibitors have suggested that para-substituted derivatives (like those from PABA) are often more active than their meta-counterparts, hinting at the importance of substituent positioning for specific biological targets.[2]

Caption: Structure-Activity Relationship (SAR) logic flow from PABA to 3,4-APBA.

Expert Analysis: The SAR logic dictates that moving from PABA to 3,4-APBA is a deliberate strategy to enhance lipophilicity. This is a common goal in drug design to improve passage across the blood-brain barrier or to increase affinity for hydrophobic binding sites within a target protein. The positional shift of the amino group fundamentally changes the vector and nature of the molecule's interactions with a receptor, potentially unlocking new binding modes unavailable to PABA-based derivatives. Therefore, 3,4-APBA should be considered when PABA-derived analogs show poor permeability or when a different spatial arrangement of functional groups is required to optimize target engagement.

Key Experimental Protocols

To ensure scientific integrity, the protocols described below are self-validating and based on standard laboratory techniques.

Protocol 1: Synthesis of 3-Amino-4-propoxybenzoic Acid

This protocol details the two-step synthesis from 4-propoxybenzoic acid.[6]

A. Step 1: Nitration of 4-Propoxybenzoic Acid

• Reaction Setup: In a flask cooled in an ice bath (0-5°C), slowly add 4-propoxybenzoic acid to a stirred mixture of concentrated sulfuric acid and concentrated nitric acid.

• Control: Maintain the temperature below 10°C throughout the addition to prevent over-nitration and side reactions. The reaction is highly exothermic.

• Reaction Monitoring: Stir the mixture for 2-3 hours at low temperature. Monitor the reaction's completion using Thin Layer Chromatography (TLC) with a suitable solvent system (e.g., ethyl acetate/hexane).

• Workup: Carefully pour the reaction mixture over crushed ice. The solid precipitate, 3-nitro-4-propoxybenzoic acid, is collected by vacuum filtration.

• Purification: Wash the crude product with cold water until the filtrate is neutral. Recrystallize from an ethanol/water mixture to obtain the pure nitro intermediate.

B. Step 2: Reduction of 3-Nitro-4-propoxybenzoic Acid

• Reaction Setup: Suspend the dried 3-nitro-4-propoxybenzoic acid in ethanol in a hydrogenation vessel.

• Catalyst: Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Hydrogenation: Pressurize the vessel with hydrogen gas (typically 50 psi) and stir vigorously at room temperature.

• Reaction Monitoring: Monitor the uptake of hydrogen. The reaction is typically complete when hydrogen consumption ceases (usually 4-6 hours). Confirm completion by TLC.

• Workup: Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Isolation: Evaporate the solvent from the filtrate under reduced pressure to yield crude 3-Amino-4-propoxybenzoic acid.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., aqueous ethanol) to yield the final, purified product.

Protocol 2: Comparative Analysis by Reverse-Phase HPLC

This protocol provides a general method to analyze the purity and compare the retention times of aminobenzoic acid isomers, reflecting their relative lipophilicity.[11][12][13]

• Instrumentation: A standard High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector, autosampler, and a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Sample Preparation: Prepare standard solutions of 3,4-APBA, PABA, and m-ABA at a concentration of ~100 µg/mL in the mobile phase.

• Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile and a pH-controlled aqueous buffer (e.g., 20 mM ammonium acetate, pH 4.0). A typical starting ratio would be 25:75 (v/v) acetonitrile:buffer.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

  • Detection Wavelength: 280 nm.

• Analysis: Inject each standard separately to determine its retention time (tR), then inject a mixture to confirm separation.

• Expected Outcome & Causality: Due to its higher lipophilicity from the propoxy group, 3-Amino-4-propoxybenzoic acid is expected to have the longest retention time as it will interact more strongly with the nonpolar C18 stationary phase. PABA and m-ABA will elute earlier. This experiment provides direct, quantitative evidence of the lipophilic character contributed by the propoxy substituent.

Conclusion

3-Amino-4-propoxybenzoic acid is more than just another isomer in the aminobenzoic acid family; it is a strategically modified building block with a distinct physicochemical profile. Its enhanced lipophilicity, a direct result of the C4-propoxy group, and altered electronic and spatial properties from the C3-amino group, set it apart from PABA and its other isomers.

While its applications are currently more niche, primarily as an intermediate for anesthetics like Proparacaine, its properties make it a compelling candidate for drug discovery programs targeting lipophilic environments or requiring a specific pharmacophore arrangement not achievable with simpler analogs.[6] The straightforward and scalable synthesis further enhances its utility. For the medicinal chemist, 3,4-APBA should be viewed as a valuable tool to systematically probe structure-activity relationships, optimize membrane permeability, and ultimately design more effective therapeutic agents.

References

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• PubChem. 3-Amino-4-propoxybenzoic acid | C10H13NO3 | CID 108807. [Link]

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• OSTI.GOV. (1989). Physicochemical interactions of the isomers of aminobenzoic acid with sodium acetate in solid-matrix room-temperature luminescence spectroscopy. [Link]

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• ResearchGate. (2015). Structure Activity Relationship (SAR) of Some Benzoic Acid Derivatives from Plant Origin that Exhibit Anti-Sickling Properties. [Link]

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• Journal of Food and Drug Analysis. (1996). Comparison of methods for determination of para-aminobenzoic acid (PABA). [Link]

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A Comparative Guide to the Quantitative Analysis of 3-Amino-4-propoxybenzoic Acid: Methodologies and Validation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the precise and accurate quantification of active pharmaceutical ingredients (APIs) and their related impurities is paramount. 3-Amino-4-propoxybenzoic acid, a known process-related impurity and potential degradation product of the local anesthetic proparacaine hydrochloride, requires robust analytical methods to ensure the safety and efficacy of the final drug product.[1] This guide provides a comprehensive comparison of validated analytical methodologies for the quantification of 3-Amino-4-propoxybenzoic acid, offering insights into the experimental rationale and detailed protocols to support researchers in selecting and implementing the most suitable method for their needs.

Introduction to 3-Amino-4-propoxybenzoic Acid and the Imperative for its Quantification

3-Amino-4-propoxybenzoic acid (3-APBA) is a substituted aminobenzoic acid derivative. Its presence in proparacaine hydrochloride formulations, even at trace levels, necessitates the use of sensitive and specific analytical methods for its detection and quantification.[1] Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) mandate the validation of analytical procedures to demonstrate their suitability for the intended purpose, ensuring data integrity and product quality.

This guide will delve into the intricacies of three principal analytical techniques for the quantification of 3-APBA: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and UV-Vis Spectrophotometry. Each method will be evaluated based on key validation parameters, including specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

High-Performance Liquid Chromatography (HPLC): The Workhorse of Pharmaceutical Analysis

HPLC stands as a cornerstone technique in pharmaceutical quality control due to its high resolution, sensitivity, and robustness. For the analysis of 3-Amino-4-propoxybenzoic acid, a stability-indicating Reverse-Phase HPLC (RP-HPLC) method has been developed and validated, proving to be precise, accurate, and sensitive.[1]

The Scientific Rationale Behind the HPLC Method

The choice of a reversed-phase stationary phase, such as a C18 column, is predicated on the non-polar to moderately polar nature of 3-Amino-4-propoxybenzoic acid. The propoxy group and the benzene ring contribute to its hydrophobicity, allowing for effective retention and separation from more polar or more non-polar impurities. The mobile phase composition, typically a mixture of an aqueous buffer and an organic modifier like acetonitrile or methanol, is optimized to achieve adequate retention and symmetrical peak shape. The pH of the aqueous buffer is a critical parameter; for an amphoteric molecule like 3-APBA with both an acidic carboxylic group and a basic amino group, controlling the pH is essential to maintain a consistent ionization state and, consequently, reproducible retention times. UV detection is suitable for this analyte due to the presence of the chromophoric benzene ring.

Experimental Workflow for HPLC Analysis

Caption: Workflow for the HPLC quantification of 3-APBA.

Detailed Experimental Protocol for HPLC Method Validation

The following protocol is based on established principles for the analysis of aromatic amines and carboxylic acids and aligns with the findings of Yang, Zixin, et al.[1]

1. Chromatographic Conditions:

• Column: C18, 5 µm, 4.6 x 250 mm (or equivalent)

• Mobile Phase: A mixture of phosphate buffer (pH adjusted to 3.0 with phosphoric acid) and acetonitrile (e.g., 60:40 v/v). The acidic pH ensures the protonation of the amino group and suppression of the ionization of the carboxylic acid, leading to better retention and peak shape on a reversed-phase column.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: To be determined by scanning the UV spectrum of 3-APBA (likely in the range of 230-310 nm).

• Column Temperature: 30 °C

• Injection Volume: 10 µL

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh about 10 mg of 3-Amino-4-propoxybenzoic acid reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase to obtain a concentration of 100 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the expected concentration range of the impurity (e.g., 0.1 - 10 µg/mL).

• Sample Solution: Prepare the sample solution containing the proparacaine hydrochloride drug substance or product at a concentration that would result in a 3-APBA concentration within the calibration range if the impurity is present at the specification level.

3. Validation Parameters:

• Specificity: Analyze a blank (diluent), a solution of proparacaine hydrochloride, a solution of 3-APBA standard, and a spiked sample solution containing both proparacaine and 3-APBA to demonstrate the absence of interference at the retention time of 3-APBA.

• Linearity: Inject the calibration standards in triplicate and plot the mean peak area against the concentration. Perform a linear regression analysis and determine the correlation coefficient (r²), which should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking the sample matrix with known amounts of 3-APBA at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate injections of a standard solution at 100% of the target concentration. The relative standard deviation (RSD) should be ≤ 2.0%.

  • Intermediate Precision (Inter-day and Inter-analyst): Repeat the analysis on a different day with a different analyst. The RSD between the two sets of results should be ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Liquid Chromatography-Mass Spectrometry (LC-MS): For Enhanced Specificity and Sensitivity

LC-MS offers superior specificity and sensitivity compared to HPLC with UV detection, making it an invaluable tool for impurity profiling and trace-level quantification. The coupling of liquid chromatography with mass spectrometry allows for the separation of analytes based on their physicochemical properties, followed by their detection based on their mass-to-charge ratio (m/z).

Rationale for Employing LC-MS

For the analysis of 3-Amino-4-propoxybenzoic acid, LC-MS can provide unambiguous identification and quantification, even in complex matrices. This is particularly advantageous when dealing with co-eluting impurities that may not be resolved by HPLC-UV. Electrospray ionization (ESI) is a suitable ionization technique for this molecule, which can be readily ionized in either positive or negative ion mode. In positive ion mode, the amino group can be protonated to form [M+H]⁺, while in negative ion mode, the carboxylic acid group can be deprotonated to form [M-H]⁻. Tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode can be employed for even greater selectivity and sensitivity, where a specific precursor ion is selected and fragmented, and a characteristic product ion is monitored.

Experimental Workflow for LC-MS/MS Analysis

Caption: Workflow for the LC-MS/MS quantification of 3-APBA.

Detailed Experimental Protocol for a Proposed LC-MS Method

1. LC-MS/MS Conditions:

• LC System: A UHPLC system for fast and efficient separation.

• Column: A C18 or a mixed-mode column suitable for polar compounds.

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

  • A gradient elution would be employed to ensure good separation and peak shape. Formic acid is a common mobile phase additive in LC-MS as it aids in the ionization of analytes in positive ion mode and is volatile.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: ESI positive.

• MRM Transition: The precursor ion would be the protonated molecule [M+H]⁺ of 3-APBA (m/z 196.1). The product ions would be determined by infusing a standard solution and performing a product ion scan.

2. Standard and Sample Preparation:

• Similar to the HPLC method, with the diluent being a mixture of water and organic solvent compatible with the initial mobile phase conditions.

3. Validation Parameters:

• The validation parameters would be similar to those for the HPLC method, with acceptance criteria as per ICH or FDA guidelines for bioanalytical method validation. The use of a stable isotope-labeled internal standard is highly recommended for LC-MS analysis to compensate for matrix effects and variations in ionization efficiency.

UV-Vis Spectrophotometry: A Simple and Cost-Effective Approach

UV-Vis spectrophotometry is a simpler and more accessible technique compared to HPLC and LC-MS. While it lacks the separative power of chromatographic methods, it can be a viable option for the quantification of 3-APBA in simple matrices or as a preliminary analytical tool.

Scientific Principles of UV-Vis Spectrophotometry for 3-APBA

The quantification of 3-Amino-4-propoxybenzoic acid by UV-Vis spectrophotometry is based on Beer-Lambert's law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution. The benzene ring with its amino and carboxylic acid substituents in the 3-APBA molecule results in characteristic UV absorption. The wavelength of maximum absorbance (λmax) needs to be determined experimentally.

Experimental Workflow for UV-Vis Spectrophotometric Analysis

Caption: Workflow for the UV-Vis quantification of 3-APBA.

Detailed Experimental Protocol for a Proposed UV-Vis Spectrophotometric Method

1. Instrumentation:

• A double-beam UV-Vis spectrophotometer with a 1 cm quartz cuvette.

2. Reagents and Solutions:

• Solvent: Methanol or ethanol.

• Standard Stock Solution: Prepare a 100 µg/mL stock solution of 3-APBA in the chosen solvent.

• Calibration Standards: Prepare a series of dilutions from the stock solution to obtain concentrations in the range of 1-20 µg/mL.

3. Method:

• Determination of λmax: Scan the spectrum of a dilute solution of 3-APBA between 200 and 400 nm to determine the wavelength of maximum absorbance.

• Calibration Curve: Measure the absorbance of each calibration standard at the determined λmax against a solvent blank. Plot a graph of absorbance versus concentration and determine the regression equation.

• Sample Analysis: Prepare the sample solution in the same solvent and measure its absorbance at λmax. Calculate the concentration of 3-APBA in the sample using the regression equation.

4. Validation Parameters:

• Specificity: This method is inherently non-specific. Its applicability is limited to samples where 3-APBA is the only absorbing species in the region of its λmax. Interference from proparacaine or other impurities is highly likely.

• Linearity, Accuracy, Precision, LOD, and LOQ: These parameters would be determined similarly to the HPLC method, with acceptance criteria adjusted for a spectrophotometric method.

Comparative Summary of Analytical Methods

Feature	HPLC-UV	LC-MS/MS	UV-Vis Spectrophotometry
Specificity	High (with proper method development)	Very High (based on m/z and fragmentation)	Low (prone to interference)
Sensitivity	Good (µg/mL to ng/mL)	Excellent (ng/mL to pg/mL)	Moderate (µg/mL)
Linearity	Excellent (typically wide range)	Excellent (wide dynamic range)	Good (over a narrower range)
Accuracy	High	Very High	Moderate to High (matrix dependent)
Precision	High	Very High	Good
Cost	Moderate	High	Low
Complexity	Moderate	High	Low
Throughput	Moderate	High (with UHPLC)	High

Conclusion: Selecting the Appropriate Method

The choice of the analytical method for the quantification of 3-Amino-4-propoxybenzoic acid is dictated by the specific requirements of the analysis.

• For routine quality control in a regulated environment , where specificity and reliability are crucial, the validated HPLC-UV method is the most appropriate choice. It offers a balance of performance, cost, and ease of use.[1]

• For research and development, impurity profiling, and when very low detection limits are required , LC-MS/MS is the superior technique due to its unparalleled specificity and sensitivity.

• For preliminary screening or in situations with simple, well-characterized matrices , UV-Vis spectrophotometry can serve as a rapid and cost-effective tool, provided its limitations regarding specificity are well understood and controlled.

Ultimately, the successful implementation of any of these methods hinges on rigorous validation to ensure that the chosen procedure is fit for its intended purpose, thereby guaranteeing the quality and safety of pharmaceutical products.

References

• Yang, Z., Zhao, J., Feng, Y., Lei, Y., Liu, D., Qin, F., & Zheng, J. (2020). Identification, synthesis and structural confirmation of process-related impurities in proparacaine hydrochloride. Journal of Pharmaceutical and Biomedical Analysis, 190, 113497. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2022). ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. [Link]

• U.S. Food and Drug Administration. (2015). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]

A Comparative Crystallographic Guide to 3-Amino-4-propoxybenzoic Acid and Its Derivatives: Unveiling Structure-Property Relationships

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical sciences, a profound understanding of the three-dimensional atomic arrangement of active pharmaceutical ingredients (APIs) is paramount. This guide provides a comprehensive comparison of the crystallographic characteristics of 3-Amino-4-propoxybenzoic acid and its prominent derivative, the local anesthetic Proparacaine (also known as Proxymetacaine). We will delve into the nuances of their crystal structures, explore the experimental methodologies for their determination, and contrast the insights gained from X-ray crystallography with those from alternative analytical techniques. This guide is intended to equip researchers with the foundational knowledge to appreciate and leverage crystallographic data in drug development.

The Significance of Crystalline Structure in Drug Development

The solid-state form of an API profoundly influences its physicochemical properties, including solubility, dissolution rate, stability, and bioavailability. For derivatives of 3-Amino-4-propoxybenzoic acid, which find application as local anesthetics, controlling the crystalline form is crucial for ensuring consistent clinical performance and manufacturability. X-ray crystallography stands as the definitive technique for elucidating the precise atomic arrangement within a crystal lattice, providing invaluable insights into intermolecular interactions that govern the macroscopic properties of the bulk material.

Synthesis and Crystallization: From Precursor to Single Crystal

The journey to understanding the crystalline architecture begins with the synthesis of high-purity material and the subsequent growth of single crystals suitable for X-ray diffraction analysis.

Synthesis of 3-Amino-4-propoxybenzoic Acid

The synthesis of 3-Amino-4-propoxybenzoic acid is typically achieved through a two-step process starting from 4-propoxybenzoic acid. This well-established route involves nitration followed by reduction.

Experimental Protocol: Synthesis of 3-Amino-4-propoxybenzoic Acid

• Nitration of 4-propoxybenzoic acid:

  • Dissolve 4-propoxybenzoic acid in a suitable solvent, such as concentrated sulfuric acid, at a cooled temperature (e.g., 0-5 °C).

  • Slowly add a nitrating agent (e.g., a mixture of concentrated nitric acid and sulfuric acid) while maintaining the low temperature to control the exothermic reaction.

  • After the addition is complete, allow the reaction to stir for a specified time until the starting material is consumed (monitored by TLC).

  • Pour the reaction mixture onto crushed ice to precipitate the 3-nitro-4-propoxybenzoic acid.

  • Filter the solid, wash with cold water until the filtrate is neutral, and dry the product.

• Reduction of 3-nitro-4-propoxybenzoic acid:

  • Suspend the 3-nitro-4-propoxybenzoic acid in a suitable solvent, such as ethanol or methanol.

  • Add a reducing agent, such as tin(II) chloride in the presence of concentrated hydrochloric acid, or perform catalytic hydrogenation using a palladium-on-carbon (Pd/C) catalyst under a hydrogen atmosphere.

  • If using SnCl2/HCl, heat the mixture at reflux for several hours. For catalytic hydrogenation, the reaction is typically run at room temperature and pressure.

  • Upon completion, if using the tin reduction method, basify the solution to precipitate the tin salts, which are then filtered off. The filtrate is then acidified to precipitate the product.

  • If using catalytic hydrogenation, filter off the catalyst.

  • Concentrate the filtrate to obtain the crude 3-Amino-4-propoxybenzoic acid.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure crystals.

A Spectroscopic Guide to the Synthesis of 3-Amino-4-propoxybenzoic Acid: From Starting Materials to Products

This guide provides an in-depth spectroscopic comparison of the key stages in the synthesis of 3-Amino-4-propoxybenzoic acid, a valuable building block in pharmaceutical and organic synthesis.[1] We will navigate the spectroscopic transformations from the starting material, 4-propoxybenzoic acid, through the nitrated intermediate, to the final aminated product. Furthermore, we will explore the spectroscopic characteristics of representative ester and amide derivatives of 3-Amino-4-propoxybenzoic acid to provide a comprehensive analytical toolkit for researchers, scientists, and drug development professionals.

The synthetic pathway we will be examining is a common and effective method for the preparation of 3-Amino-4-propoxybenzoic acid, involving a two-step process of nitration followed by reduction.[1] Understanding the distinct spectroscopic signatures of each component is crucial for reaction monitoring, impurity profiling, and final product verification.

Synthetic Pathway Overview

The synthesis of 3-Amino-4-propoxybenzoic acid typically commences with 4-propoxybenzoic acid. The aromatic ring is first activated towards electrophilic substitution, and a nitro group is introduced at the position ortho to the propoxy group and meta to the carboxylic acid group, yielding 3-nitro-4-propoxybenzoic acid. Subsequent reduction of the nitro group affords the desired 3-Amino-4-propoxybenzoic acid. The functional groups present in the final product, a carboxylic acid and an aromatic amine, allow for further derivatization, such as esterification and amidation.

Figure 1: General synthetic route to 3-Amino-4-propoxybenzoic acid and its derivatives.

Experimental Protocols

The following sections detail the methodologies for acquiring the spectroscopic data presented in this guide. These protocols are designed to be self-validating, providing a clear basis for reproducible results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

High-resolution ¹H and ¹³C NMR spectra are indispensable for detailed structural elucidation.

Sample Preparation:

• Accurately weigh 5-10 mg of the solid sample.

• Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d (CDCl₃) or Dimethyl Sulfoxide-d₆ (DMSO-d₆)) in an NMR tube. Ensure complete dissolution. The choice of solvent is critical and should be based on the solubility of the analyte and the absence of solvent signals that may obscure important sample resonances.

• Cap the NMR tube and invert several times to ensure a homogeneous solution.

Instrumentation and Parameters:

• Spectrometer: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR:

  • Pulse Program: Standard single-pulse sequence.

  • Number of Scans: 16-64 (signal-to-noise dependent).

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: -2 to 12 ppm.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled single-pulse sequence (e.g., zgpg30).

  • Number of Scans: 1024 or more to achieve adequate signal-to-noise.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0 to 200 ppm.

Infrared (IR) Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy provides crucial information about the functional groups present in a molecule.

Sample Preparation (KBr Pellet Method):

• Thoroughly grind 1-2 mg of the solid sample with approximately 100-200 mg of dry, spectroscopy-grade potassium bromide (KBr) in an agate mortar and pestle. The mixture should be a fine, homogeneous powder.

• Transfer a portion of the mixture to a pellet-forming die.

• Apply pressure using a hydraulic press to form a transparent or translucent pellet.

• Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.

Instrumentation and Parameters:

• Spectrometer: A Fourier-Transform Infrared (FTIR) spectrometer.

• Mode: Transmission.

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

• A background spectrum of the empty sample compartment should be acquired before running the sample.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, aiding in its identification and structural confirmation.

Sample Preparation:

• Dissolve a small amount of the sample (approximately 1 mg/mL) in a suitable volatile solvent (e.g., methanol or acetonitrile).

• The solution can be directly infused into the mass spectrometer or introduced via a chromatographic system (e.g., GC-MS or LC-MS).

Instrumentation and Parameters (Electron Ionization - EI):

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV. This standard energy allows for reproducible fragmentation patterns and comparison with spectral libraries.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Mass Range: m/z 40-400.

Spectroscopic Comparison

The following sections provide a detailed comparative analysis of the spectroscopic data for the starting material, intermediate, and final products.

Starting Material: 4-Propoxybenzoic Acid

Property	Value
Molecular Formula	C₁₀H₁₂O₃
Molecular Weight	180.20 g/mol

¹H NMR (CDCl₃): The spectrum is characterized by the signals of the propoxy group and the para-substituted benzene ring. The ethoxy protons appear as a triplet at ~1.05 ppm (CH₃), a sextet at ~1.83 ppm (CH₂), and a triplet at ~3.98 ppm (OCH₂). The aromatic protons appear as two doublets, one for the protons ortho to the carboxylic acid at ~8.05 ppm and another for the protons ortho to the propoxy group at ~6.93 ppm.

¹³C NMR (CDCl₃): Key signals include the carboxylic acid carbonyl at ~171 ppm, the aromatic carbons attached to oxygen and the carboxyl group at ~163 ppm and ~123 ppm respectively, and the other aromatic carbons between 114-132 ppm. The propoxy group carbons appear at ~70 ppm (OCH₂), ~22 ppm (CH₂), and ~10 ppm (CH₃).

IR (KBr): The spectrum shows a broad O-H stretch from the carboxylic acid dimer at ~2500-3300 cm⁻¹, a sharp C=O stretch at ~1680 cm⁻¹, and C-O stretching bands around 1250 and 1170 cm⁻¹. Aromatic C-H stretching is observed just above 3000 cm⁻¹.

MS (EI): The mass spectrum will show a molecular ion peak [M]⁺ at m/z 180. A prominent fragment will be observed at m/z 138, corresponding to the loss of the propoxy group as a radical, followed by rearrangement to the more stable hydroxybenzoic acid cation.

Intermediate: 3-Nitro-4-propoxybenzoic Acid

Property	Value
Molecular Formula	C₁₀H₁₁NO₅
Molecular Weight	225.20 g/mol

¹H NMR (DMSO-d₆): The introduction of the electron-withdrawing nitro group significantly affects the chemical shifts of the aromatic protons. The proton ortho to the nitro group will be the most deshielded, appearing as a doublet at ~8.3 ppm. The proton between the nitro and carboxyl groups will appear as a doublet of doublets at ~8.2 ppm, and the proton ortho to the propoxy group will be a doublet at ~7.3 ppm. The propoxy group signals will be similar to the starting material but may experience slight downfield shifts.

¹³C NMR (DMSO-d₆): The carbon bearing the nitro group will be significantly deshielded. The carbonyl carbon will remain around 165 ppm. The aromatic carbon signals will be more spread out compared to the starting material due to the increased electronic asymmetry.

IR (KBr): The most characteristic new peaks will be the asymmetric and symmetric stretching vibrations of the nitro group, appearing around 1530 cm⁻¹ and 1350 cm⁻¹, respectively. The carboxylic acid O-H and C=O stretches will still be present.

MS (EI): The molecular ion peak [M]⁺ is expected at m/z 225. Fragmentation may involve the loss of the nitro group (-46 Da) and the propoxy group (-59 Da).

Final Product: 3-Amino-4-propoxybenzoic Acid

Property	Value
Molecular Formula	C₁₀H₁₃NO₃
Molecular Weight	195.22 g/mol

¹H NMR (CDCl₃): The reduction of the nitro group to an amino group causes a significant upfield shift of the aromatic protons. The proton between the amino and carboxyl groups appears around 7.4 ppm, while the other two aromatic protons are shifted further upfield, appearing around 6.8-7.2 ppm. The amino protons will appear as a broad singlet around 3.5-4.5 ppm, the exact position being concentration and solvent dependent. The propoxy group signals will be at similar positions to the starting material.[1]

¹³C NMR (CDCl₃): The carbon attached to the amino group will be significantly shielded compared to the nitro-intermediate, appearing around 140-150 ppm. The other aromatic carbon signals will also shift upfield.

IR (KBr): The characteristic nitro group absorptions will be absent. Instead, two N-H stretching bands for the primary amine will appear in the region of 3300-3500 cm⁻¹. The carboxylic acid O-H and C=O stretches remain.

MS (EI): The molecular ion peak [M]⁺ is observed at m/z 195.[1] Common fragmentation includes the loss of a propyl radical (-43 Da) to give a fragment at m/z 152.[1]

Representative Product: Ethyl 3-Amino-4-propoxybenzoate

Property	Value
Molecular Formula	C₁₂H₁₇NO₃
Molecular Weight	223.27 g/mol

¹H NMR (CDCl₃) (Predicted): Esterification of the carboxylic acid will introduce signals for the ethyl group: a triplet around 1.3-1.4 ppm (CH₃) and a quartet around 4.2-4.4 ppm (OCH₂). The aromatic and propoxy group signals will be similar to those of 3-Amino-4-propoxybenzoic acid, with slight downfield shifts for the aromatic protons adjacent to the new ester group.

¹³C NMR (CDCl₃) (Predicted): The carboxylic acid carbon signal will be replaced by an ester carbonyl signal around 166 ppm. The ethyl group carbons will appear at approximately 60 ppm (OCH₂) and 14 ppm (CH₃).

IR (KBr): The broad O-H stretch of the carboxylic acid will be absent. A new, strong C=O stretching band for the ester will appear around 1715 cm⁻¹. The N-H stretching bands of the amino group will remain.

MS (EI): The molecular ion peak [M]⁺ is expected at m/z 223. Fragmentation may involve the loss of the ethoxy group (-45 Da) and the propyl group (-43 Da).

Representative Product: 3-Amino-4-propoxybenzamide

Property	Value
Molecular Formula	C₁₀H₁₄N₂O₂
Molecular Weight	194.23 g/mol

¹H NMR (DMSO-d₆) (Predicted): Amidation of the carboxylic acid will introduce two broad singlets for the -NH₂ protons of the amide, typically in the range of 7.0-8.0 ppm. The aromatic and propoxy group signals will be similar to the parent acid. The aromatic proton ortho to the new amide group will likely be deshielded.

¹³C NMR (DMSO-d₆) (Predicted): The carboxylic acid carbon signal will be replaced by an amide carbonyl signal around 168 ppm.

IR (KBr): The carboxylic acid O-H stretch will disappear. A new, strong amide C=O stretch (Amide I band) will appear around 1650 cm⁻¹. The N-H stretching region will become more complex, with contributions from both the aromatic amine and the primary amide N-H bonds. An N-H bending vibration (Amide II band) will also be present around 1620 cm⁻¹.

MS (EI): The molecular ion peak [M]⁺ is expected at m/z 194. Fragmentation may involve the loss of the amide group (-44 Da) and the propoxy group.

Summary of Key Spectroscopic Shifts

The following table summarizes the key diagnostic spectroscopic features that allow for the differentiation of the starting material, intermediate, and products.

Compound	Key ¹H NMR Signals (ppm)	Key IR Bands (cm⁻¹)	Molecular Ion (m/z)
4-Propoxybenzoic Acid	~8.05 (d), ~6.93 (d)	~2500-3300 (br, O-H), ~1680 (C=O)	180
3-Nitro-4-propoxybenzoic Acid	~8.3 (d), ~8.2 (dd), ~7.3 (d)	~1530 & ~1350 (NO₂)	225
3-Amino-4-propoxybenzoic Acid	~7.4 (d), ~6.8-7.2 (m), ~3.5-4.5 (br, NH₂)	~3300-3500 (N-H)	195
Ethyl 3-Amino-4-propoxybenzoate	~4.3 (q), ~1.3 (t) (ethyl group)	~1715 (C=O, ester)	223
3-Amino-4-propoxybenzamide	~7.0-8.0 (br, amide NH₂)	~1650 (C=O, amide)	194

Logical Workflow for Compound Identification

The following diagram illustrates a logical workflow for identifying an unknown sample as one of the compounds discussed in this guide, based on its spectroscopic data.

Sources

• 1. 3-Amino-4-methoxybenzamide | C8H10N2O2 | CID 87135 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Molecular Blueprint: Functional Groups of 3-Amino-4-propoxybenzoic Acid

An In-Depth Comparative Guide to the FT-IR Analysis of 3-Amino-4-propoxybenzoic Acid

For researchers and professionals in drug development and materials science, precise characterization of molecular structure is paramount. 3-Amino-4-propoxybenzoic acid is a substituted benzoic acid derivative featuring a benzene ring with three key functional groups: an amino group, a propoxy group, and a carboxylic acid group[1][2]. Fourier-Transform Infrared (FT-IR) spectroscopy serves as a rapid, non-destructive, and highly informative tool for identifying the constituent functional groups within a molecule by measuring its absorption of infrared light, which corresponds to specific molecular vibrations[3].

This guide provides a comprehensive analysis of the FT-IR spectrum of 3-Amino-4-propoxybenzoic acid, grounded in established spectroscopic principles. We will dissect the expected vibrational frequencies of its core functional groups, compare its spectral features against relevant alternative molecules, and provide a robust experimental protocol for data acquisition.

To interpret the FT-IR spectrum, we must first identify the vibrating components of the molecule. The structure of 3-Amino-4-propoxybenzoic acid (C₁₀H₁₃NO₃) contains a unique combination of functional groups that each give rise to characteristic absorption bands[1][2][4][5].

Caption: Molecular structure of 3-Amino-4-propoxybenzoic acid with key functional groups.

The primary functional groups for analysis are:

• Carboxylic Acid (-COOH): This group is a strong contributor to the IR spectrum, characterized by both O-H and C=O stretching vibrations.

• Primary Aromatic Amine (-NH₂): The two N-H bonds give rise to distinct symmetric and asymmetric stretching modes.

• Aromatic Ether (-O-Propyl): The C-O-C linkage provides a key stretching band.

• Trisubstituted Aromatic Ring: The benzene ring itself has characteristic C=C and C-H vibrations.

• Alkyl Chain (-CH₂CH₂CH₃): Standard C-H stretching and bending vibrations are expected.

Deciphering the Spectrum: Predicted Vibrational Frequencies

The FT-IR spectrum of 3-Amino-4-propoxybenzoic acid is a superposition of the absorption bands from each of its functional parts. The electronic effects of the substituents on the aromatic ring—the electron-donating amino and propoxy groups—can influence the precise position of these bands, particularly the carbonyl stretch of the carboxylic acid[6][7].

• Carboxylic Acid Vibrations: Carboxylic acids typically exist as hydrogen-bonded dimers in the solid state, which has a profound effect on the spectrum.

  • O-H Stretch: A very broad and intense absorption band is expected in the 3300-2500 cm⁻¹ region, often obscuring the C-H stretching signals[8]. This broadening is a direct result of strong intermolecular hydrogen bonding.

  • C=O Stretch: Aromatic carboxylic acids show a strong carbonyl stretch between 1710-1680 cm⁻¹[9]. The conjugation with the aromatic ring and the presence of electron-donating groups (-NH₂ and -OR) are expected to shift this peak to the lower end of the range[7][9][10].

  • C-O Stretch & O-H Bend: Look for a C-O stretching band between 1320-1210 cm⁻¹ and an out-of-plane O-H bend around 950-910 cm⁻¹[8][9].

• Amine Group Vibrations: As a primary amine (R-NH₂), two distinct N-H stretching bands are anticipated.

  • N-H Stretch: Two medium-intensity bands are characteristic of a primary amine, one for asymmetric stretching (higher frequency) and one for symmetric stretching (lower frequency), typically appearing in the 3400-3250 cm⁻¹ range[11][12][13].

  • N-H Bend (Scissoring): A moderate absorption is expected in the 1650-1580 cm⁻¹ region[12][14]. This can sometimes overlap with the aromatic C=C stretching region.

  • C-N Stretch: Aromatic amines exhibit a strong C-N stretching band between 1335-1250 cm⁻¹[12].

• Ether Linkage and Aromatic Ring Vibrations:

  • Asymmetric C-O-C Stretch: Aromatic ethers display a characteristic strong C-O-C asymmetric stretching band between 1300-1200 cm⁻¹[15]. This may overlap with the C-O stretch from the carboxylic acid group.

  • Aromatic C-H and C=C Stretches: Aromatic C-H stretches appear as weaker bands just above 3000 cm⁻¹[11]. Characteristic C=C in-ring stretching vibrations are expected in the 1600-1400 cm⁻¹ region[11].

• Alkyl Propoxy Chain Vibrations:

  • C-H Stretch: The sp³ hybridized C-H bonds of the propyl group will produce stretching bands just below 3000 cm⁻¹, typically in the 2960-2850 cm⁻¹ range[11].

Comparative FT-IR Analysis: Isolating Unique Spectral Features

To appreciate the unique spectral signature of 3-Amino-4-propoxybenzoic acid, it is instructive to compare its expected peak positions with those of simpler, related molecules. This comparison highlights how the combination and interaction of functional groups create a distinct spectroscopic fingerprint.

Functional Group	Vibration Mode	3-Amino-4-propoxybenzoic Acid (Predicted, cm⁻¹)	Benzoic Acid (cm⁻¹)	4-Aminobenzoic Acid (cm⁻¹)	4-Propoxybenzoic Acid (cm⁻¹)
Carboxylic Acid	O-H Stretch	~3300-2500 (very broad)	~3300-2500 (very broad)[8][9]	~3300-2500 (very broad)	~3300-2500 (very broad)
C=O Stretch	~1680-1690 (strong)	~1685 (strong)[9]	Lowered by -NH₂	Lowered by -OR
C-O Stretch	~1320-1210 (strong)	~1292 (strong)[9]	Present	Present
Amine	N-H Stretch	Two bands: ~3400 & ~3300	N/A	Two bands: ~3437 & ~3532[16]	N/A
N-H Bend	~1650-1580	N/A	Present[12]	N/A
Ether	Asym. C-O-C	~1300-1200 (strong)	N/A	N/A	Present[15]
Aromatic	Aromatic C-H	>3000	~3071[9]	>3000	>3000
C=C Stretch	~1600-1400	Present	Present	Present
Alkyl	Alkyl C-H	<3000	N/A	N/A	<3000

This comparison demonstrates that the spectrum of 3-Amino-4-propoxybenzoic acid will be a composite, uniquely showing simultaneous features of a primary aromatic amine (dual N-H stretch), an aromatic ether (strong C-O-C stretch), and a carboxylic acid (very broad O-H and strong C=O stretch).

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

The following protocol details a self-validating system for obtaining a reliable FT-IR spectrum of a solid sample like 3-Amino-4-propoxybenzoic acid using the KBr pellet technique.

Objective: To prepare a solid-state sample and acquire its transmission FT-IR spectrum.

Materials:

• 3-Amino-4-propoxybenzoic acid (1-2 mg)

• FT-IR grade Potassium Bromide (KBr), desiccated (approx. 200 mg)

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FT-IR Spectrometer

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